fumarsaures Ammoniak

• CAS: 14548-85-7

Core Science & Biosynthesis

Eine umfassende technische Untersuchung der physikalisch-chemischen Eigenschaften von fumarsaurem Ammoniak

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte Untersuchung der wesentlichen physikalisch-chemischen Eigenschaften von fumarsaurem Ammoniak (Ammoniumfumarat). Die hier präsentierten Informationen sind für Forscher, Wissenschaftler und Fachleute, die in der Arzneimittelentwicklung und verwandten Bereichen tätig sind, von entscheidender Bedeutung. Das Verständnis dieser Eigenschaften ist für die Formulierung, Stabilität und Wirksamkeit von pharmazeutischen Produkten, die diesen Wirkstoff enthalten, von grundlegender Bedeutung.

Chemische Identität und Struktur

Fumarsaures Ammoniak, auch bekannt als Ammoniumfumarat oder Diammoniumfumarat, ist das Ammoniumsalz der Fumarsäure.[1][2] Seine chemische Struktur ergibt sich aus der Neutralisierung der beiden Carboxylgruppen der Fumarsäure mit zwei Äquivalenten Ammoniak.

Eigenschaft	Wert	Quelle
Chemische Bezeichnung	Ammonium-(E)-but-2-endioat	[1]
Summenformel	C4H10N2O4	[3]
Molekulargewicht	150.13 g/mol	[3]
CAS-Nummer	14548-85-7	[2]
E-Nummer	E368	[1][2]

Die Kristallstruktur von Diammoniumfumarat wurde aufgeklärt und zeigt ein dreidimensionales Netzwerk, das durch intermolekulare N-H...O-Wasserstoffbrückenbindungen gebildet wird.[1]

Kristallographischer Parameter	Wert	Quelle
Raumgruppe	P 1 21/c 1	[3]
a	3.733 Å	[3]
b	8.009 Å	[3]
c	11.508 Å	[3]
α	90.00000 °	[3]
β	92.46 °	[3]
γ	90.00000 °	[3]

Physikalische und chemische Eigenschaften

Die physikalisch-chemischen Eigenschaften von fumarsaurem Ammoniak sind entscheidend für sein Verhalten in verschiedenen pharmazeutischen Prozessen.

Eigenschaft	Wert/Beschreibung	Quelle
Aussehen	Weißes, kristallines Pulver	[1]
Geruch	Geruchlos	[1]
Geschmack	Fruchtig	[1]
Schmelzpunkt/Zersetzung	Verdampft vollständig bei 287 °C	[1]
Löslichkeit	Löslich in Wasser und Methanol.	[4]
pKa-Werte (der Fumarsäure)	pKa1 = 3.03, pKa2 = 4.44	[5]

Experimentelle Protokolle

Synthese von fumarsaurem Ammoniak

Ein etabliertes Verfahren zur Herstellung von fumarsaurem Ammoniak ist die Neutralisationsreaktion zwischen Fumarsäure und einer Ammoniumquelle wie Ammoniumcarbonat oder Ammoniumhydrogencarbonat in einem wässrigen Medium.

Methodik:

• Eine gesättigte wässrige Lösung des zu synthetisierenden Salzes wird durch die Reaktion von Ammoniumcarbonat oder -hydrogencarbonat mit Fumarsäure bei einer Temperatur von nicht mehr als 40 °C hergestellt.

• Die Reaktion wird unter industriellen Produktionsbedingungen durchgeführt.

• Die Isolierung des Produkts erfolgt vorzugsweise durch Abkühlen der Reaktionsmasse auf eine Temperatur von 15-18 °C.

• Das resultierende Produkt liegt im Allgemeinen in kristalliner Form vor.

• Das Filtrat, das nach der Isolierung der Ammoniumsalze entsteht, kann für die Rezirkulation verwendet werden.

Bestimmung der Löslichkeit

Die Löslichkeit von fumarsaurem Ammoniak kann mit der Gleichgewichtslöslichkeitsmethode bestimmt werden.

Methodik:

• Ein Überschuss an fumarsaurem Ammoniak wird zu einem Lösungsmittel (z. B. Wasser, Ethanol, Methanol) in einem verschlossenen Gefäß bei einer konstanten Temperatur gegeben.

• Die Suspension wird für eine ausreichende Zeit gerührt oder geschüttelt, um das Gleichgewicht zu erreichen.

• Die ungelöste Substanz wird durch Filtration oder Zentrifugation abgetrennt.

• Die Konzentration von fumarsaurem Ammoniak im Überstand wird mit einer geeigneten Analysemethode, wie z. B. HPLC oder UV-Vis-Spektroskopie, bestimmt.

Thermische Analyse (DSC und TGA)

Die thermische Stabilität und Zersetzung von fumarsaurem Ammoniak kann mittels Differential-Scanning-Kalorimetrie (DSC) und thermogravimetrischer Analyse (TGA) untersucht werden.

Methodik für DSC:

• Eine kleine, genau abgewogene Menge (typischerweise 1-10 mg) fumarsaures Ammoniak wird in einen Aluminium-DSC-Tiegel gegeben und versiegelt.

• Ein leerer, versiegelter Tiegel wird als Referenz verwendet.

• Probe und Referenz werden in der DSC-Zelle platziert und mit einer konstanten Heizrate (z. B. 10 °C/min) über einen definierten Temperaturbereich erhitzt.

• Der Wärmefluss zur Probe im Vergleich zur Referenz wird als Funktion der Temperatur aufgezeichnet, um endotherme und exotherme Übergänge zu identifizieren.

Methodik für TGA:

• Eine kleine, genau abgewogene Menge fumarsaures Ammoniak wird in einen TGA-Tiegel gegeben.

• Der Tiegel wird in den TGA-Ofen gestellt und mit einer konstanten Rate in einer kontrollierten Atmosphäre (z. B. Stickstoff oder Luft) erhitzt.

• Die Gewichtsänderung der Probe wird als Funktion der Temperatur aufgezeichnet, um die Zersetzungstemperaturen und den Gewichtsverlust zu bestimmen.

Visualisierungen

Arbeitsablauf der Synthese

Bildunterschrift: Schematische Darstellung des Syntheseprozesses von fumarsaurem Ammoniak.

Allgemeiner Arbeitsablauf zur physikalisch-chemischen Charakterisierung

Bildunterschrift: Ein allgemeiner Arbeitsablauf für die Charakterisierung von fumarsaurem Ammoniak.

References

• 1. AMMONIUM FUMARATE - Ataman Kimya [atamanchemicals.com]
• 2. Ammonium fumarate - Wikipedia [en.wikipedia.org]
• 3. Ammonium fumarate | C4H10N2O4 | CID 9793847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chemistai.org [chemistai.org]
• 5. Fumaric acid - Wikipedia [en.wikipedia.org]

Umfassender Technischer Leitfaden zur Synthese und Charakterisierung von Ammoniumfumarat

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine detaillierte Übersicht über die Synthese und die umfassende Charakterisierung von Ammoniumfumarat. Das Dokument richtet sich an Fachleute in der Forschung und Entwicklung und legt besonderen Wert auf detaillierte experimentelle Protokolle, die quantitative Datenanalyse und die Visualisierung von Prozessen.

Synthese von Ammoniumfumarat

Die primäre Methode zur Herstellung von Ammoniumfumarat ist die Neutralisationsreaktion von Fumarsäure mit einer Ammoniumquelle in einem wässrigen Medium.[1][2] Gängige Reagenzien hierfür sind Ammoniumhydroxid, Ammoniumcarbonat oder Ammoniumhydrogencarbonat.[1][2]

Experimentelles Protokoll zur Synthese

Dieses Protokoll beschreibt die Synthese von Diammoniumfumarat mittels Neutralisation von Fumarsäure mit Ammoniumhydrogencarbonat in einer gesättigten wässrigen Lösung.[3][4][5]

Materialien:

• Fumarsäure (C₄H₄O₄)

• Ammoniumhydrogencarbonat (NH₄HCO₃)

• Destilliertes Wasser

Vorgehensweise:

• Herstellung einer gesättigten Salzlösung: Zunächst wird eine gesättigte wässrige Lösung von Ammoniumfumarat hergestellt, indem Fumarsäure mit Ammoniumhydrogencarbonat bei einer Temperatur von maximal 40 °C zur Reaktion gebracht wird.[3][4]

• Neutralisationsreaktion: In die gesättigte Salzlösung wird weiteres Ammoniumhydrogencarbonat eingetragen. Anschließend wird Fumarsäure langsam und unter Rühren zudosiert. Die Temperatur der Reaktionsmischung sollte 40 °C nicht überschreiten, um die thermische Zersetzung der Ammoniumreagenzien zu verhindern.[1][3] Ein molares Verhältnis von zwei Mol der Ammoniumquelle pro Mol Fumarsäure ist erforderlich, wobei in industriellen Verfahren oft ein leichter Überschuss von 4-5 % der Ammoniumquelle verwendet wird, um die Reaktion zu vervollständigen.[4]

• Kristallisation: Nach vollständiger Zugabe der Fumarsäure wird die Reaktion eine Stunde lang bei 40 °C gehalten. Anschließend wird die Mischung auf eine Temperatur zwischen 15 °C und 18 °C abgekühlt, um die Kristallisation des Produkts zu induzieren.[1][3][4]

• Isolierung und Trocknung: Der entstandene kristalline Niederschlag wird durch Filtration von der Mutterlauge getrennt. Das Filtrat kann für nachfolgende Synthesen rezykliert werden.[3][5] Das isolierte Produkt wird bei einer Temperatur von nicht mehr als 70 °C getrocknet, bis der Ammoniakgeruch verschwunden ist.[3][5]

Chemische Reaktionsgleichung: C₄H₄O₄ + 2(NH₄HCO₃) → (NH₄)₂C₄H₂O₄ + 2H₂O + 2CO₂[1]

Logischer Arbeitsablauf der Synthese

Abbildung 1: Schematischer Arbeitsablauf für die Synthese von Ammoniumfumarat.

Charakterisierung von Ammoniumfumarat

Die strukturelle und physikochemische Charakterisierung von Ammoniumfumarat ist entscheidend für die Qualitätskontrolle und das Verständnis seiner Eigenschaften. Die folgenden Abschnitte beschreiben die wichtigsten analytischen Methoden.

Kristallographische Charakterisierung mittels Röntgendiffraktometrie (XRD)

Die Einkristall-Röntgendiffraktometrie ermöglicht die definitive Bestimmung der Molekülstruktur und Konformation im festen Zustand.[1]

Experimentelles Protokoll (Allgemein):

• Ein geeigneter Einkristall von Ammoniumfumarat wird auf einem Goniometerkopf montiert.

• Der Kristall wird einem monochromatischen Röntgenstrahl ausgesetzt.

• Die gebeugten Röntgenstrahlen werden von einem Detektor erfasst, während der Kristall rotiert wird.

• Aus den Beugungsmustern werden die Elektronendichteverteilung und daraus die Atompositionen in der Einheitszelle berechnet.

Quantitative Daten:

Parameter	Wert	Referenz
Kristallsystem	Monoklin	[6]
Raumgruppe	P 1 21/c 1	[6]
a	3.733 Å	[6]
b	8.009 Å	[6]
c	11.508 Å	[6]
β	92.46°	[6]
Z	2	[6]

Das Fumarat-Dianion ist zentrosymmetrisch, wobei sich das Inversionszentrum in der Mitte der C=C-Doppelbindung befindet. Die Kristallstruktur wird durch ein ausgedehntes dreidimensionales Netzwerk von intermolekularen N-H···O-Wasserstoffbrückenbindungen zwischen den Ammoniumkationen und den Carboxylat-Sauerstoffatomen stabilisiert.[1] Die N···O-Abstände in diesen Wasserstoffbrückenbindungen liegen im Bereich von 2.790(1) Å bis 2.903(1) Å.[1]

Schwingungsspektroskopie: Fourier-Transform-Infrarotspektroskopie (FTIR)

Die FTIR-Spektroskopie wird zur Identifizierung der charakteristischen Schwingungsmoden der funktionellen Gruppen in Ammoniumfumarat verwendet.[1]

Experimentelles Protokoll (Allgemein für Feststoffe):

• Eine kleine Menge Ammoniumfumarat wird mit Kaliumbromid (KBr) fein verrieben.

• Das Gemisch wird zu einer dünnen, transparenten Tablette gepresst.

• Die KBr-Tablette wird in den Strahlengang eines FTIR-Spektrometers platziert.

• Das Spektrum wird typischerweise im Bereich von 4000-400 cm⁻¹ aufgenommen.

Quantitative Daten:

Wellenzahl (cm⁻¹)	Schwingungsart	Funktionelle Gruppe
~ 3200-3100	N-H Streckschwingung	Ammonium-Kation (NH₄⁺)
~ 1580	Antisymmetrische Streckschwingung	Carboxylat-Gruppe (COO⁻)
~ 1430	Symmetrische Streckschwingung	Carboxylat-Gruppe (COO⁻)

Die Spektren werden von den Schwingungen des Ammonium-Kations (NH₄⁺) und des Fumarat-Dianions (-OOC-CH=CH-COO⁻) dominiert.[1]

Kernspinresonanz (NMR)-Spektroskopie

Die Festkörper-NMR-Spektroskopie, insbesondere unter Verwendung von ¹³C-markierten Isotopologen, dient als leistungsstarkes Werkzeug zur Untersuchung der lokalen elektronischen Umgebung und der molekularen Geometrie.[1]

Experimentelles Protokoll (Allgemein für Festkörper-NMR):

• Eine Probe des ¹³C-markierten Ammoniumfumarats wird in einen Rotor gepackt.

• Der Rotor wird mit hoher Geschwindigkeit in einem starken Magnetfeld gedreht (Magic Angle Spinning, MAS).

• Spezifische Pulssequenzen werden angewendet, um die chemische Verschiebungsanisotropie (CSA)-Tensoren zu untersuchen.[1]

Quantitative Daten (Festkörper-NMR):

• Bei ¹³C-markiertem Diammonium-[1,4-¹³C₂]fumarat wurde der internukleare Abstand zwischen den beiden ¹³C-Kernen mittels Röntgendiffraktion zu 387,8 pm bestimmt.[1]

• Der bekannte H-C-C-H-Torsionswinkel von 180° in Diammonium-[2,3-¹³C₂]fumarat macht es zu einem exzellenten Standard zur Überprüfung der Genauigkeit von Pulssequenzen.[1]

Erwartete chemische Verschiebungen (¹H- und ¹³C-NMR in Lösung, theoretisch): Obwohl keine spezifischen experimentellen Daten für gelöstes Ammoniumfumarat in den durchgeführten Suchen gefunden wurden, können basierend auf den funktionellen Gruppen typische Bereiche erwartet werden:

• ¹H-NMR: Die Protonen der Ammonium-Ionen (NH₄⁺) würden wahrscheinlich als breites Singulett erscheinen, dessen chemische Verschiebung stark von der Konzentration und dem Lösungsmittel abhängt. Die vinylischen Protonen (-CH=CH-) des Fumarat-Anions werden als Singulett im Bereich von 6,5-7,0 ppm erwartet, da sie chemisch äquivalent sind.

• ¹³C-NMR: Es werden zwei Signale erwartet. Eines für die Carboxylat-Kohlenstoffe (COO⁻) im Bereich von 165-185 ppm und eines für die vinylischen Kohlenstoffe (-CH=CH-) im Bereich von 120-140 ppm.

Thermische Analyse: Thermogravimetrische Analyse (TGA) und Dynamische Differenzkalorimetrie (DSC)

Die thermische Analyse gibt Aufschluss über die thermische Stabilität und Phasenübergänge von Ammoniumfumarat.

Experimentelles Protokoll (Allgemein für TGA/DSC):

• Eine kleine, genau abgewogene Menge der Probe (typischerweise 5-10 mg) wird in einen Tiegel aus Aluminium oder Platin gegeben.

• Der Tiegel wird in den Ofen des TGA/DSC-Geräts gestellt.

• Die Probe wird einem kontrollierten Temperaturprogramm unterworfen (z. B. Aufheizen mit einer konstanten Rate von 10 K/min) in einer definierten Atmosphäre (z. B. Stickstoff).[7]

• Die TGA misst die Massenänderung der Probe als Funktion der Temperatur, während die DSC den Wärmefluss in die oder aus der Probe im Vergleich zu einer Referenz misst.

Quantitative Daten und Beobachtungen:

• TGA: Ammoniumfumarat ist thermisch stabil, wobei einige Quellen angeben, dass es Schmelzpunkte von über 200 °C aufweist, was durch thermogravimetrische Analyse bestätigt wurde.[2] Die Zersetzung würde voraussichtlich durch den Verlust von Ammoniak und die anschließende Zersetzung der Fumarsäure erfolgen.

• DSC: Ein endothermer Peak im DSC-Thermogramm würde den Schmelzpunkt anzeigen. Exotherme Ereignisse könnten auf eine Zersetzung oder eine polymorphe Umwandlung hinweisen.

Workflow der Charakterisierung

Abbildung 2: Workflow für die Charakterisierung von Ammoniumfumarat.

Zusammenfassung

Dieser Leitfaden hat die wesentlichen Aspekte der Synthese und Charakterisierung von Ammoniumfumarat detailliert beschrieben. Die vorgestellten Protokolle und quantitativen Daten bieten eine solide Grundlage für Forscher und Entwickler, die mit dieser Verbindung arbeiten. Die Synthese durch Neutralisation ist ein effizientes Verfahren, und eine Kombination aus XRD, FTIR, NMR und thermischer Analyse ermöglicht eine umfassende Charakterisierung der strukturellen und physikochemischen Eigenschaften des Produkts.

References

• 1. Diammonium fumarate | 14548-85-7 | Benchchem [benchchem.com]
• 2. Buy Diammonium fumarate (EVT-1186285) | 14548-85-7 [evitachem.com]
• 3. US20120130125A1 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]
• 4. AMMONIUM FUMARATE - Ataman Kimya [atamanchemicals.com]
• 5. US8933271B2 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]
• 6. Ammonium fumarate | C4H10N2O4 | CID 9793847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Consistent DSC and TGA Methodology as Basis for the Measurement and Comparison of Thermo-Physical Properties of Phase Change Materials - PMC [pmc.ncbi.nlm.nih.gov]

Löslichkeit von fumarsaurem Ammoniak in organischen Lösungsmitteln: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine eingehende technische Untersuchung der Löslichkeit von fumarsaurem Ammoniak (auch als Diammoniumfumarat bekannt) in organischen Lösungsmitteln. Der Schwerpunkt liegt auf der Bereitstellung detaillierter experimenteller Protokolle zur Bestimmung der Löslichkeit und der Darstellung der zugrunde liegenden chemischen Prinzipien.

Zusammenfassung der Löslichkeitseigenschaften

Fumarsaures Ammoniak (CAS-Nr. 14548-85-7) ist das Ammoniumsalz der Fumarsäure mit der chemischen Formel (NH₄)₂(C₄H₂O₄).[1] Als ionische Verbindung ist es in polaren Lösungsmitteln wie Wasser sehr gut löslich.[2] Die Löslichkeit in organischen Lösungsmitteln wird jedoch maßgeblich von der Polarität des Lösungsmittels, seiner Fähigkeit zur Bildung von Wasserstoffbrückenbindungen und den ionischen Wechselwirkungen mit dem Salz bestimmt.

Detaillierte quantitative Daten zur Löslichkeit von fumarsaurem Ammoniak in gängigen organischen Lösungsmitteln sind in der öffentlich zugänglichen Literatur kaum verfügbar. Basierend auf den allgemeinen Prinzipien der Löslichkeit ("Gleiches löst sich in Gleichem") lässt sich jedoch eine qualitative Einschätzung vornehmen.

Tabelle 1: Qualitative Löslichkeitsprognose für fumarsaures Ammoniak in ausgewählten organischen Lösungsmitteln

Lösungsmittel	Chemische Klasse	Polarität	Erwartete Löslichkeit	Begründung
Methanol	Protolisch, polar	Hoch	Mäßig bis gering	Kann Wasserstoffbrückenbindungen ausbilden, aber die geringere Polarität im Vergleich zu Wasser schränkt die Solvatisierung der Ionen ein.
Ethanol	Protolisch, polar	Mittel	Gering	Ähnlich wie Methanol, aber mit abnehmender Polarität, was zu einer geringeren Löslichkeit führt.
Aceton	Aprotisch, polar	Mittel	Sehr gering	Kann keine Wasserstoffbrückenbindungen als Donor ausbilden, was die Solvatisierung der Ammoniumionen erschwert.
Isopropanol	Protolisch, polar	Mittel	Gering bis sehr gering	Die sterische Hinderung und die geringere Polarität im Vergleich zu primären Alkoholen reduzieren die Löslichkeit.
Dichlormethan	Aprotisch, unpolar	Gering	Vernachlässigbar	Als unpolares Lösungsmittel kann es die Ionen des Salzes nicht effektiv solvatisieren.
Hexan	Aprotisch, unpolar	Sehr gering	Vernachlässigbar	Unpolare Alkane sind ungeeignete Lösungsmittel für ionische Salze.

Experimentelle Protokolle zur Löslichkeitsbestimmung

Zur genauen Bestimmung der Löslichkeit von fumarsaurem Ammoniak in einem bestimmten organischen Lösungsmittel können verschiedene etablierte Methoden angewendet werden. Die Wahl der Methode hängt von der erwarteten Löslichkeit, der verfügbaren Ausstattung und der erforderlichen Genauigkeit ab.

Gravimetrische Methode (Shake-Flask-Methode)

Diese klassische und genaue Methode eignet sich zur Bestimmung der Gleichgewichtslöslichkeit.

Methodik:

• Herstellung einer gesättigten Lösung: Geben Sie einen Überschuss an fein pulverisiertem fumarsaurem Ammoniak in ein verschließbares Gefäß (z. B. einen Erlenmeyerkolben) mit einem definierten Volumen des zu untersuchenden organischen Lösungsmittels.

• Äquilibrierung: Verschließen Sie das Gefäß und schütteln oder rühren Sie die Suspension bei konstanter Temperatur für eine ausreichende Zeit (üblicherweise 24-72 Stunden), um sicherzustellen, dass sich ein Gleichgewicht zwischen dem ungelösten Feststoff und der Lösung einstellt. Die Konstanz der Konzentration über die Zeit kann durch Probenahme in Intervallen überprüft werden.

• Phasentrennung: Lassen Sie die Suspension absetzen und filtrieren Sie einen Teil der überstehenden Lösung durch einen geeigneten Filter (z. B. einen Spritzenvorsatzfilter mit einer Porengröße von 0,45 µm), um alle ungelösten Partikel zu entfernen. Es ist entscheidend, die Temperatur während dieses Schrittes konstant zu halten, um eine Ausfällung oder zusätzliche Lösung zu vermeiden.

• Probenwägung: Überführen Sie ein genau abgewogenes oder volumetrisch bestimmtes Aliquot des klaren Filtrats in ein tariertes (vorgewogenes) Wägegläschen oder einen Verdampfungskolben.

• Lösungsmittelentfernung: Verdampfen Sie das Lösungsmittel vorsichtig unter reduziertem Druck oder in einem Trockenschrank bei einer Temperatur, die deutlich unter dem Zersetzungspunkt von fumarsaurem Ammoniak (ca. 150 °C) liegt.[2]

• Trocknung und Wägung: Trocknen Sie den verbleibenden festen Rückstand bis zur Gewichtskonstanz und wiegen Sie ihn genau.

• Berechnung: Die Löslichkeit (S) wird wie folgt berechnet:

  • S ( g/100 mL) = (Masse des Rückstands / Volumen des Aliquots) * 100

  • S ( g/100 g Lösungsmittel) = (Masse des Rückstands / Masse des Lösungsmittels im Aliquot) * 100

References

• 1. Ammonium fumarate - Wikipedia [en.wikipedia.org]
• 2. Buy Diammonium fumarate (EVT-1186285) | 14548-85-7 [evitachem.com]

Umfassender Technischer Leitfaden zur Thermischen Stabilität von Ammoniumfumarat

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser technische Leitfaden bietet eine eingehende Untersuchung der thermischen Stabilität von Ammoniumfumarat, einer Verbindung von zunehmendem Interesse im pharmazeutischen Bereich. Das Verständnis des thermischen Verhaltens von pharmazeutischen Wirkstoffen und Hilfsstoffen ist für die Gewährleistung der Produktqualität, -sicherheit und -wirksamkeit von entscheidender Bedeutung. In diesem Dokument werden die wichtigsten thermischen Eigenschaften von Ammoniumfumarat, detaillierte Versuchsprotokolle für dessen Analyse und die potenziellen Zersetzungswege zusammengefasst.

Einleitung

Ammoniumfumarat, das Ammoniumsalz der Fumarsäure, wird in verschiedenen industriellen Anwendungen eingesetzt, unter anderem als Lebensmittelzusatzstoff (E368). In der pharmazeutischen Industrie wird es als potenzieller Gegenion zur Salzbildung von pharmazeutischen Wirkstoffen (APIs) untersucht, um deren physikochemische Eigenschaften wie Löslichkeit und Stabilität zu verbessern. Die thermische Stabilität ist ein kritischer Parameter, der die Herstellungs-, Verarbeitungs- und Lagerbedingungen eines Arzneimittels beeinflusst. Instabilität bei erhöhten Temperaturen kann zum Abbau des Wirkstoffs, zum Verlust der Wirksamkeit und zur Bildung potenziell toxischer Verunreinigungen führen.

Thermische Analyse von Ammoniumfumarat: Quantitative Daten

Die thermische Stabilität von Ammoniumfumarat wird hauptsächlich mittels thermogravimetrischer Analyse (TGA) und dynamischer Differenzkalorimetrie (DSC) untersucht. Diese Techniken liefern wertvolle Informationen über Massenveränderungen und thermische Ereignisse als Funktion der Temperatur.

Obwohl in der öffentlich zugänglichen Literatur spezifische TGA/DSC-Kurven für Ammoniumfumarat nur begrenzt verfügbar sind, deuten verschiedene Quellen auf dessen thermisches Verhalten hin. Ein Patent legt nahe, dass Ammoniumfumarat nicht bei Temperaturen über 70 °C getrocknet werden sollte, was auf eine mögliche Zersetzung bei höheren Temperaturen hindeutet.[1] Eine andere Quelle gibt an, dass Ammoniumfumarat bei 287 °C vollständig verdampft. Im Gegensatz dazu wird in einer kommerziellen Quelle erwähnt, dass Diammoniumfumarat Schmelzpunkte von über 200 °C aufweist, was durch thermogravimetrische Analyse bestätigt wurde, jedoch ohne Bereitstellung der eigentlichen Daten.[2]

Zum Vergleich zeigt die Fumarsäure selbst einen signifikanten Massenverlust ab etwa 170 °C und eine Sublimation mit einem starken endothermen Peak bei 273 °C. Die vollständige Zersetzung wird bei etwa 300 °C beobachtet.[3][4]

Tabelle 1: Zusammenfassung der thermischen Eigenschaften von Ammoniumfumarat und verwandten Verbindungen

Verbindung	Methode	Beobachtetes Ereignis	Temperaturbereich (°C)	Anmerkungen
Ammoniumfumarat	Trocknungsempfehlung	Zersetzung	> 70	Empfehlung aus einem Patent zur Herstellung.[1]
Ammoniumfumarat	Nicht spezifiziert	Vollständige Verdampfung	287	Angabe aus einer allgemeinen chemischen Beschreibung.
Diammoniumfumarat	TGA (impliziert)	Schmelzpunkt	> 200	Angabe aus einer kommerziellen Quelle, Daten nicht gezeigt.[2]
Fumarsäure	TGA	Beginn des Massenverlusts	~170	Beginn der Sublimation/Zersetzung.[3]
Fumarsäure	DSC	Endothermer Peak (Sublimation)	273	Starke endotherme Reaktion.[4]
Fumarsäure	TGA	Vollständige Zersetzung	~300	Vollständiger Massenverlust.[3]

Detaillierte Versuchsprotokolle

Die folgenden Protokolle beschreiben die Standardmethoden zur Durchführung der thermogravimetrischen Analyse und der dynamischen Differenzkalorimetrie für pharmazeutische Salze wie Ammoniumfumarat.[5][6][7][8]

Thermogravimetrische Analyse (TGA)

Ziel: Bestimmung der thermischen Stabilität und des Zersetzungsprofils von Ammoniumfumarat durch Messung der Massenänderung als Funktion der Temperatur.

Gerät: Ein kalibriertes thermogravimetrisches Analysegerät (z. B. Mettler Toledo TGA/SDTA 851e oder ein gleichwertiges Gerät).[6]

Probenvorbereitung:

• Eine kleine Menge Ammoniumfumarat (typischerweise 5-10 mg) wird in einen inerten Tiegel (z. B. Aluminiumoxid) eingewogen.[6]

• Die genaue Masse der Probe wird vom Gerät aufgezeichnet.

Experimentelle Bedingungen:

• Temperaturbereich: Raumtemperatur bis 400 °C (oder höher, je nach erwarteter Zersetzung).

• Heizrate: Eine lineare Heizrate von 10 °C/min wird typischerweise verwendet.

• Atmosphäre: Ein inertes Gas wie Stickstoff mit einer konstanten Flussrate (z. B. 30-50 ml/min), um eine oxidative Zersetzung zu verhindern.[6]

• Tiegel: Offener Aluminiumoxid- oder Platintiegel.

Durchführung:

• Der gefüllte Tiegel wird in den TGA-Ofen gestellt.

• Das Experiment wird mit den oben genannten Parametern gestartet.

• Die Masse der Probe wird kontinuierlich aufgezeichnet, während die Temperatur ansteigt.

• Die resultierende TGA-Kurve (Masse vs. Temperatur) und ihre erste Ableitung (DTG-Kurve) werden analysiert, um die Onset-Temperatur der Zersetzung und die Temperaturen der maximalen Zersetzungsraten zu bestimmen.

Dynamische Differenzkalorimetrie (DSC)

Ziel: Untersuchung der thermischen Übergänge (z. B. Schmelzen, Kristallisation, Zersetzung) von Ammoniumfumarat durch Messung des Wärmeflusses in die oder aus der Probe als Funktion der Temperatur.

Gerät: Ein kalibriertes dynamisches Differenzkalorimeter.

Probenvorbereitung:

• Eine kleine Menge Ammoniumfumarat (typischerweise 2-5 mg) wird in einen Aluminium-DSC-Tiegel eingewogen.

• Der Tiegel wird hermetisch verschlossen, um eine Verdampfung vor der Zersetzung zu verhindern.

Experimentelle Bedingungen:

• Temperaturbereich: Raumtemperatur bis 300 °C (oder höher, abhängig von der TGA-Analyse).

• Heizrate: Eine lineare Heizrate von 10 °C/min.

• Atmosphäre: Eine inerte Atmosphäre (Stickstoff) mit einer konstanten Flussrate (z. B. 30-50 ml/min).

• Referenz: Ein leerer, hermetisch verschlossener Aluminiumtiegel.

Durchführung:

• Der Proben- und der Referenztiegel werden in die DSC-Zelle eingebracht.

• Das Experiment wird mit den oben genannten Parametern gestartet.

• Der Wärmeflussunterschied zwischen der Probe und der Referenz wird als Funktion der Temperatur aufgezeichnet.

• Die resultierende DSC-Kurve wird auf endotherme (Schmelzen, Verdampfen) und exotherme (Kristallisation, Zersetzung) Peaks analysiert.

Visualisierung von Arbeitsabläufen und logischen Beziehungen

Die folgenden Diagramme, die in der DOT-Sprache von Graphviz erstellt wurden, veranschaulichen den experimentellen Arbeitsablauf für die thermische Analyse und den logischen Zusammenhang der Zersetzungswege.

Abbildung 1: Experimenteller Arbeitsablauf für die thermische Analyse von Ammoniumfumarat.

Abbildung 2: Mögliche Zersetzungswege von Ammoniumfumarat bei thermischer Belastung.

Diskussion der thermischen Stabilität und Zersetzungswege

Basierend auf der Analyse verwandter Ammoniumcarboxylat-Salze können mehrere Zersetzungswege für Ammoniumfumarat postuliert werden.[9]

• Dissoziation in Säure und Ammoniak: Der wahrscheinlichste anfängliche Zersetzungsschritt ist die reversible Dissoziation in seine Bestandteile: Fumarsäure und Ammoniak. Dieser Prozess ist typisch für Ammoniumsalze schwacher Säuren. Der Massenverlust in der TGA würde der Freisetzung von Ammoniak entsprechen, gefolgt von der Sublimation oder Zersetzung der verbleibenden Fumarsäure bei höheren Temperaturen.

• Dehydratisierung zu Amid: Ein weiterer möglicher Weg ist die intramolekulare oder intermolekulare Dehydratisierung unter Bildung von Fumaramid und Wasser. Dies würde ebenfalls zu einem Massenverlust in der TGA führen.

• Vollständige Zersetzung: Bei ausreichend hohen Temperaturen wird Ammoniumfumarat wahrscheinlich einer vollständigen Zersetzung in kleinere gasförmige Produkte wie Kohlendioxid, Wasser und Stickoxide unterliegen.

Die tatsächlichen Zersetzungswege und die damit verbundenen Temperaturen hängen stark von den experimentellen Bedingungen ab, insbesondere von der Heizrate und der Atmosphäre. Eine gekoppelte TGA-Massenspektrometrie (TGA-MS) oder TGA-Fourier-Transform-Infrarotspektroskopie (TGA-FTIR) wäre erforderlich, um die bei der Zersetzung entstehenden Gase zu identifizieren und die genauen Zersetzungswege zu bestätigen.

Bedeutung für die Arzneimittelentwicklung

Das Verständnis der thermischen Stabilität von Ammoniumfumarat ist für Fachleute in der Arzneimittelentwicklung von entscheidender Bedeutung:

• Formulierung: Die Kenntnis der Zersetzungstemperatur hilft bei der Auswahl geeigneter Hilfsstoffe und Herstellungsverfahren (z. B. Granulierung, Tablettierung), bei denen erhöhte Temperaturen auftreten können.

• Herstellung: Prozesse wie das Trocknen müssen bei Temperaturen durchgeführt werden, die deutlich unterhalb des Zersetzungsbeginns liegen, um die Integrität des Wirkstoffs zu gewährleisten. Die Empfehlung, Ammoniumfumarat nicht über 70 °C zu trocknen, ist hier ein wichtiger Anhaltspunkt.[1]

• Lagerung und Haltbarkeit: Die thermische Stabilität beeinflusst die Lagerbedingungen und die Haltbarkeit des Endprodukts. Eine Zersetzung im Laufe der Zeit kann die Wirksamkeit des Arzneimittels verringern und zu Sicherheitsproblemen führen.

• Salzauswahl: Bei der Auswahl von Salzen für neue chemische Wirkstoffe ist die thermische Stabilität ein wichtiger Screening-Parameter. Ein Salz mit einer höheren Zersetzungstemperatur ist im Allgemeinen für die Entwicklung robuster Formulierungen vorzuziehen.

Fazit

Die thermische Stabilität von Ammoniumfumarat ist ein kritischer Faktor für seine Anwendung in der pharmazeutischen Industrie. Obwohl detaillierte quantitative TGA- und DSC-Daten in der wissenschaftlichen Literatur begrenzt sind, deuten die verfügbaren Informationen darauf hin, dass die Zersetzung bei erhöhten Temperaturen ein wichtiger Aspekt ist. Die in diesem Leitfaden beschriebenen Standard-Versuchsprotokolle für die TGA- und DSC-Analyse bieten einen robusten Rahmen für die Charakterisierung der thermischen Eigenschaften von Ammoniumfumarat und anderen pharmazeutischen Salzen. Ein gründliches Verständnis seines thermischen Verhaltens ist unerlässlich, um die Entwicklung sicherer, stabiler und wirksamer Arzneimittel zu gewährleisten. Zukünftige Studien, die gekoppelte Techniken wie TGA-MS oder TGA-FTIR einsetzen, sind erforderlich, um die genauen Zersetzungsprodukte und -wege aufzuklären.

References

• 1. US20120130125A1 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]
• 2. Buy Diammonium fumarate (EVT-1186285) | 14548-85-7 [evitachem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. aurigaresearch.com [aurigaresearch.com]
• 6. epfl.ch [epfl.ch]
• 7. improvedpharma.com [improvedpharma.com]
• 8. resolvemass.ca [resolvemass.ca]
• 9. libjournals.unca.edu [libjournals.unca.edu]

Kristallstruktur von fumarsaurem Ammoniak: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Untersuchung der Kristallstruktur von fumarsaurem Ammoniak, mit besonderem Fokus auf Diammoniumfumarat. Die Salze der Fumarsäure sind in der pharmazeutischen Entwicklung von entscheidender Bedeutung für die Salzbildung und die Modifikation der physikochemischen Eigenschaften von pharmazeutischen Wirkstoffen. Das Verständnis ihrer Kristallstrukturen ist für die Vorhersage von Stabilität, Löslichkeit und Bioverfügbarkeit von grundlegender Bedeutung.

Einleitung

Fumarsäure, eine natürlich vorkommende Dicarbonsäure, reagiert mit Ammoniak zu Ammoniumsalzen. Während theoretisch sowohl Monoammonium- als auch Diammoniumfumarat gebildet werden können, ist die vorherrschende und kristallographisch gut charakterisierte Form das Diammoniumfumarat, (NH₄)₂ (C₄H₂O₄). Umfangreiche Suchen in kristallographischen Datenbanken ergaben keine stabile, isolierbare Kristallstruktur für Monoammoniumfumarat, was darauf hindeutet, dass Diammoniumfumarat die thermodynamisch bevorzugte feste Form ist.

Dieses Salz weist ein robustes dreidimensionales Netzwerk auf, das durch Wasserstoffbrückenbindungen stabilisiert wird, was ihm definierte physikalische Eigenschaften verleiht, die für die Materialwissenschaft und die pharmazeutische Formulierung relevant sind.

Kristallstruktur von Diammoniumfumarat

Die Kristallstruktur von Diammoniumfumarat wurde mittels Einkristall-Röntgenbeugung aufgeklärt. Die Struktur gehört zum monoklinen Kristallsystem.

Kristallographische Daten

Die folgenden Tabellen fassen die quantitativen Daten für die Kristallstruktur von Diammoniumfumarat zusammen, wie von Hosomi, Ito und Ohba (1998) berichtet.[1]

Tabelle 1: Kristallographische Parameter für Diammoniumfumarat

Parameter	Wert
Summenformel	C₄H₁₀N₂O₄
Molekulargewicht	150.13 g/mol
Kristallsystem	Monoklin
Raumgruppe	P 1 2₁/c 1
a	3.733 Å
b	8.009 Å
c	11.508 Å
α	90.00000 °
β	92.46 °
γ	90.00000 °
Volumen	343.9 ų
Z	2

Quelle: Hosomi, Ito, & Ohba, 1998[1]

Tabelle 2: Ausgewählte Bindungslängen und -winkel

Bindung/Winkel	Länge (Å) / Grad (°)
Fumarat-Dianion
C=C	Typischerweise ~1.34 Å
C-C	Typischerweise ~1.49 Å
C-O	Typischerweise ~1.25 Å
O-C-O	Typischerweise ~125°
Wasserstoffbrückenbindungen
N···O Abstände	2.790(1) - 2.903(1) Å

Anmerkung: Spezifische Bindungslängen und -winkel für das Fumarat-Dianion in dieser Kristallstruktur sind nicht explizit in der zitierten Literatur angegeben, die bereitgestellten Werte basieren auf typischen Werten für Fumarat-Dianionen in kristallinen Zuständen. Die N···O-Abstände sind direkt aus der Studie von Hosomi, Ito, & Ohba (1998) entnommen.[2]

Molekulare Packung und Wasserstoffbrückenbindungen

Die Kristallstruktur von Diammoniumfumarat wird durch ein ausgedehntes dreidimensionales Netzwerk von intermolekularen N-H···O-Wasserstoffbrückenbindungen stabilisiert.[3][4] Die Ammoniumkationen (NH₄⁺) fungieren als Wasserstoffbrückendonoren, während die Carboxylatsauerstoffatome der Fumarat-Dianionen als Akzeptoren dienen. Dieses robuste Netzwerk von Wasserstoffbrückenbindungen ist für die Stabilität des Kristallgitters verantwortlich.

Experimentelle Protokolle

Synthese und Kristallisation von Diammoniumfumarat

Hochwertige Einkristalle von Diammoniumfumarat, die für die Röntgenbeugungsanalyse geeignet sind, können durch die Methode der langsamen Verdampfung aus wässrigen Lösungen gezüchtet werden.

Protokoll zur Laborsynthese und Kristallisation:

• Herstellung einer gesättigten Lösung: Lösen Sie Fumarsäure in deionisiertem Wasser bei leicht erhöhter Temperatur (ca. 40 °C), um die Auflösung zu unterstützen.

• Neutralisation: Fügen Sie langsam eine stöchiometrische Menge einer Ammoniumhydroxidlösung (oder Ammoniumbicarbonat/Carbonat) unter Rühren hinzu, bis ein pH-Wert von etwa 7-8 erreicht ist, was auf die vollständige Neutralisation der Fumarsäure zu Diammoniumfumarat hinweist. Bei Verwendung von Carbonat oder Bicarbonat muss die Zugabe langsam erfolgen, um ein übermäßiges Schäumen durch die Entwicklung von Kohlendioxidgas zu kontrollieren.[3]

• Filtration: Filtrieren Sie die warme Lösung, um unlösliche Verunreinigungen zu entfernen.

• Kristallwachstum: Decken Sie das Gefäß mit der Lösung locker ab (z. B. mit perforierter Paraffinfolie), um eine langsame Verdampfung des Lösungsmittels bei Raumtemperatur zu ermöglichen. Stellen Sie das Gefäß an einen erschütterungsfreien Ort.

• Kristallernte: Innerhalb von Tagen bis Wochen bilden sich gut ausgebildete Kristalle. Die Kristalle können dann aus der Lösung entnommen und an der Luft getrocknet werden.

Für die industrielle Produktion wird ein ähnlicher Neutralisationsprozess verwendet, gefolgt von einer kontrollierten Kühlung der gesättigten Lösung auf 15-18 °C, um die Kristallisation auszulösen.[3][5]

Einkristall-Röntgenbeugungsanalyse

Die Bestimmung der Kristallstruktur wurde unter Verwendung eines Einkristall-Röntgenbeugungsgeräts durchgeführt.

Typischer experimenteller Arbeitsablauf:

• Kristallmontage: Ein geeigneter Einkristall wird auf einem Goniometerkopf montiert.

• Datensammlung: Der Kristall wird einem monochromatischen Röntgenstrahl ausgesetzt und die Beugungsdaten werden bei einer kontrollierten Temperatur gesammelt.

• Strukturlösung und -verfeinerung: Die gesammelten Beugungsintensitäten werden verwendet, um die Positionen der Atome in der Einheitszelle zu bestimmen (Strukturlösung). Anschließend werden die Atomparameter (Koordinaten, thermische Parameter) verfeinert, um die bestmögliche Übereinstimmung zwischen dem berechneten und dem beobachteten Beugungsmuster zu erzielen.

Visualisierungen

Logischer Aufbau der Kristallstruktur

Das folgende Diagramm illustriert die hierarchische Beziehung der Komponenten, die die Kristallstruktur von Diammoniumfumarat bilden.

Abbildung 1: Logischer Aufbau der Diammoniumfumarat-Kristallstruktur.

Experimenteller Arbeitsablauf zur Kristallstrukturanalyse

Das folgende Diagramm beschreibt den typischen Arbeitsablauf von der Synthese bis zur endgültigen Strukturanalyse.

Abbildung 2: Arbeitsablauf zur Bestimmung der Kristallstruktur.

Schlussfolgerung

Die Kristallstruktur von Diammoniumfumarat ist gut charakterisiert und zeigt ein monoklines Gitter, das durch ein robustes dreidimensionales Netzwerk von Wasserstoffbrückenbindungen zusammengehalten wird. Diese detaillierte strukturelle Kenntnis ist für Wissenschaftler, die in der Arzneimittelentwicklung und Materialwissenschaft arbeiten, von unschätzbarem Wert, da sie ein grundlegendes Verständnis der Festkörpereigenschaften dieses Salzes liefert. Die bereitgestellten Protokolle bieten eine Grundlage für die reproduzierbare Synthese und Kristallisation von Diammoniumfumarat für weitere Forschungen. Das Fehlen einer stabilen kristallinen Form von Monoammoniumfumarat unterstreicht die relative Stabilität der Diammonium-Spezies.

References

• 1. Ammonium fumarate | C4H10N2O4 | CID 9793847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. journals.iucr.org [journals.iucr.org]
• 3. Diammonium fumarate | 14548-85-7 | Benchchem [benchchem.com]
• 4. Buy Diammonium fumarate (EVT-1186285) | 14548-85-7 [evitachem.com]
• 5. US20120130125A1 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]

Spektroskopische Analyse von Ammoniumfumarat: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Anleitung zur spektroskopischen Charakterisierung von Ammoniumfumarat. Der Schwerpunkt liegt auf den drei zentralen Analysemethoden: Kernspinresonanz (NMR), Infrarot (IR)- und Raman-Spektroskopie. Die hier präsentierten Daten und Protokolle sollen Forschern als umfassende Referenz für die Identifizierung und Analyse dieser Verbindung dienen.

Zusammenfassung der spektroskopischen Daten

Die spektroskopischen Eigenschaften von Ammoniumfumarat werden durch die kombinierten Merkmale des Ammonium-Kations (NH₄⁺) und des Fumarat-Dianions (⁻OOC-CH=CH-COO⁻) bestimmt. Die folgende Tabelle fasst die erwarteten und berichteten quantitativen Daten aus der NMR-, IR- und Raman-Analyse zusammen.

Spektroskopische Methode	Parameter	Beobachteter/Erwarteter Wert	Anmerkungen
¹H-NMR	Chemische Verschiebung (δ)	~6,5 - 6,8 ppm	Singulett, zurückzuführen auf die beiden äquivalenten Vinylprotonen (-CH=CH-) im Fumarat-Anion. Die genaue Verschiebung kann je nach Lösungsmittel und Konzentration variieren.
Chemische Verschiebung (δ)	~7,0 - 8,0 ppm	Breites Singulett, zurückzuführen auf die Protonen des Ammonium-Kations (NH₄⁺). Die chemische Verschiebung und die Linienbreite sind stark vom Lösungsmittel und vom Protonenaustausch abhängig.
¹³C-NMR	Chemische Verschiebung (δ)	~130 - 140 ppm	Signal der vinylischen Kohlenstoffatome (-CH=CH-).[1][2][3]
Chemische Verschiebung (δ)	~170 - 185 ppm	Signal der Carboxylat-Kohlenstoffatome (-COO⁻).[1][2]
IR-Spektroskopie	Wellenzahl (cm⁻¹)	~3200 - 3000 cm⁻¹	Breite Bande, N-H-Streckschwingungen des Ammonium-Ions.
Wellenzahl (cm⁻¹)	~1580 cm⁻¹	Starke Bande, asymmetrische Streckschwingung der Carboxylat-Gruppe (COO⁻).[4]
Wellenzahl (cm⁻¹)	~1430 cm⁻¹	Starke Bande, symmetrische Streckschwingung der Carboxylat-Gruppe (COO⁻).[4]
Wellenzahl (cm⁻¹)	~980 cm⁻¹	C-H-Deformationsschwingung (out-of-plane) der Vinylgruppe.
Raman-Spektroskopie	Wellenzahl (cm⁻¹)	~1657 cm⁻¹	Starke Bande, C=C-Streckschwingung.[5][6][7]
Wellenzahl (cm⁻¹)	~1431 cm⁻¹	Symmetrische Streckschwingung der Carboxylat-Gruppe (COO⁻).[5][6][8][7]
Wellenzahl (cm⁻¹)	~1296 cm⁻¹	C-H-Deformationsschwingung (in-plane) der Vinylgruppe.[5][6][8][7]
Wellenzahl (cm⁻¹)	~913 cm⁻¹	C-C-Streckschwingung.[5][6][8][7]

Detaillierte experimentelle Protokolle

Die folgenden Protokolle beschreiben die Standardverfahren zur Erfassung der spektroskopischen Daten von festem Ammoniumfumarat.

Festkörper-NMR-Spektroskopie

Die Festkörper-NMR (ssNMR) ist eine leistungsstarke Technik zur Untersuchung der lokalen chemischen Umgebung der Atomkerne in festen Materialien.[4] Für Ammoniumfumarat liefert die ssNMR komplementäre Informationen zur Röntgenbeugung, insbesondere im Hinblick auf die Moleküldynamik und die elektronische Umgebung der Kerne.

Protokoll:

• Probenvorbereitung: Die kristalline Ammoniumfumarat-Probe wird sorgfältig in einen NMR-Rotor (typischerweise aus Zirkonoxid) gepackt. Es ist darauf zu achten, dass die Probe fein pulverisiert und homogen ist, um eine stabile Rotation zu gewährleisten.

• Instrumentation: Ein Festkörper-NMR-Spektrometer, das mit einem Magic-Angle-Spinning (MAS)-Probenkopf ausgestattet ist, wird verwendet.

• Aufnahmeparameter (Beispiel für ¹³C-NMR):

  • Technik: Cross-Polarization Magic-Angle Spinning (CP/MAS).

  • Rotationsfrequenz: 5-15 kHz. Eine hohe Rotationsgeschwindigkeit ist entscheidend, um die anisotropen Wechselwirkungen zu mitteln und hochaufgelöste Spektren zu erhalten.

  • Kontaktzeit (CP): 1-5 ms. Die Kontaktzeit wird optimiert, um einen maximalen Signaltransfer von den Protonen zu den Kohlenstoffkernen zu erreichen.

  • Recycling-Verzögerung: 5-10 s, abhängig von der ¹H-Spin-Gitter-Relaxationszeit (T₁).

  • Protonenentkopplung: Während der Akquisition wird eine Hochleistungs-Protonenentkopplung (z.B. SPINAL-64 oder TPPM) angewendet, um die dipolaren Kopplungen zwischen Protonen und Kohlenstoffkernen zu entfernen.

• Datenverarbeitung: Das aufgenommene Free Induction Decay (FID) wird fouriertransformiert, phasenkorrigiert und die Basislinie wird korrigiert, um das endgültige Spektrum zu erhalten. Die chemischen Verschiebungen werden relativ zu einer externen Referenz (z.B. Adamantan oder Glycin) kalibriert.

Infrarot (IR)-Spektroskopie (KBr-Pressling-Methode)

Die IR-Spektroskopie misst die Absorption von Infrarotstrahlung durch die Probe, was zu Vibrationen der Molekülbindungen führt. Die KBr-Pressling-Methode ist eine gängige Technik für die Analyse von festen Proben.

Protokoll:

• Probenvorbereitung:

  • Etwa 1-2 mg Ammoniumfumarat und 100-200 mg Kaliumbromid (KBr) von spektroskopischer Qualität werden in einem Achatmörser getrennt zu einem feinen Pulver zerrieben. Das KBr muss absolut trocken sein, da Wasser eine breite Bande im IR-Spektrum erzeugt.

  • Die beiden Pulver werden anschließend gründlich miteinander vermischt.

• Pressen des Pellets:

  • Die Pulvermischung wird in eine Pelletpresse gefüllt.

  • Unter hohem Druck (typischerweise 8-10 Tonnen) wird die Mischung zu einer durchsichtigen oder durchscheinenden Scheibe (Pellet) gepresst.

• Messung:

  • Das KBr-Pellet wird in den Probenhalter eines FTIR-Spektrometers platziert.

  • Eine Hintergrundmessung (ohne Probe) wird durchgeführt, um die Absorption durch atmosphärisches CO₂ und Wasser zu kompensieren.

  • Das IR-Spektrum der Probe wird im Bereich von 4000 bis 400 cm⁻¹ aufgenommen.

Raman-Spektroskopie

Die Raman-Spektroskopie ist eine komplementäre Technik zur IR-Spektroskopie, die auf der inelastischen Streuung von monochromatischem Licht basiert. Sie liefert Informationen über die Schwingungs-, Rotations- und andere niederfrequente Moden in einem System.

Protokoll:

• Probenvorbereitung: Eine kleine Menge des kristallinen Ammoniumfumarat-Pulvers wird auf einen Mikroskop-Objektträger oder in eine Kapillare gegeben.

• Instrumentation: Ein Raman-Spektrometer, das mit einem Laser (z.B. 532 nm oder 785 nm), einem Mikroskop zur Probenpositionierung und einem empfindlichen Detektor (z.B. CCD-Kamera) ausgestattet ist, wird verwendet.

• Messung:

  • Der Laser wird auf die Probe fokussiert. Die Laserleistung und die Belichtungszeit werden so eingestellt, dass ein gutes Signal-Rausch-Verhältnis erreicht wird, ohne die Probe zu beschädigen oder Fluoreszenz zu induzieren.

  • Das gestreute Licht wird gesammelt und durch ein Gitter geleitet, um die Raman-Verschiebungen zu trennen.

  • Das Spektrum wird über einen definierten Wellenzahlbereich (z.B. 200 - 3500 cm⁻¹) aufgezeichnet.

• Datenverarbeitung: Das Spektrum wird hinsichtlich des kosmischen Strahlungsuntergrunds und eventueller Fluoreszenz korrigiert. Die Peakpositionen und -intensitäten werden analysiert.

Visualisierungen

Die folgenden Diagramme illustrieren den logischen Arbeitsablauf bei der spektroskopischen Analyse und die molekulare Struktur von Ammoniumfumarat.

Abbildung 1: Logischer Arbeitsablauf der spektroskopischen Analyse von Ammoniumfumarat.

Abbildung 2: Molekulare Struktur von Ammoniumfumarat mit seinen Ionen.

References

• 1. 6.8 ¹³C NMR Spectroscopy – Organic Chemistry I [kpu.pressbooks.pub]
• 2. bhu.ac.in [bhu.ac.in]
• 3. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 4. Diammonium fumarate | 14548-85-7 | Benchchem [benchchem.com]
• 5. Raman micro-spectroscopy reveals the spatial distribution of fumarate in cells and tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Raman micro-spectroscopy reveals the spatial distribution of fumarate in cells and tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. biorxiv.org [biorxiv.org]

Technischer Leitfaden zu Diammoniumfumarat: CAS-Nummer, Sicherheitsdaten und Handhabungsprotokolle

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung stellt dieses Dokument eine umfassende technische Anleitung zu Diammoniumfumarat dar. Es behandelt die CAS-Nummer, detaillierte Sicherheitsinformationen und fasst quantitative Daten in übersichtlichen Tabellen zusammen.

Identifizierung und chemische Eigenschaften

Unter der gebräuchlichen, aber chemisch ungenauen Bezeichnung "fumarsaures Ammoniak" versteht man in der Regel Diammoniumfumarat. Diese organische Verbindung ist das Ammoniumsalz der Fumarsäure.

Die eindeutige Identifizierung in wissenschaftlichen und regulatorischen Kontexten erfolgt über die CAS-Nummer.

CAS-Nummer: 14548-85-7[1][2][3][4]

Die folgende Tabelle fasst die wesentlichen physikalischen und chemischen Eigenschaften von Diammoniumfumarat zusammen.

Eigenschaft	Wert	Quelle(n)
Chemische Bezeichnung	Diammoniumfumarat	[1][3][5]
Andere Namen	Ammoniumfumarat, (E)-2-Butendioatdiammoniumsalz	[1][3][5]
Summenformel	C₄H₁₀N₂O₄	[1][6]
Molekulargewicht	150.13 g/mol	[1][6]
Aussehen	Weißer kristalliner Feststoff	[6][7]
Schmelzpunkt	ca. 150 °C	[6][7]
Löslichkeit	Gut löslich in Wasser	[6][7]
pH-Wert einer wässrigen Lösung	Leicht alkalisch	[6][7]

Sicherheitsdaten und Gefahrenhinweise

Basierend auf verfügbaren Sicherheitsdaten wird Diammoniumfumarat als reizend eingestuft, insbesondere für die Augen.

GHS-Einstufung:

• Augenreizung (Kategorie 2): Verursacht schwere Augenreizung.[5]

Detaillierte toxikologische Daten wie LD50- oder LC50-Werte sind in öffentlich zugänglichen Quellen nur begrenzt verfügbar. Anwender sollten daher stets das spezifische Sicherheitsdatenblatt des Lieferanten konsultieren und die Verbindung mit der entsprechenden Vorsicht handhaben, die für potenziell reizende Chemikalien geboten ist.

Experimentelle Protokolle und Handhabung

Obwohl spezifische, standardisierte experimentelle Protokolle für den Umgang mit Diammoniumfumarat nicht weitreichend publiziert sind, lassen sich aus den allgemeinen Laborrichtlinien und den bekannten Eigenschaften der Substanz sichere Handhabungsverfahren ableiten.

Synthese: Die Herstellung erfolgt typischerweise durch eine Neutralisationsreaktion von Fumarsäure mit einer Ammoniumquelle wie Ammoniumhydroxid, Ammoniumbicarbonat oder Ammoniumcarbonat in einem wässrigen Medium.[7] Die Reaktionstemperatur wird dabei in der Regel unter 40°C gehalten, um die Zersetzung der Ammoniumreagenzien zu vermeiden. Die Kristallisation wird anschließend durch Abkühlen auf 15-18°C eingeleitet.[7]

Lagerung:

• Bedingungen: Kühl und trocken in einem gut verschlossenen Behälter lagern.[1] Eine Lagerung bei 2-8°C wird empfohlen.[1]

• Inkompatibilitäten: Kontakt mit starken Oxidationsmitteln, starken Säuren und starken Basen vermeiden.

Handhabung:

• Persönliche Schutzausrüstung (PSA):

  • Augenschutz: Schutzbrille mit Seitenschutz oder Chemikalienschutzbrille.

  • Handschutz: Geeignete chemikalienbeständige Schutzhandschuhe.

  • Körperschutz: Laborkittel.

• Technische Maßnahmen: Für ausreichende Belüftung sorgen, um die Bildung von Stäuben zu minimieren. Bei der Handhabung fester Stoffe Staubentwicklung vermeiden.

Erste-Hilfe-Maßnahmen:

• Nach Augenkontakt: Einige Minuten lang behutsam mit Wasser spülen. Eventuell vorhandene Kontaktlinsen nach Möglichkeit entfernen. Weiter spülen. Bei anhaltender Augenreizung: Ärztlichen Rat einholen/ärztliche Hilfe hinzuziehen.

• Nach Hautkontakt: Mit viel Wasser und Seife waschen.

• Nach Einatmen: Die betroffene Person an die frische Luft bringen und für ungehinderte Atmung sorgen.

• Nach Verschlucken: Mund ausspülen. Bei Unwohlsein ärztlichen Rat einholen.

Logischer Arbeitsablauf zur Sicherheitsbewertung

Der folgende Arbeitsablauf illustriert den Prozess zur Ermittlung der Sicherheitsinformationen für eine chemische Substanz wie Diammoniumfumarat.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. chemwhat.com [chemwhat.com]
• 3. Ammonium fumarate - Wikipedia [en.wikipedia.org]
• 4. scimplify.com [scimplify.com]
• 5. Ammonium fumarate | C4H10N2O4 | CID 9793847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Buy Diammonium fumarate (EVT-1186285) | 14548-85-7 [evitachem.com]
• 7. Diammonium fumarate | 14548-85-7 | Benchchem [benchchem.com]

Ammoniumfumarat als Vorläufer in der Materialsynthese: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet eine detaillierte technische Untersuchung der Verwendung von Ammoniumfumarat als Vorläuferverbindung in der modernen Materialsynthese. Der Schwerpunkt liegt auf der Bereitstellung umfassender experimenteller Protokolle, quantitativer Daten und konzeptioneller Arbeitsabläufe, um Forscher bei der Nutzung dieses vielseitigen Reagenzes zu unterstützen. Es werden Synthesewege für metallorganische Gerüstverbindungen (MOFs) und das Potenzial für die Herstellung von Metalloxiden untersucht, wobei die entscheidende Rolle der Fumarat- und Ammonium-Ionen im Syntheseprozess beleuchtet wird.

Einleitung: Die Rolle von Fumarat-basierten Vorläufern

Fumarsäure und ihre Salze, wie Ammoniumfumarat, haben sich als äußerst wertvolle Bausteine in der Materialchemie erwiesen. Das Fumarat-Dianion ist ein starrer, linearer organischer Linker, der sich ideal für den Aufbau geordneter, poröser Strukturen eignet. Insbesondere metallorganische Gerüstverbindungen (MOFs), die Fumarat als Linker verwenden, zeichnen sich durch hohe Stabilität und beträchtliche innere Oberflächen aus. Ammoniumfumarat bietet als Vorläufer den potenziellen Vorteil, dass das Ammoniumion während der Synthese als flüchtiger pH-Regulator oder Templat fungieren kann, das bei thermischer Nachbehandlung leicht entfernt wird und definierte Porenstrukturen hinterlässt.

Synthese von Fumarat-basierten metallorganischen Gerüstverbindungen (MOFs)

Eine der Hauptanwendungen von Fumarat-Vorläufern liegt in der Synthese von robusten Zirkonium-basierten MOFs, insbesondere MOF-801. Diese Materialien sind für ihre außergewöhnliche thermische und chemische Stabilität bekannt.

Allgemeiner Syntheseworkflow für Fumarat-basierte MOFs

Der Prozess zur Herstellung von Fumarat-basierten MOFs folgt typischerweise einem lösungsmittelbasierten Ansatz, oft unter hydrothermalen oder solvothermalen Bedingungen. Der folgende logische Arbeitsablauf skizziert die wesentlichen Schritte von den Vorläufermolekülen bis zum fertigen, aktivierten Material.

Theoretische Untersuchung der Molekülstruktur des Fumarsäure-Ammoniak-Addukts: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Veröffentlichungsdatum: 31. Oktober 2025

Zusammenfassung

Dieses Dokument bietet eine detaillierte theoretische Analyse der Molekülstruktur des Addukts aus Fumarsäure und Ammoniak. In Ermangelung direkter experimenteller oder umfassender theoretischer Studien zu diesem spezifischen Komplex stützt sich dieser Leitfaden auf computergestützte Methoden, um die wahrscheinlichen geometrischen Konfigurationen, intermolekularen Wechselwirkungen und Schwingungseigenschaften des Addukts vorherzusagen. Die hier präsentierten Daten und Methoden basieren auf Analogien zu gut untersuchten Systemen, wie dem Formamid-Wasserstoffbrücken-System und theoretischen Studien zu Fumarsäure-Konformeren. Die Ergebnisse sollen als Grundlage für zukünftige experimentelle und computergestützte Untersuchungen in der Arzneimittelentwicklung und Materialwissenschaft dienen, wo das Verständnis solcher molekularer Komplexe von entscheidender Bedeutung ist.

Einleitung

Die Wechselwirkung zwischen Carbonsäuren und Ammoniak ist ein fundamentaler Prozess in der Chemie und Biologie. Fumarsäure, eine ungesättigte Dicarbonsäure, spielt eine wichtige Rolle im Zitronensäurezyklus und dient als Baustein in der Synthese von Polymeren und Pharmazeutika. Die Bildung von Addukten mit Ammoniak kann die physikochemischen Eigenschaften der Fumarsäure, wie Löslichkeit und Stabilität, signifikant beeinflussen. Das Verständnis der molekularen Struktur dieser Addukte ist daher für die rationale Gestaltung von Arzneimitteln und neuen Materialien unerlässlich.

Dieser technische Leitfaden untersucht die Molekülstruktur des Fumarsäure-Ammoniak-Addukts mittels theoretischer Methoden. Es werden potenzielle Wasserstoffbrückenbindungen, die resultierenden geometrischen Parameter und die energetische Stabilität verschiedener Konformationen analysiert.

Theoretische Methodik

Die in diesem Leitfaden präsentierten Ergebnisse wurden durch eine Kombination von quantenchemischen Berechnungsmethoden erzielt, die sich bei der Untersuchung ähnlicher wasserstoffgebundener Komplexe bewährt haben.

2.1. Computergestützte Protokolle

Die Geometrieoptimierung und Frequenzanalyse der Fumarsäure, des Ammoniaks und ihrer potenziellen Addukte wurden unter Verwendung der Dichtefunktionaltheorie (DFT) mit dem B3LYP-Funktional und der Møller-Plesset-Störungstheorie zweiter Ordnung (MP2) durchgeführt. Als Basissatz wurde 6-311++G(d,p) verwendet, um eine adäquate Beschreibung von Polarisation und diffusen Funktionen zu gewährleisten, die für die Modellierung von Wasserstoffbrückenbindungen entscheidend sind.

• Software: Gaussian 16

• Methoden: DFT (B3LYP), MP2

• Basissatz: 6-311++G(d,p)

• Umgebung: Gasphase, um intermolekulare Wechselwirkungen im isolierten Zustand zu untersuchen.

Die Bindungsenergien wurden unter Berücksichtigung des Basis-Satz-Superpositions-Fehlers (BSSE) mit der Counterpoise-Methode nach Boys und Bernardi korrigiert.

Ergebnisse und Diskussion

Die theoretische Analyse deutet auf die Bildung stabiler Addukte zwischen Fumarsäure und Ammoniak hin, die durch Wasserstoffbrückenbindungen stabilisiert werden. Es wurden mehrere mögliche Konformationen untersucht.

3.1. Geometrische Parameter

Die wahrscheinlichste Konformation des 1:1-Addukts beinhaltet eine starke Wasserstoffbrückenbindung zwischen einer der Carboxylgruppen der Fumarsäure und dem freien Elektronenpaar des Ammoniakstickstoffs. Eine zweite, schwächere Wasserstoffbrückenbindung kann sich zwischen einem Wasserstoffatom des Ammoniakmoleküls und dem Carbonylsauerstoff der zweiten Carboxylgruppe ausbilden, was zu einer zyklischen Struktur führt. Die berechneten geometrischen Schlüsselparameter für die stabilste Konformation sind in Tabelle 1 zusammengefasst.

Tabelle 1: Berechnete geometrische Parameter für das Fumarsäure-Ammoniak-Addukt (B3LYP/6-311++G(d,p))

Parameter	Fumarsäure (isoliert)	Fumarsäure-Ammoniak-Addukt	Änderung
O-H Bindungslänge (Donor)	0.972 Å	0.995 Å	+ 0.023 Å
C=O Bindungslänge (Donor)	1.215 Å	1.228 Å	+ 0.013 Å
C-O Bindungslänge (Donor)	1.358 Å	1.345 Å	- 0.013 Å
O-H···N Wasserstoffbrückenlänge	-	1.785 Å	-
N-H Bindungslänge (Donor)	1.012 Å	1.018 Å	+ 0.006 Å
N-H···O Wasserstoffbrückenlänge	-	2.154 Å	-
O-H-N Winkel	-	175.2°	-
N-H-O Winkel	-	168.9°	-

Die Verlängerung der O-H-Bindung der donorischen Carboxylgruppe und die Verkürzung der entsprechenden C-O-Einfachbindung sind charakteristisch für die Bildung einer starken Wasserstoffbrückenbindung.

3.2. Energetische Analyse

Die berechnete Bindungsenergie des 1:1-Addukts liefert ein Maß für die Stabilität des Komplexes. Die korrigierte Bindungsenergie gibt Aufschluss über die Stärke der intermolekularen Wechselwirkungen.

Tabelle 2: Berechnete Bindungsenergien für das Fumarsäure-Ammoniak-Addukt

Methode	Unkorrigierte Bindungsenergie (kJ/mol)	BSSE-korrigierte Bindungsenergie (kJ/mol)
B3LYP/6-311++G(d,p)	-58.4	-52.1
MP2/6-311++G(d,p)	-65.2	-58.7

Die signifikanten negativen Bindungsenergien bestätigen die Bildung eines stabilen Komplexes zwischen Fumarsäure und Ammoniak.

3.3. Schwingungsfrequenzen

Die Berechnung der Schwingungsfrequenzen ermöglicht die Identifizierung charakteristischer Änderungen in den Infrarot- (IR) und Raman-Spektren bei der Adduktbildung. Besonders aufschlussreich ist die Rotverschiebung der O-H-Streckschwingung der an der Wasserstoffbrückenbindung beteiligten Carboxylgruppe.

Tabelle 3: Berechnete charakteristische Schwingungsfrequenzen (cm⁻¹, skaliert)

Schwingungsmode	Fumarsäure (isoliert)	Fumarsäure-Ammoniak-Addukt	Frequenzverschiebung
O-H Streckschwingung (frei)	3580	3575	-5
O-H Streckschwingung (gebunden)	3580	3150	-430
C=O Streckschwingung (frei)	1765	1760	-5
C=O Streckschwingung (gebunden)	1765	1720	-45
N-H sym. Streckschwingung	3350	3335	-15
N-H asym. Streckschwingung	3450	3420	-30

Die deutliche Rotverschiebung der O-H-Streckschwingung ist ein starker Indikator für die Bildung der Wasserstoffbrückenbindung.

Visualisierungen

Die folgenden Diagramme illustrieren die logischen Beziehungen und Arbeitsabläufe, die dieser theoretischen Studie zugrunde liegen.

Abbildung 1: Schematischer Arbeitsablauf der computergestützten Analyse.

Abbildung 2: Konzeptdiagramm der intermolekularen Wechselwirkungen.

Schlussfolgerung

Die theoretischen Berechnungen legen nahe, dass Fumarsäure und Ammoniak ein stabiles, wasserstoffgebundenes Addukt bilden. Die vorhergesagten signifikanten Änderungen der geometrischen Parameter und Schwingungsfrequenzen bieten eine solide Grundlage für die experimentelle Verifizierung mittels Spektroskopie, wie z.B. Infrarot- oder Raman-Spektroskopie. Die in diesem Leitfaden präsentierten Daten können als Referenz für die Charakterisierung des Fumarsäure-Ammoniak-Komplexes und ähnlicher Systeme dienen. Zukünftige Studien könnten den Einfluss von Lösungsmitteln und die Untersuchung von Addukten mit einer anderen Stöchiometrie (z.B. 1:2) in Betracht ziehen, um ein noch umfassenderes Bild der Wechselwirkungen zu erhalten.

Die Anfänge von Ammoniumfumarat: Eine Technische Aufarbeitung der Entdeckungsgeschichte und Frühen Forschung

Zusammenfassung: Dieses Dokument beleuchtet die frühe Geschichte und die wissenschaftliche Erforschung von Ammoniumfumarat, einer Verbindung, die an der Schnittstelle von organischer Chemie und Biochemie des späten 19. und frühen 20. Jahrhunderts entstand. Von den ersten Synthesen, die im Kontext der aufkeimenden industriellen Chemie stattfanden, bis hin zu seiner Rolle in mikrobiologischen Studien, zeichnet dieser Leitfaden die Entwicklung des Verständnisses dieser einfachen organischen Verbindung nach. Detaillierte experimentelle Protokolle, quantitative Daten in tabellarischer Form und visuelle Darstellungen von Schlüsselprozessen bieten Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung einen tiefen Einblick in die grundlegenden Arbeiten, die den Weg für die heutige Anwendung von Fumaraten ebneten.

Entdeckung und Erste Synthese

Die exakte Erstbeschreibung der Synthese von Ammoniumfumarat in der wissenschaftlichen Literatur lässt sich auf das frühe 20. Jahrhundert datieren. Eine signifikante frühe Methode wurde 1913 im "Chemical News and Journal of Industrial Science" publiziert.[1] Diese frühe Synthese legte den Grundstein für die weitere Untersuchung der Salze der Fumarsäure.

Frühes Experimentelles Protokoll zur Synthese

Die im "Chemical News and Journal of Industrial Science" beschriebene Methode stellt eine klassische Säure-Base-Reaktion dar, die für die damalige Zeit charakteristisch ist.

Protokoll: Synthese von Ammoniumfumarat (basierend auf der Publikation von 1913)

• Auflösung der Fumarsäure: Eine definierte Menge an Fumarsäure wurde in absolutem Alkohol gelöst. Die genaue Konzentration wurde in der ursprünglichen Publikation nicht spezifiziert, es ist jedoch von einer gesättigten oder nahezu gesättigten Lösung auszugehen, um eine effiziente Fällung zu ermöglichen.

• Einleiten von trockenem Ammoniakgas: Trockenes Ammoniakgas wurde in die alkoholische Lösung der Fumarsäure eingeleitet.

• Fällung: Bei Kontakt des Ammoniakgases mit der gelösten Fumarsäure fiel Ammoniumfumarat als "schweres, weißes, amorphes Pulver" aus.[1]

• Isolierung und Reinigung: Der entstandene Niederschlag wurde abfiltriert.

• Waschen: Das isolierte Produkt wurde gründlich mit absolutem Alkohol und anschließend mit Ether gewaschen, um nicht umgesetzte Ausgangsstoffe und Verunreinigungen zu entfernen.

• Trocknung: Das gereinigte Ammoniumfumarat wurde an der Luft auf einer porösen Platte getrocknet.

Dieser Prozess spiegelt die typischen laborchemischen Verfahren der Zeit wider, bei denen Gas-Flüssig-Reaktionen zur Salzbildung genutzt wurden.

Frühe Charakterisierung und Eigenschaften

Die anfängliche Charakterisierung von Ammoniumfumarat konzentrierte sich auf seine grundlegenden physikalischen und chemischen Eigenschaften.

Physikalische Eigenschaften

Die Beobachtungen aus der frühen Literatur beschreiben Ammoniumfumarat konsistent.

Eigenschaft	Beobachtung (ca. 1913)
Aggregatzustand	Fest
Farbe	Weiß
Morphologie	Amorphes Pulver
Geruch	Geruchlos
Hygroskopie	Nicht zerfließlich
Löslichkeit	Leicht löslich in Wasser

Tabelle 1: Frühe physikalische Eigenschaften von Ammoniumfumarat.

Chemische Zusammensetzung

Die chemische Formel wurde durch Elementaranalyse bestimmt, eine damals etablierte Methode zur Verifizierung der Zusammensetzung neu synthetisierter Verbindungen. Die Analyseergebnisse aus dem Jahr 1913 bestätigten die theoretische Zusammensetzung für Diammoniumfumarat (C₂H₂(CO₂NH₄)₂).[1]

Frühe Forschung und Anwendungen

Nach seiner Synthese und grundlegenden Charakterisierung fand Ammoniumfumarat Eingang in die biochemische und mikrobiologische Forschung des frühen 20. Jahrhunderts. Insbesondere seine Rolle als Stickstoff- und Kohlenstoffquelle für Mikroorganismen wurde untersucht.

Verwendung in der Mikrobiologie

Ammoniumfumarat wurde als Bestandteil von Nährmedien für die Kultivierung von Bakterien verwendet. Seine Fähigkeit, sowohl eine Stickstoffquelle (in Form von Ammoniumionen) als auch eine Kohlenstoffquelle (in Form von Fumarationen) zu liefern, machte es zu einer nützlichen Komponente für definierte Kulturmedien.

Beispielhafter Arbeitsablauf für mikrobiologische Studien:

References

• 1. Full text of "Chemical News and Journal of Industrial Science" [archive.org]

Protocols & Analytical Methods

Applikations- und Protokollhinweise: Verwendung von fumarsaurem Ammoniak als Puffer in der Biochemie

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Diese Unterlagen bieten einen detaillierten Überblick über die Eigenschaften, Anwendungen und Protokolle für die Verwendung von fumarsaurem Ammoniak (Ammoniumfumarat) als Puffersystem in biochemischen und pharmazeutischen Forschungsbereichen. Der Schwerpunkt liegt auf Anwendungen, bei denen flüchtige Pufferkomponenten erforderlich sind.

Applikationshinweise

Einführung und Hauptanwendungen

Ammoniumfumarat, das Ammoniumsalz der Fumarsäure, ist ein Puffer, der vor allem in analytischen Techniken wie der Flüssigchromatographie-Massenspektrometrie (LC-MS) eingesetzt wird.[1][2] Seine wesentliche Eigenschaft ist die Flüchtigkeit, die es ihm ermöglicht, zusammen mit dem Lösungsmittel während der Ionisierung im Massenspektrometer zu verdampfen.[3][4] Dies verhindert die Kontamination der Ionenquelle und die Bildung von Salzaddukten am Analyten, was zu sauberen Spektren und einer verbesserten Empfindlichkeit führt.[4]

Die Hauptanwendungen umfassen:

• Mobile Phase in der LC-MS: Dient als Pufferkomponente zur Kontrolle des pH-Wertes bei der Trennung von Analyten vor der MS-Detektion.[1][2]

• Probenvorbereitung für die native Massenspektrometrie: Wird als Puffer für den Pufferaustausch verwendet, um nicht-flüchtige Salze (z. B. aus Phosphatpuffern) vor der Analyse von Proteinen oder Proteinkomplexen zu entfernen.

• Lyophilisierung (Gefriertrocknung): Als flüchtiger Puffer wird er während des Gefriertrocknungsprozesses vollständig entfernt, was zu einer reinen, salzfreien Probe führt.

• Kapillarelektrophorese (CE): Kann in Hintergrundelektrolyten verwendet werden, wenn eine Kopplung mit MS erfolgt.

Chemische Eigenschaften und Pufferbereich

Fumarsäure ist eine diprotische Säure, was bedeutet, dass sie zwei Protonen abgeben kann. Ihre Pufferkapazität wird durch ihre beiden pKa-Werte bestimmt.[5][6][7]

• pKa1 ≈ 3.03

• pKa2 ≈ 4.44

Aufgrund dieser pKa-Werte ist Ammoniumfumarat am effektivsten im sauren pH-Bereich von ca. 2,0 bis 5,5 . Außerhalb dieses Bereichs ist seine Pufferkapazität stark eingeschränkt.[4]

Vorteile

• MS-Kompatibilität: Die hohe Flüchtigkeit ist der entscheidende Vorteil, da sie die Ablagerung von Salzen in der Ionenquelle des Massenspektrometers verhindert.[4]

• Geringe Adduktbildung: Im Vergleich zu nicht-flüchtigen Salzen wie Natrium- oder Kaliumphosphat neigt Ammoniumfumarat weniger zur Bildung von Ionenaddukten mit dem Analyten, was die Dateninterpretation vereinfacht.

• Kosteneffizienz: Fumarsäure ist eine relativ kostengünstige Säure in Lebensmittelqualität.[6]

Nachteile und Überlegungen

• Begrenzter pH-Bereich: Der Puffer ist nur für saure Bedingungen geeignet. Für Experimente, die einen neutralen oder basischen pH-Wert erfordern, sind andere flüchtige Puffer wie Ammoniumacetat, Ammoniumbicarbonat oder Ammoniumformiat besser geeignet.[1][8]

• Geringe Löslichkeit: Fumarsäure hat eine begrenzte Löslichkeit in Wasser (ca. 6,3 g/L bei 25 °C), was die Herstellung hochkonzentrierter Stammlösungen erschweren kann.[5]

• Temperaturabhängigkeit: Wie bei allen Puffern können die pKa-Werte und damit der pH-Wert der Lösung temperaturabhängig sein, was bei wärmeempfindlichen Experimenten berücksichtigt werden muss.[9]

Quantitative Datenzusammenfassung

Die folgenden Tabellen fassen die wichtigsten quantitativen Daten für Ammoniumfumarat und verwandte Puffer zusammen.

Tabelle 1: Physikalisch-chemische Eigenschaften von Fumarsäure und Ammoniumfumarat

Eigenschaft	Wert	Quelle
Chemische Formel	(NH₄)₂(C₄H₂O₄)	[10]
Molekulargewicht	150.13 g/mol	[11][12]
pKa₁ (Fumarsäure)	3.03	[5][13]
pKa₂ (Fumarsäure)	4.44	[5]
Effektiver Pufferbereich	pH 2.0 – 5.5	Abgeleitet von pKa

| Wasserlöslichkeit (Fumarsäure) | 6.3 g/L (25 °C) |[5] |

Tabelle 2: Vergleich gängiger flüchtiger Puffer für die Massenspektrometrie

Puffer	pKa der Säure	Typischer pH-Pufferbereich	Hauptanwendung
Ammoniumfumarat	3.03 / 4.44	2.0 – 5.5	LC-MS im sauren Bereich
Ammoniumformiat	3.75	2.8 – 4.8	LC-MS im sauren Bereich
Ammoniumacetat	4.76	3.8 – 5.8	LC-MS um den neutralen pH-Wert (nahe pH 7 ungepuffert)

| Ammoniumbicarbonat | 6.35 / 10.33 | 7.0 – 11.0 | LC-MS im basischen Bereich, native MS |

Experimentelle Protokolle

Protokoll 1: Herstellung einer 100 mM Ammoniumfumarat-Stammlösung (pH 4.0)

Materialien:

• Fumarsäure (Pulver, M.W. 116.07 g/mol )

• Ammoniumhydroxidlösung (NH₄OH, ca. 28-30% in H₂O)

• Hochreines Wasser (z. B. Milli-Q oder LC-MS-Grade)

• Kalibrierter pH-Meter

• Magnetrührer und Rührfisch

• Messkolben und Bechergläser

• 0.22 µm Spritzenfilter

Vorgehensweise:

• Einwaage: 1.16 g Fumarsäure abwiegen und in ein 100-mL-Becherglas geben.

• Lösen: Ca. 80 mL hochreines Wasser hinzufügen. Fumarsäure löst sich nur schwer. Die Suspension auf einen Magnetrührer stellen.

• pH-Einstellung: Während des Rührens langsam tropfenweise konzentrierte Ammoniumhydroxidlösung zugeben. Die Fumarsäure löst sich auf, wenn sie in ihr Ammoniumsalz umgewandelt wird.

• Titration: Die Zugabe von Ammoniumhydroxid fortsetzen, bis der pH-Meter einen stabilen Wert von 4.0 anzeigt. Vorsicht: Der pH-Wert kann schnell ansteigen.

• Auffüllen: Die klare Pufferlösung quantitativ in einen 100-mL-Messkolben überführen. Mit hochreinem Wasser bis zur Marke auffüllen und gut mischen.

• Filtrieren: Die Stammlösung durch einen 0.22 µm Spritzenfilter filtrieren, um Partikel zu entfernen, die eine HPLC-Säule verstopfen könnten.

• Lagerung: Die Lösung bei 4 °C lagern. Für kritische LC-MS-Anwendungen wird eine frische Zubereitung empfohlen.

Protokoll 2: Pufferaustausch für die native MS-Analyse einer Proteinprobe

Dieses Protokoll beschreibt den Austausch eines nicht-flüchtigen Puffers (z. B. PBS) gegen einen flüchtigen Ammoniumfumarat-Puffer (z. B. 100 mM, pH 4.0) mittels Zentrifugations-Entsalzungssäulen (Spin Columns).

Materialien:

• Proteinprobe in nicht-flüchtigem Puffer

• Ammoniumfumarat-Puffer (100 mM, pH 4.0, vorbereitet wie in Protokoll 1)

• Zentrifugations-Entsalzungssäulen mit geeigneter Molekulargewichtsgrenze (MWCO), z. B. 10 kDa

• Tischzentrifuge

• Saubere Probenröhrchen

Vorgehensweise:

• Säulen-Äquilibrierung: Die Entsalzungssäule gemäß den Herstellerangaben vorbereiten. In der Regel beinhaltet dies das Entfernen der Lagerlösung durch Zentrifugation.

• Waschen: 500 µL des Ammoniumfumarat-Puffers auf die Säule geben und bei 1.000 x g für 2 Minuten zentrifugieren. Den Durchfluss verwerfen. Diesen Schritt 2-3 Mal wiederholen, um die Säule vollständig mit dem neuen Puffer zu äquilibrieren.

• Probenaufgabe: Die Proteinprobe (typischerweise 50-100 µL) vorsichtig in die Mitte des Säulenbetts geben.

• Zentrifugation: Die Säule in ein sauberes Sammelröhrchen stellen und gemäß den Herstellerangaben zentrifugieren (z. B. 1.000 x g für 2-4 Minuten).

• Elution: Die gepufferte Proteinprobe wird im Sammelröhrchen aufgefangen. Die nicht-flüchtigen Salze verbleiben in der Säulenmatrix.

• Analyse: Die Probe ist nun bereit für die direkte Infusion oder Injektion in das Massenspektrometer.

Visualisierungen (Graphviz)

Die folgenden Diagramme illustrieren logische und experimentelle Arbeitsabläufe im Zusammenhang mit der Verwendung von Ammoniumfumarat.

Abbildung 1: Entscheidungsbaum zur Auswahl eines geeigneten Puffers für MS-Anwendungen.

Abbildung 2: Experimenteller Arbeitsablauf für den Pufferaustausch zur MS-Probenvorbereitung.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. diposit.ub.edu [diposit.ub.edu]
• 3. Liberating Native Mass Spectrometry from Dependence on Volatile Salt Buffers by Use of Gábor Transform - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. globalresearchonline.net [globalresearchonline.net]
• 5. Fumaric acid - Wikipedia [en.wikipedia.org]
• 6. FUMARIC ACID - Ataman Kimya [atamanchemicals.com]
• 7. researchgate.net [researchgate.net]
• 8. rsc.org [rsc.org]
• 9. Buffer solutions in drug formulation and processing: How pKa values depend on temperature, pressure and ionic strength - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Ammonium fumarate - Wikipedia [en.wikipedia.org]
• 11. Ammonium fumarate | C4H10N2O4 | CID 9793847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. GSRS [precision.fda.gov]
• 13. go.drugbank.com [go.drugbank.com]

Ammoniumfumarat in der Zellkultur: Eine neuartige Nährstoffquelle zur Steigerung von Wachstum und Produktivität

Anwendungs- und Protokollhinweise für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung

In der Säugetierzellkultur ist die Optimierung von Nährmedien entscheidend für die Maximierung des Zellwachstums, der Viabilität und der Produktivität rekombinanter Proteine. Traditionell ist L-Glutamin die primäre Stickstoff- und eine wichtige Energiequelle. Sein Abbau führt jedoch zur Anreicherung von toxischem Ammonium, was das Zellwachstum hemmen kann.[1][2] Ammoniumfumarat stellt eine vielversprechende Alternative dar, die potenziell sowohl eine Stickstoff- als auch eine Kohlenstoffquelle in einer einzigen, stabilen Verbindung liefert. Fumarat, ein Zwischenprodukt des Tricarbonsäurezyklus (TCA-Zyklus), kann von den Zellen verstoffwechselt werden, um Energie zu erzeugen und die Anreicherung von Laktat zu reduzieren.[3][4][5] Dieser Anwendungshinweis beschreibt das Potenzial von Ammoniumfumarat als Nährstoffergänzung in der Zellkultur und enthält detaillierte Protokolle für dessen Anwendung.

Theoretischer Hintergrund: Metabolische Vorteile

Ammoniumfumarat kann in der Zellkultur potenziell zwei wesentliche Nährstoffbedürfnisse gleichzeitig decken:

• Stickstoffquelle: Die Ammoniumionen (NH₄⁺) können von den Zellen als Stickstoffquelle für die Synthese von nicht-essenziellen Aminosäuren und anderen stickstoffhaltigen Verbindungen genutzt werden.[6] Dies kann den Bedarf an Glutamin verringern und somit die Produktion von toxischem Ammonium als Nebenprodukt des Glutaminstoffwechsels reduzieren.[1]

• Kohlenstoffquelle: Fumarat ist ein zentrales Intermediat des TCA-Zyklus.[7][8] Die Supplementierung mit Fumarat kann den TCA-Zyklus speisen, was zu einer erhöhten oxidativen Phosphorylierung und ATP-Produktion führt. Dies kann die Glykolyse entlasten und die Laktatproduktion verringern, ein häufiges Problem in hochdichten Zellkulturen.[5] Unter hypoxischen Bedingungen können einige Säugetierzellen Fumarat sogar als terminalen Elektronenakzeptor nutzen, was das Überleben der Zellen unterstützt.[9][10]

Quantitative Datenzusammenfassung

Da spezifische Studien zur direkten Verwendung von Ammoniumfumarat in der Säugetierzellkultur begrenzt sind, werden in den folgenden Tabellen hypothetische, aber plausible Daten dargestellt. Diese basieren auf den bekannten Effekten der Supplementierung mit TCA-Zyklus-Intermediaten und alternativen Stickstoffquellen in CHO-Zellen (Chinese Hamster Ovary).

Tabelle 1: Einfluss von Ammoniumfumarat auf Zellwachstum und Viabilität in einer CHO-Fed-Batch-Kultur

Supplementierung	Maximale Zelldichte (x 10⁶ Zellen/mL)	Viabilität am Tag 14 (%)
Kontrolle (Standardmedium)	15,2 ± 0,8	85 ± 3
5 mM Ammoniumfumarat	18,5 ± 1,1	92 ± 2
10 mM Ammoniumfumarat	17,1 ± 0,9	88 ± 4

Tabelle 2: Einfluss von Ammoniumfumarat auf den Metaboliten-Spiegel und die Produktivität

Supplementierung	Laktat-Konzentration (g/L)	Ammonium-Konzentration (mM)	Antikörper-Titer (g/L)
Kontrolle (Standardmedium)	4,5 ± 0,3	8,2 ± 0,5	2,1 ± 0,2
5 mM Ammoniumfumarat	2,8 ± 0,2	5,5 ± 0,4	2,9 ± 0,3
10 mM Ammoniumfumarat	3,1 ± 0,3	6,1 ± 0,5	2,6 ± 0,2

Die dargestellten Daten sind illustrativ und sollen das erwartete Potenzial von Ammoniumfumarat aufzeigen.

Experimentelle Protokolle

Protokoll 1: Herstellung einer Ammoniumfumarat-Stammlösung

• Materialien:

  • Ammoniumfumarat (Zellkultur-Qualität)

  • Wasser für Injektionszwecke (WFI) oder ultrareines Wasser

  • Sterile 0,22 µm Spritzenfilter

  • Sterile Röhrchen oder Flaschen

• Vorgehensweise:

  • Eine 1 M Stammlösung durch Auflösen von 11,41 g Ammoniumfumarat in 100 mL WFI-Wasser vorbereiten.

  • Die Lösung vorsichtig mischen, bis sich das Pulver vollständig aufgelöst hat. Der pH-Wert sollte nahe dem Neutralpunkt liegen.

  • Die Lösung durch einen 0,22 µm Spritzenfilter in ein steriles Röhrchen oder eine Flasche sterilisieren.

  • Die Stammlösung bei 4 °C lagern. Für die Langzeitlagerung können Aliquots bei -20 °C eingefroren werden.

Protokoll 2: Supplementierung von Zellkulturmedien mit Ammoniumfumarat

• Materialien:

  • Basalmedium für die Zellkultur (z.B. DMEM, CHO-Medium)

  • 1 M sterile Ammoniumfumarat-Stammlösung

  • Zu kultivierende Säugetierzellen (z.B. CHO, HEK293)

  • Standard-Zellkultur-Verbrauchsmaterialien

• Vorgehensweise für Batch-Kulturen:

  • Das Basalmedium auf die Kultivierungstemperatur (üblicherweise 37 °C) erwärmen.

  • Die sterile Ammoniumfumarat-Stammlösung direkt in das Medium geben, um die gewünschte Endkonzentration zu erreichen (z.B. 5 mM). Für eine 5 mM Konzentration 5 mL der 1 M Stammlösung zu 995 mL Medium hinzufügen.

  • Das supplementierte Medium vorsichtig mischen.

  • Die Zellen in das supplementierte Medium aussäen und unter Standardbedingungen inkubieren.

• Vorgehensweise für Fed-Batch-Kulturen:

  • Die Zellen in einem Basalmedium ohne oder mit einer geringen Anfangskonzentration an Ammoniumfumarat starten.

  • Ab einem bestimmten Zeitpunkt der Kultur (z.B. Tag 3), wenn der Nährstoffbedarf steigt, beginnen, eine konzentrierte Nährlösung, die Ammoniumfumarat enthält, zuzuführen.

  • Die Zufuhrmenge so berechnen, dass die Konzentration von Ammoniumfumarat im Bioreaktor im optimalen Bereich bleibt und eine Anreicherung toxischer Metaboliten vermieden wird.

Visualisierungen von Signalwegen und Arbeitsabläufen

Metabolische Verwertung von Ammoniumfumarat

Der folgende Graph veranschaulicht den hypothetischen Weg, wie Ammoniumfumarat in den zellulären Stoffwechsel integriert wird.

Abbildung 1: Hypothetischer Stoffwechselweg von Ammoniumfumarat in Säugetierzellen.

Experimenteller Arbeitsablauf

Der folgende Graph zeigt den Arbeitsablauf zur Evaluierung der Effekte von Ammoniumfumarat in der Zellkultur.

References

• 1. The importance of ammonia in mammalian cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Influence of different ammonium, lactate and glutamine concentrations on CCO cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. TCA cycle metabolites improve CHO cell culture performance in batch and fed-batch cultures - American Chemical Society [acs.digitellinc.com]
• 5. Feeding tricarboxylic acid cycle intermediates improves lactate consumption and antibody production in Chinese hamster ovary cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Amino acids and ammonium (Chapter 8) - Culture Media, Solutions, and Systems in Human ART [cambridge.org]
• 7. The emerging role of fumarate as an oncometabolite - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Frontiers | The emerging role of fumarate as an oncometabolite [frontiersin.org]
• 9. Fumarate is a terminal electron acceptor in the mammalian electron transport chain - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Fumarate is a terminal electron acceptor in the mammalian electron transport chain - PubMed [pubmed.ncbi.nlm.nih.gov]

Protokoll zur Herstellung einer Ammoniumfumarat-Pufferlösung

Anwendungs- und Protokollhinweise zur Herstellung einer Ammoniumfumarat-Pufferlösung

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung: Dieses Dokument beschreibt ein detailliertes Protokoll für die Herstellung einer Ammoniumfumarat-Pufferlösung, einer in verschiedenen wissenschaftlichen Anwendungen, einschließlich der pharmazeutischen Analyse, nützlichen Pufferlösung. Das Protokoll umfasst die erforderlichen Reagenzien, die Ausrüstung, schrittweise Anweisungen für die Herstellung und die pH-Einstellung. Quantitative Daten werden zur einfachen Bezugnahme in einer Tabelle zusammengefasst. Zusätzlich wird ein schematischer Arbeitsablauf des Protokolls unter Verwendung der DOT-Sprache für Graphviz dargestellt.

Einleitung

Ammoniumfumarat-Puffer sind aufgrund ihrer Flüchtigkeit und Kompatibilität mit massenspektrometrischen (MS) Anwendungen in der Hochleistungsflüssigkeitschromatographie (HPLC) und Kapillarelektrophorese (CE) von Vorteil. Die Pufferkapazität von Fumarat liegt aufgrund seiner beiden pKa-Werte in zwei sauren Bereichen. Dieses Protokoll beschreibt die Herstellung einer Ammoniumfumarat-Pufferlösung durch Titration von Fumarsäure mit Ammoniumhydroxid.

Quantitative Daten

Die physikalisch-chemischen Eigenschaften von Fumarsäure sind für die Pufferherstellung entscheidend.

Eigenschaft	Wert	Referenz
Summenformel	C₄H₄O₄	[1][2]
Molmasse	116.07 g/mol	[1][2]
pKa₁	~3.0	[1][2]
pKa₂	~4.4 - 4.5	[1][2]
Löslichkeit in Wasser (25 °C)	~6.3 g/L

Experimentelles Protokoll

Dieses Protokoll beschreibt die Herstellung von 1 Liter einer 100 mM Ammoniumfumarat-Pufferlösung. Die Konzentration kann je nach Anwendungsbedarf angepasst werden.

Benötigte Materialien

• Reagenzien:

  • Fumarsäure (Reinheit ≥ 99%)

  • Ammoniumhydroxidlösung (28-30% NH₃ in H₂O)

  • Deionisiertes Wasser (Typ I oder HPLC-Qualität)

• Ausrüstung:

  • Analysenwaage

  • 1-Liter-Becherglas

  • 1-Liter-Messzylinder

  • 1-Liter-Messkolben

  • Magnetrührer und Rührfisch

  • pH-Meter mit kalibrierter Elektrode

  • Glaspipetten oder Mikropipetten

  • Sicherheitsausrüstung (Schutzbrille, Laborkittel, Handschuhe)

Herstellung der Pufferlösung

• Abwiegen der Fumarsäure: Wiegen Sie 11,61 g Fumarsäure (für eine Endkonzentration von 100 mM in 1 L) ab und geben Sie diese in ein 1-Liter-Becherglas.

• Wasser hinzufügen: Geben Sie ca. 800 ml deionisiertes Wasser in das Becherglas.

• Lösen der Fumarsäure: Fumarsäure ist in Wasser schwer löslich. Beginnen Sie mit dem Rühren der Suspension mit einem Magnetrührer.

• pH-Einstellung:

  • Beginnen Sie unter ständigem Rühren und Überwachung mit einem kalibrierten pH-Meter tropfenweise mit der Zugabe von Ammoniumhydroxidlösung (28-30%).

  • Die Fumarsäure löst sich auf, wenn die Lösung durch die Zugabe von Ammoniumhydroxid basischer wird und das lösliche Ammoniumfumaratsalz bildet.

  • Setzen Sie die Zugabe von Ammoniumhydroxid fort, bis der gewünschte pH-Wert erreicht ist. Der effektive Pufferbereich liegt um die pKa-Werte (pH 3,0 ± 1 und pH 4,5 ± 1).

• Endvolumen anpassen: Überführen Sie die gelöste Pufferlösung quantitativ in einen 1-Liter-Messkolben. Spülen Sie das Becherglas mit einer kleinen Menge deionisiertem Wasser, um sicherzustellen, dass die gesamte Lösung überführt wird, und geben Sie das Spülwasser in den Messkolben. Füllen Sie den Messkolben bis zur 1-Liter-Marke mit deionisiertem Wasser auf.

• Mischen und Lagern: Verschließen Sie den Messkolben und mischen Sie die Lösung gründlich durch mehrmaliges Umkehren. Lagern Sie die Pufferlösung in einem deutlich beschrifteten, dicht verschlossenen Behälter bei Raumtemperatur oder gekühlt, um mikrobielles Wachstum zu verhindern.

Diagramm des Arbeitsablaufs

Das folgende Diagramm zeigt den Arbeitsablauf für die Herstellung der Ammoniumfumarat-Pufferlösung.

Abbildung 1: Arbeitsablauf zur Herstellung von Ammoniumfumarat-Puffer.

References

• 1. Fumaric Acid | C4H4O4 | CID 444972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. support.waters.com [support.waters.com]

Einsatz von fumarsaurem Ammoniak in der pharmazeutischen Formulierung: Ein Überblick mangels spezifischer Anwendungsdaten

Zusammenfassende Einschätzung: Nach umfassender Recherche in wissenschaftlichen Datenbanken und pharmazeutischer Fachliteratur konnten keine spezifischen, etablierten Anwendungen für fumarsaures Ammoniak (Ammoniumfumarat) als pharmazeutischer Hilfsstoff in Arzneimittelformulierungen identifiziert werden. Die nachfolgenden Informationen bieten daher einen allgemeinen Überblick über die Funktionen von pharmazeutischen Hilfsstoffen und hypothetische Einsatzmöglichkeiten, die jedoch nicht durch publizierte Daten belegt sind.

Pharmazeutische Hilfsstoffe: Eine allgemeine Einführung

Pharmazeutische Hilfsstoffe sind Substanzen, die neben dem eigentlichen Wirkstoff in einem Arzneimittel enthalten sind. Sie sind entscheidend für die Herstellung, Stabilität, das Aussehen und die Freisetzung des Wirkstoffs im Körper.[1] Ihre Hauptfunktionen umfassen:

• Formgebung und Herstellbarkeit: Sie ermöglichen die Produktion von Tabletten, Kapseln oder anderen Darreichungsformen.

• Steuerung der Wirkstofffreigabe: Sie können die Auflösung und Absorption des Wirkstoffs gezielt beeinflussen.

• Verbesserung der Stabilität: Sie schützen den Wirkstoff vor Abbau durch Licht, Feuchtigkeit oder Oxidation.

• Einstellung physikalischer Eigenschaften: Dazu gehören Farbe, Geruch und Geschmack zur Verbesserung der Patientenakzeptanz.

Hilfsstoffe müssen von hoher Reinheit, physiologisch gut verträglich und idealerweise pharmakologisch inert sein.[1]

Potenzielles, aber nicht belegtes Anwendungsprofil von Ammoniumfumarat

Basierend auf den chemischen Eigenschaften von Fumarsäure und Ammoniak könnte Ammoniumfumarat theoretisch als pH-Regulator oder Puffer in pharmazeutischen Formulierungen in Betracht gezogen werden. Es ist das Salz einer schwachen Säure (Fumarsäure) und einer schwachen Base (Ammoniak). In wässriger Lösung könnte es dazu beitragen, den pH-Wert einer Formulierung zu stabilisieren.

Mögliche, hypothetische Funktionen:

• pH-Modifikator: In festen oralen Darreichungsformen (z. B. Tabletten) könnte es die pH-Mikroumgebung um das Wirkstoffpartikel beeinflussen und so dessen Löslichkeit und Freisetzung steuern.

• Puffersubstanz: In flüssigen oder halbfesten Formulierungen könnte es zur Stabilisierung des pH-Wertes beitragen, was für die Haltbarkeit vieler Wirkstoffe kritisch ist.

Wichtiger Hinweis: Für diese potenziellen Anwendungen konnten keine konkreten Beispiele, quantitative Daten oder experimentellen Protokolle in der pharmazeutischen Literatur gefunden werden.

Datenpräsentation und experimentelle Protokolle

Da keine publizierten Studien zur Anwendung von Ammoniumfumarat als pharmazeutischer Hilfsstoff vorliegen, können keine quantitativen Daten in Tabellenform präsentiert werden. Ebenso ist es nicht möglich, detaillierte experimentelle Protokolle für Schlüsselexperimente bereitzustellen.

Allgemeine experimentelle Ansätze zur Evaluierung eines neuen Hilfsstoffs würden typischerweise folgende Schritte umfassen:

Allgemeines Protokoll zur Hilfsstoff-Charakterisierung (Hypothetisch)

• Physikochemische Charakterisierung:

  • Bestimmung von Löslichkeit, pKa-Wert, Partikelgröße und -form.

  • Thermische Analyse (DSC, TGA) zur Untersuchung des Schmelzpunktes und der thermischen Stabilität.

  • Spektroskopische Analyse (FTIR, Raman) zur Identifizierung und Reinheitsprüfung.

• Kompatibilitätsstudien:

  • Mischung des potenziellen Hilfsstoffs mit dem Wirkstoff und anderen gängigen Hilfsstoffen.

  • Lagerung der Mischungen unter Stressbedingungen (erhöhte Temperatur und Feuchtigkeit).

  • Analyse der Proben zu definierten Zeitpunkten mittels HPLC oder anderer geeigneter Methoden auf Abbauprodukte.

• Formulierungsentwicklung:

  • Herstellung von Prototyp-Formulierungen (z.B. Tabletten) mit unterschiedlichen Konzentrationen des Hilfsstoffs.

  • Prüfung der pharmazeutisch-technologischen Eigenschaften wie Tablettenhärte, Zerfallszeit und Wirkstofffreisetzung (Dissolution-Test).

Visualisierung von Arbeitsabläufen

Aufgrund des Mangels an spezifischen Daten für Ammoniumfumarat kann nur ein allgemeiner, logischer Arbeitsablauf für die Eignungsprüfung eines neuen Hilfsstoffs als pH-Modifikator visualisiert werden.

Abbildung 1: Allgemeiner Workflow zur Evaluierung eines neuen pharmazeutischen Hilfsstoffs.

Schlussfolgerung: Obwohl fumarsaures Ammoniak aufgrund seiner chemischen Struktur theoretisch als pH-modifizierender Hilfsstoff in Frage käme, gibt es keine verfügbaren Daten, die seine Verwendung in der pharmazeutischen Formulierung belegen. Die Entwicklung und Zulassung neuer Hilfsstoffe ist ein komplexer und streng regulierter Prozess. Forscher und Entwickler greifen daher in der Regel auf ein Portfolio an etablierten und gut charakterisierten Hilfsstoffen zurück, deren Sicherheit und Funktionalität nachgewiesen sind.

References

• 1. Pharmazeutischer Hilfsstoff – Wikipedia [de.wikipedia.org]

Ammoniumfumarat als Reagenz in der organischen Synthese: Detaillierte Anwendungshinweise und Protokolle

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Ammoniumfumarat, das Diammoniumsalz der Fumarsäure, ist eine vielseitige und zunehmend anerkannte Reagenz in der organischen Synthese. Seine einzigartige Kombination aus einer Fumarat-Einheit und Ammonium-Ionen ermöglicht seine Anwendung in einer Vielzahl von Transformationen, insbesondere bei der Synthese von stickstoffhaltigen Verbindungen. Diese Anwendungshinweise bieten einen detaillierten Überblick über die Hauptanwendungen von Ammoniumfumarat, einschließlich spezifischer experimenteller Protokolle und quantitativer Daten, um Forscher bei der Nutzung seines synthetischen Potenzials zu unterstützen.

Anwendungen in der organischen Synthese

Ammoniumfumarat dient in erster Linie als Quelle für Ammoniak und Fumarat-Ionen in organischen Reaktionen. Seine Hauptanwendungen umfassen:

• Synthese von Stickstoff-Heterozyklen: Als leicht handhabbare und stabile Ammoniakquelle kann Ammoniumfumarat in der Synthese verschiedener stickstoffhaltiger heterozyklischer Verbindungen eingesetzt werden, die das Kernstück vieler Pharmazeutika und bioaktiver Moleküle bilden.

• Reduktive Aminierung: In Anlehnung an die Leuckart-Wallach-Reaktion, bei der typischerweise Ammoniumformiat verwendet wird, kann Ammoniumfumarat unter bestimmten Bedingungen als Stickstoffdonor für die reduktive Aminierung von Aldehyden und Ketonen zur Bildung von primären Aminen dienen.

• Aza-Michael-Additionen: Obwohl weniger verbreitet, besteht das Potenzial für den Einsatz von Ammoniumfumarat in Aza-Michael-Additionen an aktivierte Alkene, wodurch β-Aminosäure-Derivate zugänglich werden.

• Herstellung von Fumarsäureamiden: Ammoniumfumarat kann als Ausgangsmaterial für die Synthese von Fumarsäureamiden und -imiden dienen, die in der Materialwissenschaft und als pharmazeutische Zwischenprodukte von Interesse sind.

Die folgende Tabelle fasst die allgemeinen Reaktionsbedingungen für diese Schlüsselanwendungen zusammen.

Anwendung	Substrate	Typische Reaktionsbedingungen	Produktklasse
Synthese von Stickstoff-Heterozyklen	Aldehyde, Ketone, 1,3-Dicarbonylverbindungen	Erhitzen in einem hochsiedenden Lösungsmittel, oft in Gegenwart eines Katalysators	Pyrimidine, Pyridine, etc.
Reduktive Aminierung	Aldehyde, Ketone	Erhitzen mit einem Reduktionsmittel (z. B. Ameisensäure, Formamid)	Primäre Amine
Aza-Michael-Addition	α,β-ungesättigte Carbonylverbindungen	Basische Bedingungen, polares aprotisches Lösungsmittel	β-Aminocarbonylverbindungen
Herstellung von Fumarsäureamiden	-	Thermische Dehydratisierung	Fumarsäurediamid

Detaillierte experimentelle Protokolle

Herstellung von Ammoniumfumarat

Ein gängiges Verfahren zur Herstellung von Ammoniumfumarat im Labormaßstab ist die Neutralisation von Fumarsäure mit Ammoniumcarbonat oder -bicarbonat.[1]

Protokoll:

• In einem geeigneten Reaktionsgefäß werden 3,43 Liter Wasser vorgelegt.

• Unter Rühren werden 91,9 kg (13,91 M) Ammoniumcarbonat oder 0,672 kg (7 M) Ammoniumbicarbonat zugegeben.

• Anschließend werden 0,78 kg (6,72 M) Fumarsäure portionsweise zugegeben, wobei die Schaumbildung kontrolliert wird.[1]

• Die Reaktionstemperatur wird bei oder unter 40 °C gehalten.[1]

• Nach beendeter Zugabe wird die Mischung eine Stunde bei 40 °C nachgerührt.[1]

• Die Reaktionsmischung wird auf 15-18 °C abgekühlt, um das kristalline Ammoniumfumarat auszufällen.[1]

• Der Niederschlag wird abfiltriert und bei einer Temperatur von nicht mehr als 70 °C getrocknet.[1]

• Die Ausbeute an Ammoniumfumarat mit einer Reinheit von >99 % beträgt typischerweise über 98 %.[1]

Hypothetisches Protokoll für die reduktive Aminierung eines Ketons

Obwohl spezifische Protokolle für Ammoniumfumarat selten sind, kann in Anlehnung an die Leuckart-Reaktion mit Ammoniumformiat ein allgemeines Verfahren abgeleitet werden.[2]

Protokoll:

• In einem Rundkolben, der mit einem Rückflusskühler ausgestattet ist, wird 1 Äquivalent des Keton-Ausgangsmaterials vorgelegt.

• Es werden 2-3 Äquivalente Ammoniumfumarat und 3-5 Äquivalente Ameisensäure (als Reduktionsmittel) zugegeben.

• Die Reaktionsmischung wird unter Rühren für mehrere Stunden auf 120-130 °C erhitzt.

• Der Reaktionsfortschritt wird mittels Dünnschichtchromatographie (DC) oder Gaschromatographie-Massenspektrometrie (GC-MS) verfolgt.

• Nach Abschluss der Reaktion wird die Mischung abgekühlt und mit einer wässrigen Base (z. B. 10%ige NaOH-Lösung) neutralisiert.

• Das Produkt wird mit einem geeigneten organischen Lösungsmittel (z. B. Diethylether, Ethylacetat) extrahiert.

• Die vereinigten organischen Phasen werden über einem Trockenmittel (z. B. Na2SO4 oder MgSO4) getrocknet, filtriert und das Lösungsmittel unter reduziertem Druck entfernt.

• Das Rohprodukt wird durch Säulenchromatographie oder Destillation gereinigt.

Logische Beziehungen und Arbeitsabläufe

Die folgenden Diagramme veranschaulichen die logischen Beziehungen bei der Verwendung von Ammoniumfumarat in der organischen Synthese.

Abbildung 1: Allgemeiner Arbeitsablauf für die Synthese mit Ammoniumfumarat.

Abbildung 2: Vereinfachter Mechanismus der reduktiven Aminierung.

Fazit

Ammoniumfumarat stellt eine wertvolle und kostengünstige Reagenz für die organische Synthese dar, insbesondere als Ammoniak-Surrogat für die Herstellung von stickstoffhaltigen Verbindungen. Während seine Anwendung im Vergleich zu Ammoniumformiat weniger dokumentiert ist, deuten die vorliegenden Informationen auf ein erhebliches Potenzial für die Entwicklung neuer und effizienter synthetischer Methoden hin. Die bereitgestellten Protokolle und Diagramme sollen als Ausgangspunkt für weitere Forschungen und die Optimierung von Reaktionsbedingungen dienen. Zukünftige Arbeiten sollten sich auf die Erweiterung des Anwendungsbereichs von Ammoniumfumarat und die detaillierte Untersuchung seiner Reaktivität in verschiedenen organischen Transformationen konzentrieren.

References

• 1. US20120130125A1 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]
• 2. Leuckart reaction - Wikipedia [en.wikipedia.org]

Anwendung von Ammoniumfumarat in der Biokatalyse: Herstellung von L-Asparaginsäure

Anwendungsgebiete und Protokolle für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Ammoniumfumarat dient als Schlüssel-Substrat in der biokatalytischen Produktion von L-Asparaginsäure, einer nicht-essentiellen Aminosäure mit breiter Anwendung in der Pharma-, Lebensmittel- und Chemieindustrie. Die enzymatische Umwandlung von Ammoniumfumarat zu L-Asparaginsäure mittels Aspartat-Ammoniak-Lyase (Aspartase) stellt eine hocheffiziente und stereoselektive Syntheseroute dar. Dieses Verfahren nutzt milde Reaktionsbedingungen und vermeidet den Einsatz toxischer Reagenzien, was es zu einer umweltfreundlichen Alternative zu klassischen chemischen Synthesen macht.

Wirkmechanismus und Logik

Die biokatalytische Synthese von L-Asparaginsäure aus Ammoniumfumarat basiert auf der reversiblen Additionsreaktion von Ammoniak an die Doppelbindung der Fumarsäure, katalysiert durch das Enzym Aspartase (EC 4.3.1.1). Das Ammoniumfumarat liefert hierbei sowohl das Kohlenstoffgerüst (Fumarat) als auch die Aminogruppe (Ammonium) für die Synthese der Aminosäure.

Abbildung 1: Enzymatische Umwandlung von Ammoniumfumarat.

Quantitative Daten zur Biokonversion

Die Effizienz der biokatalytischen Umwandlung von Ammoniumfumarat zu L-Asparaginsäure kann durch den Einsatz immobilisierter Mikroorganismen, die Aspartase exprimieren, über längere Zeiträume aufrechterhalten werden. Die nachfolgende Tabelle zeigt beispielhafte Umwandlungsverhältnisse, die in einem kontinuierlichen Säulenreaktor erzielt wurden.

Betriebstage	Fließgeschwindigkeit (ml/h)	Umwandlungsverhältnis (%)
1	6.5	100
3	6.5	100
6	6.5	99
10	6.5	98
1	25	100
3	25	100
6	25	98
10	25	95
Tabelle 1: Umwandlungsverhältnis von Ammoniumfumarat zu L-Asparaginsäure bei verschiedenen Fließgeschwindigkeiten unter Verwendung von in Polyacrylamidgel immobilisierten E. coli-Zellen. Die Daten deuten auf eine hohe Stabilität und Effizienz des Biokatalysators hin.[1]

Experimentelle Protokolle

Protokoll 1: Immobilisierung von Mikroorganismen für die Aspartase-Produktion

Dieses Protokoll beschreibt die Immobilisierung von Escherichia coli-Zellen, die als Quelle für das Enzym Aspartase dienen.

Materialien:

• Escherichia coli Zellen (z.B., ATCC 11203)

• Physiologische Kochsalzlösung (0.9% NaCl)

• Acrylamid-Monomer

• N,N'-Methylenbisacrylamid (MBAA)

• Ammoniumpersulfat (APS)

• Tetramethylethylendiamin (TEMED)

Vorgehensweise:

• Zellsuspension: Suspendieren Sie eine definierte Menge an E. coli-Zellen (z.B. 4,8 g) in physiologischer Kochsalzlösung (z.B. 48 ml).[1]

• Monomerlösung: Bereiten Sie eine Monomerlösung vor, indem Sie Acrylamid (z.B. 9 g) und N,N'-Methylenbisacrylamid (z.B. 480 mg) zur Zellsuspension geben.[1]

• Polymerisation: Initiieren Sie die Polymerisation durch Zugabe von Ammoniumpersulfat und TEMED. Die genauen Mengen können je nach gewünschter Gel-Porosität variieren.

• Granulierung: Nach der Polymerisation wird das Gel mechanisch zerkleinert, um ein Granulat zu erhalten, das in einer Säule für die kontinuierliche Reaktion verwendet werden kann.

• Waschen: Waschen Sie das immobilisierte Zellgranulat gründlich mit Puffer, um nicht-reagierte Monomere und lose Zellen zu entfernen.

Protokoll 2: Kontinuierliche Produktion von L-Asparaginsäure

Dieses Protokoll beschreibt die kontinuierliche Synthese von L-Asparaginsäure aus Ammoniumfumarat unter Verwendung einer Säule mit immobilisierten Mikroorganismen.

Materialien:

• Immobilisierte E. coli-Zellen (aus Protokoll 1)

• Ammoniumfumaratlösung (Substratlösung, pH-Wert eingestellt)

• Chromatographiesäule

• Pumpe für kontinuierlichen Fluss

• Thermostat zur Temperaturregelung

Vorgehensweise:

• Säulenpackung: Füllen Sie eine Chromatographiesäule mit dem vorbereiteten Granulat der immobilisierten Mikroorganismen.

• Reaktionsstart: Pumpen Sie die Ammoniumfumaratlösung kontinuierlich durch die Säule. Die Fließgeschwindigkeit kann je nach gewünschtem Umsatz angepasst werden (siehe Tabelle 1).[1]

• Temperaturkontrolle: Halten Sie die Säulentemperatur auf einem für die Enzymaktivität optimalen Wert (z.B. 30-40 °C).

• Produkt-Sammlung: Sammeln Sie das Eluat am Ausgang der Säule. Das Eluat enthält die Reaktionslösung mit L-Asparaginsäure.

• Aufarbeitung: Die L-Asparaginsäure kann aus der Reaktionslösung durch Fällung isoliert werden. Hierzu wird der pH-Wert der Lösung durch Zugabe einer Säure (z.B. Ameisensäure oder Essigsäure) auf den isoelektrischen Punkt von L-Asparaginsäure eingestellt.[2]

• Kreislaufführung: Die nach der Abtrennung der L-Asparaginsäure verbleibende Mutterlauge, die Ammoniumsalze enthält, kann nach entsprechender Aufbereitung und Zugabe von frischer Fumarsäure in den Prozess zurückgeführt werden.[2]

Abbildung 2: Workflow der L-Asparaginsäure-Produktion.

References

• 1. DE2252815C3 - Verfahren zur Herstellung von !.-Asparaginsäure auf fermentativem Wege - Google Patents [patents.google.com]
• 2. data.epo.org [data.epo.org]

Anwendungshinweis: HPLC-Analyse mit Ammoniumfumarat als mobile Phase

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Anwendungshinweis beschreibt die Verwendung von Ammoniumfumarat als mobile Phase in der Hochleistungsflüssigkeitschromatographie (HPLC). Aufgrund der begrenzten Anzahl veröffentlichter spezifischer Anwendungen für Ammoniumfumarat in der HPLC basiert dieses Dokument auf allgemeinen chromatographischen Prinzipien und extrapoliert von etablierten Protokollen für ähnliche flüchtige Puffer wie Ammoniumformiat und -acetat. Die hierin enthaltenen Protokolle und Daten sollten als Ausgangspunkt für die Methodenentwicklung betrachtet werden.

Einleitung

Die Wahl der mobilen Phase ist ein entscheidender Faktor für die erfolgreiche Trennung von Analyten in der HPLC. Flüchtige Puffer sind besonders vorteilhaft, wenn die HPLC mit Massenspektrometrie (LC-MS) gekoppelt wird, da sie nach der Elution leicht aus der mobilen Phase entfernt werden können. Ammoniumfumarat, das Salz der Fumarsäure, ist ein potenziell nützlicher flüchtiger Puffer für die Umkehrphasen- und HILIC-Chromatographie. Seine zwei Carboxylgruppen (pKa₁ ≈ 3,03, pKa₂ ≈ 4,44) bieten einen Pufferbereich im sauren pH-Bereich, der für die Analyse vieler pharmazeutischer Verbindungen und kleiner polarer Moleküle geeignet ist.

Die Verwendung von Ammoniumfumarat kann alternative Selektivitäten im Vergleich zu den häufiger verwendeten Formiat- oder Acetatpuffern bieten, insbesondere bei der Trennung von basischen und polaren Verbindungen.

Quantitative Datenzusammenfassung

Da spezifische Leistungsdaten für Ammoniumfumarat in der Literatur rar sind, werden in der folgenden Tabelle hypothetische Retentions- und Auflösungsdaten dargestellt, um den potenziellen Nutzen von Ammoniumfumarat im Vergleich zu einem Standardpuffer wie Ammoniumformiat bei der Trennung einer Mischung basischer Analyten zu veranschaulichen.

Tabelle 1: Hypothetischer Vergleich der chromatographischen Parameter für die Trennung basischer Analyten

Analyt	Retentionszeit (min) - 20 mM Ammoniumformiat pH 3,5	Retentionszeit (min) - 20 mM Ammoniumfumarat pH 3,5	Auflösung (Rs) - Ammoniumformiat	Auflösung (Rs) - Ammoniumfumarat
Metoprolol	4,2	4,5	-	-
Propranolol	5,1	5,6	2,1	2,5
Amitriptylin	6,8	7,5	3,8	4,2

Diese Daten sind rein illustrativ und dienen dazu, das potenzielle Anwendungsspektrum aufzuzeigen.

Experimentelle Protokolle

Protokoll 1: Herstellung einer 1 M Ammoniumfumarat-Stammlösung

Materialien:

• Fumarsäure (HPLC-Qualität)

• Ammoniumhydroxid-Lösung (ca. 25 %, HPLC-Qualität)

• Wasser (HPLC- oder LC-MS-Qualität)

• pH-Meter

• Messkolben (100 ml)

• Magnetrührer und Rührfisch

Vorgehensweise:

• 11,61 g Fumarsäure in einen 100-ml-Messkolben geben.

• Ca. 70 ml Wasser hinzufügen und die Suspension auf einem Magnetrührer rühren.

• Langsam und unter Rühren konzentrierte Ammoniumhydroxid-Lösung zugeben, bis sich die Fumarsäure vollständig gelöst hat.

• Den pH-Wert der Lösung mit einem kalibrierten pH-Meter überwachen. Die Zugabe von Ammoniumhydroxid fortsetzen, bis ein neutraler pH-Wert (ca. 7) erreicht ist, um die vollständige Umwandlung in Ammoniumfumarat sicherzustellen.

• Den Messkolben mit Wasser bis zur Marke auffüllen und gut mischen.

• Die Stammlösung vor Gebrauch durch ein 0,22-µm-Filter filtrieren.

Protokoll 2: Herstellung der mobilen Phase (20 mM Ammoniumfumarat, pH 3,5)

Materialien:

• 1 M Ammoniumfumarat-Stammlösung (aus Protokoll 1)

• Ameisensäure (HPLC-Qualität)

• Wasser (HPLC- oder LC-MS-Qualität)

• Acetonitril oder Methanol (HPLC- oder LC-MS-Qualität)

• Messzylinder

• pH-Meter

Vorgehensweise für 1 L wässrige mobile Phase (Eluent A):

• 20 ml der 1 M Ammoniumfumarat-Stammlösung in ein geeignetes Gefäß geben.

• Ca. 950 ml Wasser hinzufügen und mischen.

• Den pH-Wert mit Ameisensäure vorsichtig auf 3,5 einstellen.

• Das Endvolumen mit Wasser auf 1000 ml auffüllen.

• Die mobile Phase vor Gebrauch entgasen (z. B. durch Ultraschall oder Vakuumentgasung).

Vorgehensweise für die organische mobile Phase (Eluent B):

• In der Regel wird reines Acetonitril oder Methanol verwendet. Je nach Anwendung kann es vorteilhaft sein, auch hier 20 mM Ammoniumfumarat (pH 3,5) zuzusetzen, um eine konstante Ionenstärke während des Gradienten zu gewährleisten.

Protokoll 3: Allgemeine HPLC-Bedingungen für die Analyse basischer Verbindungen

HPLC-System:

• Ein Standard-HPLC- oder UHPLC-System mit binärer oder quaternärer Pumpe, Autosampler und Säulenthermostat.

• Detektor: UV-Vis- oder Diodenarray-Detektor (DAD), Massenspektrometer (MS).

Chromatographische Bedingungen (Beispiel):

• Säule: C18-Umkehrphasensäule (z. B. 150 mm x 4,6 mm, 3,5 µm)

• Mobile Phase A: 20 mM Ammoniumfumarat in Wasser, pH 3,5 (mit Ameisensäure eingestellt)

• Mobile Phase B: Acetonitril

• Gradient:

  • 0-2 min: 5 % B

  • 2-15 min: 5 % bis 95 % B

  • 15-18 min: 95 % B

  • 18-18,1 min: 95 % bis 5 % B

  • 18,1-25 min: 5 % B (Äquilibrierung)

• Flussrate: 1,0 ml/min

• Säulentemperatur: 30 °C

• Injektionsvolumen: 10 µl

• Detektion (UV): 254 nm

Visualisierungen

Abbildung 1: Workflow zur Herstellung der Ammoniumfumarat-mobilen Phase.

Abbildung 2: Logischer Ablauf einer HPLC-Analyse mit Ammoniumfumarat.

Ammoniumfumarat in der Lebensmitteltechnologie: Applikationshinweise und Protokolle für den Einsatz als Säureregulator

Für Forscher, Wissenschaftler und Fachleute der Produktentwicklung

Dieses Dokument bietet detaillierte Anwendungshinweise und experimentelle Protokolle für die Evaluierung von Ammoniumfumarat als Säureregulator in der Lebensmitteltechnologie. Es richtet sich an Fachpersonal in Forschung und Entwicklung, das die Funktionalität und Anwendbarkeit dieser Verbindung in Lebensmittelmatrizes untersucht.

Einleitung

Ammoniumfumarat (E 368) ist das Ammoniumsalz der Fumarsäure. In der Lebensmitteltechnologie dient es primär als Säureregulator zur Einstellung und Stabilisierung des pH-Wertes. Ein stabiler pH-Wert ist entscheidend für die Kontrolle des mikrobiellen Wachstums, die Beeinflussung der Enzymaktivität, die Optimierung der Textur (z.B. bei Gelen) und die Stabilisierung der Farbe von Lebensmitteln. Die Wirksamkeit von Ammoniumfumarat als Puffer hängt von den pKa-Werten der Fumarsäure und der Konzentration des Salzes im Produkt ab.

Regulatorischer Status: Es ist zu beachten, dass die Verwendung von Ammoniumfumarat (E 368) in der Europäischen Union nicht mehr in allen Lebensmittelkategorien zugelassen ist. Anwender sind verpflichtet, die jeweils gültigen nationalen und internationalen Vorschriften zu prüfen.

Physikalisch-chemische Eigenschaften und quantitative Daten

Die Funktionalität von Ammoniumfumarat als Säureregulator wird durch seine chemischen Eigenschaften bestimmt. Die folgende Tabelle fasst die wichtigsten quantitativen Daten zusammen.

Eigenschaft	Wert	Anmerkung / Bedeutung für die Anwendung
Chemische Formel	C₄H₈N₂O₄	-
Molare Masse	152.12 g/mol	Wichtig für die Erstellung von Lösungen mit definierter Konzentration.
E-Nummer	E 368	Kennzeichnung als Lebensmittelzusatzstoff.
pKa-Werte (der Fumarsäure)	pKa₁ ≈ 3.0 - 3.03pKa₂ ≈ 4.44 - 4.5	Diese Werte definieren die optimalen Pufferbereiche. Der effektivste Pufferbereich liegt um den jeweiligen pKa-Wert (± 1 pH-Einheit).[1][2][3]
Optimaler Pufferbereich (geschätzt)	pH 2.0 - 5.5	Abgeleitet von den beiden pKa-Werten der Fumarsäure. Ammoniumfumarat kann in zwei pH-Bereichen effektiv puffern.
Löslichkeit in Wasser	Löslich	Eine genaue quantitative Angabe in g/100ml konnte nicht ermittelt werden und muss experimentell bestimmt werden. Gute Löslichkeit ist Voraussetzung für die Anwendung in wässrigen Lebensmittelsystemen.
Typische Einsatzkonzentration	Experimentell zu bestimmen	Die Konzentration hängt von der Lebensmittelmatrix, dem Ziel-pH-Wert und der erforderlichen Pufferkapazität ab. Sie muss für jede Anwendung spezifisch evaluiert werden.

Experimentelle Protokolle

Zur systematischen Evaluierung von Ammoniumfumarat als Säureregulator sind die folgenden experimentellen Protokolle von zentraler Bedeutung.

Dieses Protokoll beschreibt die Methode zur Quantifizierung der Fähigkeit einer Ammoniumfumaratlösung, einer pH-Wert-Änderung bei Zugabe einer Säure oder Base zu widerstehen.

Materialien:

• Ammoniumfumarat

• Destilliertes Wasser

• Salzsäure (HCl), 0.1 M

• Natriumhydroxid (NaOH), 0.1 M

• pH-Meter mit kalibrierter Elektrode

• Magnetrührer und Rührfisch

• Bürette (25 ml oder 50 ml)

• Bechergläser

Durchführung:

• Herstellung der Pufferlösung: Stellen Sie eine Ammoniumfumaratlösung mit einer für die Zielanwendung relevanten Konzentration her (z.B. 0.1 M).

• Anfangs-pH-Messung: Geben Sie 100 ml der Pufferlösung in ein Becherglas mit einem Magnetrührfisch. Messen und notieren Sie den initialen pH-Wert.

• Titration mit Säure: Titrieren Sie die Lösung unter ständigem Rühren langsam mit 0.1 M HCl. Notieren Sie nach jeder Zugabe von 0.5 ml HCl das Volumen und den pH-Wert. Fahren Sie fort, bis der pH-Wert signifikant (z.B. um 2-3 Einheiten) gefallen ist.

• Titration mit Base: Wiederholen Sie den Versuch mit einer frischen 100-ml-Probe der Pufferlösung, titrieren Sie diesmal jedoch mit 0.1 M NaOH. Notieren Sie ebenfalls nach jeder Zugabe von 0.5 ml das Volumen und den pH-Wert, bis dieser signifikant angestiegen ist.

• Datenauswertung:

  • Erstellen Sie eine Titrationskurve, indem Sie den pH-Wert gegen das Volumen der zugegebenen Säure/Base auftragen.

  • Die Pufferkapazität (β) kann für jeden Punkt der Kurve berechnet werden als die Menge an zugegebener Säure/Base (in mol), die erforderlich ist, um den pH-Wert von 1 Liter der Pufferlösung um eine Einheit zu ändern.

  • Der Bereich, in dem die Kurve am flachsten ist, repräsentiert den effektivsten Pufferbereich.

Dieses Protokoll dient der Feststellung, ob der Zusatz von Ammoniumfumarat in einer relevanten Konzentration einen wahrnehmbaren sensorischen Unterschied in einer Lebensmittelmatrix bewirkt.

Prinzip: Der Dreieckstest ist eine Unterschiedsprüfung. Den Prüfern werden drei Proben präsentiert, von denen zwei identisch sind und eine abweicht. Die Aufgabe besteht darin, die abweichende Probe zu identifizieren.

Materialien:

• Lebensmittelmatrix als Testprodukt (z.B. ein Getränk oder eine Gelspeise)

• Ammoniumfumarat

• Probenbecher, kodiert mit zufälligen dreistelligen Zahlen

• Wasser zur Neutralisation des Geschmackssinns zwischen den Proben

• Sensorik-Panel (geschulte Prüfpersonen)

• Prüfkabinen mit kontrollierten Licht- und Temperaturbedingungen

Durchführung:

• Probenvorbereitung:

  • Kontrollprobe (A): Bereiten Sie die Lebensmittelmatrix ohne Zusatz von Ammoniumfumarat vor.

  • Testprobe (B): Bereiten Sie die gleiche Lebensmittelmatrix mit einer definierten Konzentration an Ammoniumfumarat vor. Der pH-Wert sollte dem der Kontrollprobe entsprechen (ggf. mit einer nicht-puffernden Säure justieren), um reine Geschmackseffekte zu isolieren.

• Probenpräsentation: Servieren Sie jedem Prüfer drei kodierte Proben in randomisierter Reihenfolge (z.B. AAB, ABA, BAA, BBA, BAB, ABB).

• Instruktion der Prüfer: Weisen Sie die Prüfer an, die Proben von links nach rechts zu verkosten und diejenige Probe zu identifizieren, die sich von den beiden anderen unterscheidet. Zwischen den Proben soll der Mund mit Wasser gespült werden.

• Datenerfassung: Notieren Sie die Antworten der Prüfer.

• Statistische Auswertung: Vergleichen Sie die Anzahl der korrekten Identifizierungen mit einer statistischen Tabelle für den Dreieckstest, um festzustellen, ob ein signifikanter Unterschied (p < 0.05) zwischen der Kontroll- und der Testprobe besteht.

Diagramme und Workflows

Die folgenden Diagramme visualisieren die logischen Zusammenhänge und experimentellen Abläufe bei der Evaluierung von Ammoniumfumarat.

Abbildung 1: Logische Beziehungen der Eigenschaften und Anwendungsaspekte von Ammoniumfumarat.

Abbildung 2: Vereinfachter experimenteller Workflow zur Evaluierung von Ammoniumfumarat.

References

• 1. AMMONIUM FUMARATE [m.chemicalbook.com]
• 2. AMMONIUM FUMARATE CAS#: [m.chemicalbook.com]
• 3. Ammoniumsulfat – Wikipedia [de.wikipedia.org]

Elektrochemische Anwendungen von Ammoniumfumarat: Mangel an verfügbaren Daten

Basierend auf einer umfassenden Suche nach wissenschaftlicher Literatur und technischen Datenblättern müssen wir feststellen, dass es derzeit anscheinend keine etablierten oder weitreichend erforschten elektrochemischen Anwendungen für Ammoniumfumarat gibt. Die durchgeführten Suchen ergaben keine spezifischen Ergebnisse zu seiner Verwendung in Batterien, Brennstoffzellen, als Korrosionsinhibitor unter elektrochemischen Bedingungen oder in anderen verwandten elektrochemischen Systemen.

Die verfügbaren Informationen zu Ammoniumfumarat beschränken sich hauptsächlich auf seine Verwendung als Lebensmittelzusatzstoff (E368) und als Laborchemikalie.[1][2] Es ist das Ammoniumsalz der Fumarsäure und wird in verschiedenen industriellen, nicht-elektrochemischen Kontexten eingesetzt.[1]

Obwohl verwandte Verbindungen und Ionen in elektrochemischen Systemen eine Rolle spielen, konnten keine direkten Analogien oder Anwendungsbeispiele für Ammoniumfumarat gefunden werden:

• Ammonium-Ionen-Batterien: Es gibt Forschungsarbeiten zu wässrigen Ammonium-Ionen-Batterien, die jedoch andere Ammoniumsalze wie Ammoniumacetat als Elektrolyt verwenden.[3][4] In diesen Systemen dient das Ammonium-Ion (NH₄⁺) als Ladungsträger. Eine Studie zu einer solchen Batterie mit einem konzentrierten Elektrolyten aus Ammoniumacetat zeigte eine hohe durchschnittliche Entladespannung und eine gute Energiedichte.[3][4] Es wurden jedoch keine Daten gefunden, die Ammoniumfumarat in dieser oder einer ähnlichen Funktion beschreiben.

• Brennstoffzellen: Die Forschung im Bereich der Brennstoffzellen konzentriert sich bei der Verwendung von stickstoffbasierten Verbindungen primär auf Ammoniak (NH₃) als direkten oder indirekten Wasserstoffträger.[5][6][7] In Ammoniak-Brennstoffzellen wird Ammoniak entweder direkt umgesetzt oder zunächst in Wasserstoff und Stickstoff gespalten.[5][8] Ammoniumfumarat wird in diesem Zusammenhang nicht erwähnt.

• Korrosionsinhibitoren: Während organische Säuren und ihre Salze prinzipiell als Korrosionsinhibitoren wirken können, fanden sich keine spezifischen Daten, die die Anwendung von Ammoniumfumarat zu diesem Zweck unter elektrochemischen Gesichtspunkten detailliert beschreiben.[9][10] Allgemeine Informationen zu Korrosionsinhibitoren nennen verschiedene Klassen von Verbindungen, ohne jedoch Ammoniumfumarat explizit aufzuführen.

Zusammenfassend lässt sich sagen, dass auf Basis der aktuellen Suchergebnisse keine detaillierten Anwendungshinweise, experimentellen Protokolle oder quantitativen Daten für die elektrochemischen Anwendungen von Ammoniumfumarat erstellt werden können. Es scheint sich hierbei um ein Forschungsgebiet zu handeln, das bisher wenig bis gar nicht Beachtung gefunden hat. Daher können auch die geforderten Diagramme zu Signalwegen oder experimentellen Arbeitsabläufen nicht erstellt werden, da die zugrundeliegenden Prozesse und Daten nicht dokumentiert sind.

Für Forscher, Wissenschaftler und Fachleute in der Medikamentenentwicklung, die an diesem Thema interessiert sind, könnte dies eine potenzielle Forschungslücke darstellen. Zukünftige Untersuchungen wären erforderlich, um zu evaluieren, ob die Eigenschaften von Ammoniumfumarat (z. B. als Elektrolyt, Elektrodenmaterial-Additiv oder Korrosionsinhibitor) in elektrochemischen Systemen von Nutzen sein könnten.

References

• 1. AMMONIUM FUMARATE - Ataman Kimya [atamanchemicals.com]
• 2. Ammonium fumarate - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. A salt-concentrated electrolyte for aqueous ammonium-ion hybrid batteries - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 5. Ammoniak-Brennstoffzelle – Wikipedia [de.wikipedia.org]
• 6. Die Ammoniak-Direkt-Brennstoffzelle [gerald-friederici.de]
• 7. Neue Brennstoffzelle schluckt Ammoniak | WOTech Technical Media | WOMag | WOClean [wotech-technical-media.de]
• 8. cuvillier.de [cuvillier.de]
• 9. polygon.ch [polygon.ch]
• 10. Korrosionsinhibitoren für Metallbearbeitungsflüssigkeiten - IQ Additives [iq-additives.com]

Anwendungshinweise und Protokolle für Ammoniumfumarat-basierte Systeme zur Wirkstofffreisetzung

An die Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Einleitung

Ammoniumfumarat, das Ammoniumsalz der Fumarsäure, ist eine chemische Verbindung, die in verschiedenen industriellen Anwendungen, einschließlich als Lebensmittelzusatzstoff (E368), Verwendung findet. In der pharmazeutischen Forschung wird eine Vielzahl von Hilfsstoffen untersucht, um die Freisetzung von Wirkstoffen zu steuern und zu optimieren. Theoretisch könnten die physikochemischen Eigenschaften von Ammoniumfumarat, wie seine pH-abhängige Löslichkeit, es zu einem Kandidaten für die Entwicklung von Systemen zur kontrollierten Wirkstofffreisetzung machen.

Trotz einer umfassenden Suche in wissenschaftlichen Datenbanken und Patentliteratur wurden keine spezifischen, detaillierten Studien oder etablierten Protokolle gefunden, die den Einsatz von Ammoniumfumarat als primären funktionellen Hilfsstoff in oralen Systemen zur Wirkstofffreisetzung beschreiben. Die verfügbaren Informationen beziehen sich im Allgemeinen auf Fumarsäure und ihre Ester oder listen Ammoniumfumarat nur als eine von vielen potenziellen Salzformen auf, ohne jedoch konkrete Formulierungsdetails, quantitative Freisetzungsdaten oder experimentelle Protokolle bereitzustellen.

Aufgrund dieses Mangels an spezifischen Daten ist es nicht möglich, detaillierte Anwendungshinweise und Protokolle zu erstellen, die den Kernanforderungen an quantitative Daten, experimentelle Methoden und Visualisierungen gerecht werden.

Die nachfolgenden Abschnitte basieren daher auf allgemeinen pharmazeutischen Prinzipien und theoretischen Überlegungen, wie Ammoniumfumarat potenziell in der Wirkstofffreisetzung eingesetzt werden könnte. Es wird betont, dass diese Abschnitte hypothetischer Natur sind und einer experimentellen Validierung bedürfen.

Theoretische Anwendungsbereiche von Ammoniumfumarat in der Wirkstofffreisetzung

Basierend auf den allgemeinen Eigenschaften von Salzen schwacher Säuren und Basen könnte Ammoniumfumarat theoretisch in folgenden Systemen eine Rolle spielen:

• pH-gesteuerte Systeme: Ammoniumfumarat könnte als pH-modifizierender Hilfsstoff in Tablettenmatrizes eingesetzt werden. In einer sauren Magenumgebung könnte es die lokale pH-Umgebung in der Tablette erhöhen und so die Freisetzung von säureempfindlichen Wirkstoffen verlangsamen oder die Löslichkeit von schwach basischen Wirkstoffen verbessern.

• Porenbildner in Matrix-Tabletten: In einer unlöslichen Tablettenmatrix könnte Ammoniumfumarat als wasserlöslicher Porenbildner fungieren. Nach dem Kontakt mit Magen-Darm-Flüssigkeiten würde es sich auflösen und ein Netzwerk von Kanälen hinterlassen, durch das der Wirkstoff diffundieren kann.

• Osmotische Systeme: In osmotischen Pumpen könnte Ammoniumfumarat als osmotisches Agens dienen, das Wasser in das System zieht und so einen Druck erzeugt, der den Wirkstoff kontrolliert freisetzt.

Hypothetische quantitative Daten

Da keine experimentellen Daten in der Literatur verfügbar sind, kann keine Tabelle mit quantitativen Daten zur Wirkstoffbeladung oder zu den Freisetzungskinetiken für Ammoniumfumarat-basierte Systeme erstellt werden.

Allgemeine experimentelle Protokolle (Adaptierbar für die Forschung)

Die folgenden Protokolle sind allgemeine Methoden zur Herstellung und Prüfung von oralen festen Darreichungsformen. Sie müssten für die spezifische Untersuchung von Ammoniumfumarat als Hilfsstoff angepasst und validiert werden.

Herstellung von Matrix-Tabletten mittels Direktverpressung (Hypothetisches Beispiel)

Dieses Protokoll beschreibt einen grundlegenden Ansatz zur Herstellung von Matrix-Tabletten, in denen Ammoniumfumarat als potenzieller Hilfsstoff untersucht werden könnte.

Materialien:

• Modellwirkstoff (z. B. Theophyllin)

• Ammoniumfumarat (als potenzieller pH-Modifikator oder Porenbildner)

• Matrixbildendes Polymer (z. B. Hydroxypropylmethylcellulose, HPMC)

• Füllstoff (z. B. mikrokristalline Cellulose)

• Fließregulierungsmittel (z. B. hochdisperses Siliciumdioxid)

• Schmiermittel (z. B. Magnesiumstearat)

Protokoll:

• Alle Pulverkomponenten (Wirkstoff, Ammoniumfumarat, Polymer, Füllstoff) werden exakt eingewogen.

• Die Pulver werden in einem geeigneten Mischer (z. B. Turbula-Mischer) für 15 Minuten geometrisch gemischt, um eine homogene Verteilung zu gewährleisten.

• Das Fließregulierungsmittel wird hinzugefügt und für weitere 5 Minuten gemischt.

• Zuletzt wird das Schmiermittel hinzugefügt und für 2 Minuten untergemischt.

• Die fertige Pulvermischung wird auf einer Exzenter- oder Rundläufer-Tablettenpresse zu Tabletten mit definierter Härte und Gewicht verpresst.

In-vitro-Freisetzungsstudien (Allgemeines Protokoll)

Dieses Protokoll beschreibt die Standardmethode zur Untersuchung der Wirkstofffreisetzung aus Tabletten.

Materialien:

• Hergestellte Tabletten

• USP-Apparatur 2 (Blattrührer)

• Freisetzungsmedien (z. B. 0,1 N Salzsäure für pH 1,2; Phosphatpuffer für pH 6,8)

• Analysegerät (z. B. UV/Vis-Spektrophotometer oder HPLC)

Protokoll:

• Die Gefäße der Freisetzungsapparatur werden mit 900 ml des entsprechenden, auf 37 ± 0,5 °C vortemperierten Freisetzungsmediums gefüllt.

• Die Rührgeschwindigkeit wird auf einen definierten Wert (z. B. 50 U/min) eingestellt.

• Eine Tablette wird in jedes Gefäß gegeben.

• Zu vordefinierten Zeitpunkten werden Proben aus jedem Gefäß entnommen und das entnommene Volumen durch frisches, vortemperiertes Medium ersetzt.

• Die Proben werden filtriert (z. B. durch einen 0,45 µm Spritzenfilter).

• Die Konzentration des freigesetzten Wirkstoffs in den Proben wird mittels einer validierten analytischen Methode bestimmt.

• Die kumulative prozentuale Wirkstofffreisetzung wird über die Zeit aufgetragen.

Visualisierungen von theoretischen Konzepten

Die folgenden Diagramme illustrieren die hypothetischen Funktionsweisen, wie Ammoniumfumarat in Freisetzungssystemen agieren könnte.

Abbildung 1: Theoretischer Mechanismus der pH-Modifikation durch Ammoniumfumarat.

Abbildung 2: Hypothetischer Arbeitsablauf zur Untersuchung von Ammoniumfumarat in Matrix-Tabletten.

Schlussfolgerung

Obwohl Ammoniumfumarat theoretisch interessante Eigenschaften für die pharmazeutische Formulierung aufweist, fehlt es an publizierten Forschungsarbeiten, die seine Anwendung in Systemen zur Wirkstofffreisetzung detailliert beschreiben. Die hier vorgestellten Konzepte und Protokolle sind daher als grundlegende, hypothetische Ausgangspunkte für die Forschung und Entwicklung zu verstehen. Jede tatsächliche Anwendung von Ammoniumfumarat als pharmazeutischer Hilfsstoff würde eine umfassende experimentelle Untersuchung und Validierung erfordern, um seine Funktionalität, Sicherheit und Wirksamkeit zu belegen.

Technical Notes & Optimization

Technisches Support-Center: Optimierung der Syntheseausbeute von fumarsaurem Ammoniak

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen zur Fehlerbehebung und häufig gestellte Fragen (FAQs) zur Optimierung der Syntheseausbeute von fumarsaurem Ammoniak.

Leitfaden zur Fehlerbehebung

Dieser Leitfaden im Frage-Antwort-Format befasst sich mit spezifischen Problemen, die während der Synthese von Ammoniumfumarat aus Fumarsäure und einer Ammoniakquelle auftreten können.

Problem ID	Frage	Mögliche Ursache(n)	Lösungsvorschläge
YLD-001	Geringe oder keine Ausbeute an kristallinem Produkt.	Unvollständige Reaktion. Falsche Stöchiometrie. Zu hohe Reaktionstemperatur. Unzureichende Kühlung zur Kristallisation.	Überprüfen Sie den pH-Wert der Lösung; er sollte neutral bis leicht basisch sein. Stellen Sie das korrekte molare Verhältnis von Fumarsäure zu Ammoniak sicher.[1] Halten Sie die Reaktionstemperatur unter 40 °C.[1] Kühlen Sie die Reaktionsmischung auf 15–18 °C ab, um die Kristallisation zu maximieren.[1]
PUR-001	Das Produkt ist verfärbt oder enthält sichtbare Verunreinigungen.	Verunreinigungen in den Ausgangsmaterialien. Nebenreaktionen aufgrund zu hoher Temperatur.	Verwenden Sie hochreine Fumarsäure und Ammoniaklösung/Ammoniumcarbonat. Überschreiten Sie nicht die empfohlene Reaktionstemperatur von 40 °C.[1] Waschen Sie das kristallisierte Produkt mit einer kleinen Menge kaltem deionisiertem Wasser.
RXN-001	Die Reaktion startet nicht oder verläuft sehr langsam.	Die Reaktion von Fumarsäure mit Ammoniak ist endotherm (absorbiert Wärme).	Erwärmen Sie die Reaktionsmischung vorsichtig auf die optimale Temperatur von 40 °C, um die Reaktion zu initiieren und aufrechtzuerhalten.[1]
CRY-001	Es bilden sich keine Kristalle oder nur eine sehr feine Suspension.	Die Lösung ist nicht ausreichend gesättigt. Zu schnelles Abkühlen.	Konzentrieren Sie die Lösung durch langsames Verdampfen von Wasser vor dem Abkühlen. Lassen Sie die Lösung langsam auf 15–18 °C abkühlen, um die Bildung größerer Kristalle zu fördern.[1]
DRY-001	Das Produkt zersetzt sich (Ammoniakgeruch) während des Trocknens.	Zu hohe Trocknungstemperatur.	Trocknen Sie das Produkt bei einer Temperatur von nicht mehr als 70 °C.[1]

Häufig gestellte Fragen (FAQs)

F1: Was ist die optimale Temperatur für die Synthese von Ammoniumfumarat?

Die Neutralisationsreaktion sollte bei einer Temperatur von nicht mehr als 40 °C durchgeführt werden.[1] Höhere Temperaturen können zu unerwünschten Nebenreaktionen führen. Die Reaktion ist endotherm, daher kann ein leichtes Erwärmen erforderlich sein, um diese Temperatur zu halten.[1]

F2: Welches Ammoniak-Reagenz sollte ich verwenden: Ammoniakwasser, Ammoniumcarbonat oder Ammoniumbicarbonat?

Für die Synthese kann sowohl wässriges Ammoniak als auch Ammoniumcarbonat oder -bicarbonat verwendet werden.[1] Die Wahl hängt oft von der Verfügbarkeit und den spezifischen Anforderungen des Experiments ab. Bei der Verwendung von Carbonaten wird Kohlendioxid als Nebenprodukt freigesetzt, was zu Schaumbildung führen kann.[1]

F3: Wie kann ich die Ausbeute an Ammoniumfumarat maximieren?

Um die Ausbeute zu maximieren, sollte die Reaktion in einer gesättigten wässrigen Lösung des Ammoniumfumarats durchgeführt werden.[1] Nach Abschluss der Reaktion wird die Mischung auf 15–18 °C abgekühlt, um die Kristallisation des Produkts zu maximieren.[1] Das Filtrat kann für nachfolgende Syntheseansätze wiederverwendet werden, was die Gesamtausbeute weiter erhöht.[1] Mit dieser Methode können Ausbeuten von über 98 % erreicht werden.[1]

F4: Wie kann ich sicherstellen, dass mein Produkt rein ist?

Die Reinheit des Produkts hängt von der Reinheit der Ausgangsmaterialien und der genauen Kontrolle der Reaktionsbedingungen ab. Eine Produktreinheit von über 99 % ist erreichbar.[1] Zur Überprüfung der Reinheit können Techniken wie die Infrarotspektroskopie (IR) eingesetzt werden.[1] Das Trocknen des Endprodukts sollte bei Temperaturen unter 70 °C erfolgen, um eine Zersetzung zu vermeiden.[1]

Experimentelle Protokolle

Protokoll 1: Synthese von Diammoniumfumarat mittels Ammoniumbicarbonat

Dieses Protokoll basiert auf einer Methode zur industriellen Herstellung und ist für den Labormaßstab angepasst.

Materialien:

• Fumarsäure (C₄H₄O₄)

• Ammoniumbicarbonat (NH₄HCO₃) oder Ammoniumcarbonat ((NH₄)₂CO₃)

• Deionisiertes Wasser

• Reaktionsgefäß mit Rühr- und Heizfunktion

• Kühlbad

• Vakuumfiltrationsapparatur

• Trockenschrank

Verfahren:

• Herstellung einer gesättigten Lösung: Zunächst wird eine gesättigte Lösung von Ammoniumfumarat hergestellt. Dies kann durch Auflösen von zuvor synthetisiertem Ammoniumfumarat in Wasser bei 40 °C oder durch eine initiale stöchiometrische Reaktion von Fumarsäure und Ammoniumbicarbonat in einer minimalen Menge Wasser geschehen.

• Reaktion: In die gesättigte Lösung wird weiteres Ammoniumbicarbonat gegeben (ein molarer Überschuss von 4-5 % wird empfohlen).[1]

• Anschließend wird Fumarsäure langsam über einen Zeitraum von etwa 2 Stunden unter Rühren zugegeben, wobei die Temperatur konstant bei maximal 40 °C gehalten wird.[1] Während der Zugabe wird die Freisetzung von CO₂ (Schäumen) beobachtet.

• Reaktionsabschluss: Nach vollständiger Zugabe der Fumarsäure wird die Mischung für eine weitere Stunde bei 40 °C gerührt.[1]

• Kristallisation: Die Reaktionsmischung wird langsam auf eine Temperatur von 15–18 °C abgekühlt, um die Kristallisation des Diammoniumfumarats zu induzieren.[1]

• Isolierung: Der kristalline Niederschlag wird mittels Vakuumfiltration vom Filtrat getrennt. Das Filtrat kann für den nächsten Ansatz wiederverwendet werden.[1]

• Trocknung: Das isolierte Produkt wird in einem Trockenschrank bei einer Temperatur von nicht mehr als 70 °C getrocknet, bis kein Ammoniakgeruch mehr wahrnehmbar ist.[1]

Quantitative Daten

Tabelle 1: Reaktionsparameter für die Ammoniumfumarat-Synthese

Parameter	Empfohlener Wert	Anmerkungen	Quelle
Reaktionstemperatur	≤ 40 °C	Die Reaktion ist endotherm; kontrolliertes Heizen ist erforderlich.	[1]
Kristallisationstemperatur	15–18 °C	Langsames Abkühlen fördert die Bildung größerer Kristalle.	[1]
Trocknungstemperatur	≤ 70 °C	Höhere Temperaturen können zur Zersetzung führen.	[1]
Molares Verhältnis	Stöchiometrisch oder 4-5% Überschuss an Ammoniumcarbonat/-bicarbonat	Ein leichter Überschuss stellt eine vollständige Neutralisation sicher.	[1]
Erwartete Ausbeute	98–100 %	Bei Wiederverwendung des Filtrats.	[1]
Erwartete Reinheit	> 99 %	Abhängig von der Reinheit der Reagenzien und Prozesskontrolle.	[1]

Visualisierungen

Logischer Arbeitsablauf der Synthese

Abbildung 1: Schematischer Arbeitsablauf für die Synthese von Ammoniumfumarat.

Beziehungsdiagramm der Fehlerbehebung

Abbildung 2: Logikdiagramm zur Fehlerbehebung bei häufigen Syntheseproblemen.

References

• 1. US20120130125A1 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]

Technisches Support-Center: Kristallisation von Ammoniumfumarat

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen zur Kristallisation von Ammoniumfumarat.

Fehlerbehebungsanleitungen (Q&A)

Hier finden Sie Lösungen für spezifische Probleme, die während des Kristallisationsprozesses von Ammoniumfumarat auftreten können.

F: Warum bilden sich keine Kristalle, obwohl die Lösung abgekühlt wurde?

A: Dies kann mehrere Ursachen haben:

• Unzureichende Übersättigung: Die Konzentration von Ammoniumfumarat in der Lösung ist möglicherweise nicht hoch genug, um bei der Abkühltemperatur eine Kristallisation auszulösen. Die Übersättigung ist die treibende Kraft für die Keimbildung und das Kristallwachstum.

• Zu schnelles Abkühlen: Eine zu schnelle Abkühlung kann die Keimbildung hemmen. Ein langsamer, kontrollierter Abkühlprozess ist oft effektiver.

• Lösungsmittel: Das gewählte Lösungsmittel oder Lösungsmittelgemisch ist möglicherweise zu gut für Ammoniumfumarat, was bedeutet, dass die Löslichkeit auch bei niedrigeren Temperaturen zu hoch bleibt.

• pH-Wert: Der pH-Wert der Lösung kann die Löslichkeit von Fumaratsalzen erheblich beeinflussen. Ein ungeeigneter pH-Wert kann die Kristallisation verhindern.

Lösungsansätze:

• Konzentration erhöhen: Erhitzen Sie die Lösung erneut und lösen Sie zusätzliches Ammoniumfumarat, um eine gesättigte oder leicht übersättigte Lösung bei einer höheren Temperatur zu erzeugen.

• Langsames Abkühlen: Lassen Sie die Lösung langsam und kontrolliert auf die gewünschte Kristallisationstemperatur abkühlen, idealerweise über mehrere Stunden.

• Anti-Lösungsmittel zugeben: Fügen Sie langsam ein "Anti-Lösungsmittel" (ein Lösungsmittel, in dem Ammoniumfumarat schlecht löslich ist, wie z.B. Ethanol) zu Ihrer wässrigen Lösung hinzu, um die Kristallisation zu induzieren.

• Impfen: Fügen Sie der unterkühlten Lösung einen kleinen Impfkristall von Ammoniumfumarat hinzu, um die Keimbildung zu initiieren.

F: Die erhaltenen Kristalle sind sehr klein oder nadelartig. Wie kann ich größere Kristalle züchten?

A: Die Bildung kleiner oder nadelartiger Kristalle deutet auf eine zu schnelle Keimbildung im Verhältnis zum Kristallwachstum hin.

Lösungsansätze:

• Reduzieren Sie die Übersättigung: Arbeiten Sie mit einer geringeren Übersättigung. Dies wird durch langsameres Abkühlen oder eine geringere Anfangskonzentration erreicht.

• Optimieren Sie das Lösungsmittelsystem: Die Verwendung eines Lösungsmittelgemisches, wie z.B. Ethanol-Wasser, kann die Morphologie der Kristalle beeinflussen.

• Kontrollierte Temperaturführung: Halten Sie die Temperatur während des Kristallwachstums konstant, um eine stabile Wachstumsrate zu gewährleisten. Ein typischer Temperaturbereich für die Kristallisation ist 15–18 °C.[1]

• Rühren: Sanftes und konstantes Rühren kann die Massenübertragung verbessern und zu einem gleichmäßigeren Wachstum beitragen, aber zu starkes Rühren kann zu sekundärer Keimbildung und kleineren Kristallen führen.

F: Die Ausbeute an Kristallen ist sehr gering. Was kann ich tun?

A: Eine geringe Ausbeute ist in der Regel auf eine unvollständige Kristallisation zurückzuführen.

Lösungsansätze:

• Endtemperatur senken: Stellen Sie sicher, dass die Lösung auf eine ausreichend niedrige Temperatur abgekühlt wird, um die Löslichkeit zu minimieren und eine maximale Ausfällung zu erreichen. Ein Temperaturbereich von 15-18°C wird für eine hohe Ausbeute empfohlen.[1]

• Ausreichend Zeit geben: Lassen Sie der Kristallisation genügend Zeit. Manchmal kann das Halten der Suspension bei der Endtemperatur für mehrere Stunden die Ausbeute erhöhen.

• Lösungsmittelvolumen optimieren: Verwenden Sie das minimale Volumen an heißem Lösungsmittel, das notwendig ist, um Ihre Substanz vollständig zu lösen. Ein Überschuss an Lösungsmittel verringert die Ausbeute.

• Filtrat wiederverwenden: In industriellen Verfahren wird das Filtrat, das eine gesättigte Lösung von Ammoniumfumarat ist, oft für den nächsten Kristallisationsansatz wiederverwendet, um Verluste zu minimieren.[1]

F: Die Kristalle scheinen verunreinigt zu sein (z.B. verfärbt oder klebrig). Wie kann ich die Reinheit verbessern?

A: Verunreinigungen können in die Kristalle eingeschlossen werden oder an deren Oberfläche haften.

Lösungsansätze:

• Umkristallisation: Lösen Sie die verunreinigten Kristalle erneut in einem geeigneten heißen Lösungsmittel und lassen Sie sie erneut kristallisieren. Dieser Prozess ist sehr effektiv bei der Entfernung von Verunreinigungen.

• Waschen der Kristalle: Waschen Sie die gefilterten Kristalle mit einer kleinen Menge eiskaltem, reinem Lösungsmittel, um anhaftende Verunreinigungen von der Oberfläche zu entfernen.

• Ausgangsmaterialien prüfen: Stellen Sie sicher, dass die verwendeten Ausgangsmaterialien, insbesondere die Fumarsäure, von hoher Reinheit sind (≥99% wird empfohlen).[2] Eine häufige Verunreinigung in Fumarsäure ist Maleinsäure, die durch Isomerisierung aus Maleinsäureanhydrid entsteht.[3] Verunreinigungen können die Kristallform verändern und die Reinheit des Endprodukts beeinträchtigen.[2]

Häufig gestellte Fragen (FAQs)

Was ist das beste Lösungsmittel für die Kristallisation von Ammoniumfumarat?

Wasser ist das primäre Lösungsmittel, da Ammoniumfumarat darin eine temperaturabhängige Löslichkeit aufweist. Für die Umkristallisation und zur Verbesserung der Kristallmorphologie können Gemische aus Wasser und polaren organischen Lösungsmitteln wie Ethanol oder Isopropanol verwendet werden.[4]

Bei welcher Temperatur sollte Ammoniumfumarat gelöst und kristallisiert werden?

Für die Synthese und Kristallisation wird empfohlen, die Fumarsäure in der Ammoniumcarbonat/-bicarbonat-Lösung bei einer Temperatur von nicht mehr als 40 °C zu lösen.[1] Die Kristallisation wird dann durch kontrolliertes Abkühlen auf 15–18 °C induziert, um eine hohe Ausbeute an reinen Kristallen zu gewährleisten.[1]

Welchen Einfluss hat der pH-Wert auf die Kristallisation?

Der pH-Wert ist ein kritischer Parameter. Fumarsäure selbst ist in Wasser schwer löslich. Durch die Neutralisation mit einer Ammoniumquelle (wie Ammoniumbicarbonat) entsteht das wesentlich besser lösliche Ammoniumfumarat. Der pH-Wert sollte während der Reaktion und Kristallisation kontrolliert werden, um sicherzustellen, dass das Salz vollständig gebildet wird und nicht wieder die schwerlösliche Säure ausfällt.

Quantitative Daten

Die genaue Löslichkeit von Ammoniumfumarat in Wasser bei verschiedenen Temperaturen ist in der Literatur schwer zu finden. Die folgende Tabelle fasst jedoch die Löslichkeit der Ausgangssubstanz Fumarsäure zusammen, um die Bedeutung der Salzbildung für die Löslichkeit zu verdeutlichen.

Substanz	Temperatur (°C)	Löslichkeit in Wasser ( g/100 mL)
Fumarsäure	25	0.7[5]
Fumarsäure	100	8.9[3]

Anmerkung: Ammoniumfumarat ist deutlich besser wasserlöslich als Fumarsäure, insbesondere bei erhöhten Temperaturen.

Experimentelle Protokolle

Protokoll 1: Kristallisation von Ammoniumfumarat aus wässriger Lösung (Basierend auf Patent US20120130125A1)

• Herstellung einer gesättigten Lösung: In einem geeigneten Reaktor wird eine gesättigte wässrige Lösung von Ammoniumfumarat hergestellt. Dies kann durch die Reaktion von Fumarsäure mit Ammoniumbicarbonat oder Ammoniumcarbonat in Wasser bei einer Temperatur von nicht mehr als 40 °C erfolgen.[1]

• Dosierung der Reaktanten: Zu der gesättigten Lösung werden weitere Mengen an Ammoniumbicarbonat/-carbonat und anschließend langsam Fumarsäure (Reinheit ≥99%) dosiert, wobei die Temperatur unter 40 °C gehalten wird.[1][2]

• Kontrolliertes Abkühlen: Nach Abschluss der Zugabe wird die Reaktionsmischung für etwa eine Stunde bei 40 °C gehalten und anschließend langsam auf eine Temperatur von 15–18 °C abgekühlt, um die Kristallisation einzuleiten.[1]

• Isolierung: Die entstandenen Kristalle werden durch Filtration von der Mutterlauge getrennt.

• Trocknung: Der kristalline Niederschlag wird bei einer Temperatur von nicht mehr als 70 °C getrocknet, bis der Ammoniakgeruch verschwunden ist.[1]

• Recycling: Das Filtrat kann für den nächsten Ansatz wiederverwendet werden, um die Ausbeute zu maximieren.[1]

Protokoll 2: Umkristallisation aus einem Ethanol-Wasser-Gemisch

• Auflösen: Lösen Sie das rohe Ammoniumfumarat in der minimalen Menge eines heißen Wasser-Ethanol-Gemisches (z.B. 80:20 Wasser:Ethanol).

• Heißfiltration (optional): Falls unlösliche Verunreinigungen vorhanden sind, filtrieren Sie die heiße Lösung.

• Abkühlen: Lassen Sie die klare Lösung langsam auf Raumtemperatur und anschließend im Eisbad abkühlen, um die Kristallbildung zu maximieren.

• Isolierung und Waschen: Sammeln Sie die Kristalle durch Filtration und waschen Sie sie mit einer kleinen Menge eiskaltem Ethanol-Wasser-Gemisch.

• Trocknung: Trocknen Sie die Kristalle im Vakuum bei einer moderaten Temperatur.

Visualisierungen

Abbildung 1: Experimenteller Workflow für die Kristallisation von Ammoniumfumarat.

Abbildung 2: Logisches Diagramm zur Fehlerbehebung bei Kristallisationsproblemen.

References

• 1. US20120130125A1 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]
• 2. Diammonium fumarate | 14548-85-7 | Benchchem [benchchem.com]
• 3. repository.tudelft.nl [repository.tudelft.nl]
• 4. EP0550612B1 - New process for preparing formoterol and related compounds - Google Patents [patents.google.com]
• 5. literatur.thuenen.de [literatur.thuenen.de]

Technisches Support-Center: Stabilisierung von Ammoniumfumarat-Lösungen

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses technische Support-Center bietet detaillierte Anleitungen und häufig gestellte Fragen (FAQs) zur Stabilisierung von Ammoniumfumarat-Lösungen gegen Zersetzung. Die hier bereitgestellten Informationen sollen Forschern helfen, die Stabilität ihrer experimentellen Lösungen zu gewährleisten und Probleme bei der Handhabung dieser Verbindung zu beheben.

Häufig gestellte Fragen (FAQs)

F1: Was sind die Hauptursachen für die Zersetzung von Ammoniumfumarat-Lösungen?

Die Zersetzung von Ammoniumfumarat in wässrigen Lösungen kann durch verschiedene Faktoren ausgelöst werden, darunter:

• Thermischer Stress: Erhöhte Temperaturen können die Zersetzung von Ammoniumsalzen beschleunigen, was zur Freisetzung von Ammoniak und zur Bildung von freier Fumarsäure führt.

• Fotodegradation: Die Einwirkung von Licht, insbesondere von UV-Licht, kann die Doppelbindung in der Fumarat-Struktur angreifen und zu Isomerisierung oder anderen Abbauprodukten führen.

• Oxidativer Stress: Die Anwesenheit von Sauerstoff und/oder Metallionen kann oxidative Abbauprozesse in Gang setzen. Ungesättigte Verbindungen wie Fumarat sind anfällig für Oxidation.

• pH-Wert-Änderungen: Extreme pH-Werte können die Stabilität des Salzes beeinträchtigen. Ein saurer pH-Wert kann die Fällung von schwer löslicher Fumarsäure begünstigen, während ein stark basischer pH-Wert die Freisetzung von Ammoniak fördert.

F2: Welche sichtbaren Anzeichen deuten auf eine Zersetzung der Lösung hin?

Achten Sie auf die folgenden Anzeichen, die auf eine Zersetzung Ihrer Ammoniumfumarat-Lösung hindeuten können:

• Trübung oder Ausfällung: Dies kann auf die Bildung von schwer löslicher Fumarsäure oder anderen unlöslichen Abbauprodukten hinweisen.

• Verfärbung: Eine Gelb- oder Braunfärbung der Lösung kann ein Zeichen für oxidative Prozesse oder die Bildung von Abbauprodukten sein.

• Geruch nach Ammoniak: Ein wahrnehmbarer Ammoniakgeruch deutet auf die Zersetzung des Ammoniumsalzes hin.

• pH-Wert-Verschiebung: Eine signifikante Änderung des pH-Wertes der Lösung im Laufe der Zeit kann auf chemische Veränderungen hindeuten.

F3: Wie kann ich die Zersetzung meiner Ammoniumfumarat-Lösung minimieren?

Zur Stabilisierung von Ammoniumfumarat-Lösungen werden folgende Maßnahmen empfohlen:

• Lagerung bei niedriger Temperatur: Lagern Sie die Lösungen gekühlt (2-8 °C), um die thermische Zersetzung zu verlangsamen.

• Lichtschutz: Bewahren Sie die Lösungen in lichtundurchlässigen Behältern (z. B. Braunglasflaschen) auf, um eine Fotodegradation zu verhindern.

• Verwendung von Antioxidantien: Der Zusatz von Antioxidantien kann die oxidative Zersetzung hemmen.

• Kontrolle des pH-Wertes: Die Aufrechterhaltung eines neutralen bis leicht basischen pH-Wertes kann die Stabilität des Salzes verbessern.

• Inerte Atmosphäre: Bei besonders empfindlichen Anwendungen kann das Spülen der Lösung und des Kopfraums des Behälters mit einem inerten Gas wie Stickstoff oder Argon den Kontakt mit Sauerstoff minimieren.

Leitfäden zur Fehlerbehebung

Problem: In meiner Ammoniumfumarat-Lösung hat sich ein Niederschlag gebildet.

Mögliche Ursache	Lösung
Temperaturschwankungen	Bringen Sie die Lösung langsam auf Raumtemperatur und schütteln Sie sie vorsichtig. Wenn sich der Niederschlag auflöst, lagern Sie die Lösung zukünftig bei einer konstanten, empfohlenen Temperatur.
pH-Wert-Verschiebung	Messen Sie den pH-Wert der Lösung. Wenn er in den sauren Bereich verschoben ist, könnte es sich um ausgefällte Fumarsäure handeln. Eine vorsichtige Anpassung des pH-Wertes mit einer verdünnten Ammoniaklösung kann den Niederschlag auflösen.
Verunreinigungen	Filtern Sie eine kleine Probe des Niederschlags und analysieren Sie ihn, um seine Zusammensetzung zu bestimmen. Verunreinigungen im Ausgangsmaterial oder im Lösungsmittel können zur Ausfällung führen.

Problem: Meine Lösung hat sich gelb verfärbt.

Mögliche Ursache	Lösung
Oxidation	Eine gelbe Verfärbung deutet oft auf oxidative Prozesse hin. Fügen Sie der Lösung ein geeignetes Antioxidans hinzu (siehe Tabelle zur Stabilisierung). Lagern Sie die Lösung zukünftig unter Lichtschutz und eventuell unter einer inerten Atmosphäre.
Lichteinwirkung	Die Verfärbung kann durch Fotodegradation verursacht werden. Stellen Sie sicher, dass die Lösung in einem lichtundurchlässigen Behälter gelagert wird.

Quantitative Daten zur Stabilisierung

Die Wirksamkeit verschiedener Stabilisierungsmethoden kann quantitativ bewertet werden. Die folgende Tabelle fasst hypothetische Daten zur Stabilität von Ammoniumfumarat-Lösungen unter verschiedenen Bedingungen zusammen.

Lagerbedingung	Stabilisator	Konzentration des Stabilisators	Haltbarkeit (Tage bei <5% Zersetzung)
Raumtemperatur, Licht	Keiner	-	< 7
Raumtemperatur, Licht	Ascorbinsäure	0.1% (w/v)	14-21
Raumtemperatur, Dunkel	Keiner	-	30-45
Gekühlt (4°C), Dunkel	Keiner	-	> 90
Gekühlt (4°C), Dunkel	Natriumsulfit	0.05% (w/v)	> 180

Experimentelle Protokolle

Protokoll 1: Durchführung von Stresstests zur Zersetzung

Dieses Protokoll beschreibt ein Verfahren zur Durchführung von beschleunigten Zersetzungsstudien (Stresstests), um die Stabilität von Ammoniumfumarat-Lösungen zu bewerten.

Materialien:

• Ammoniumfumarat-Lösung (definierter Konzentration)

• Temperaturkontrollierte Kammern (z.B. Öfen, Wasserbäder)

• UV-Lichtquelle

• pH-Meter

• HPLC-System zur Gehaltsbestimmung

Durchführung:

• Thermischer Stress: Lagern Sie Proben der Lösung bei erhöhten Temperaturen (z. B. 40 °C, 60 °C und 80 °C) für einen definierten Zeitraum (z. B. 1, 3, 7 und 14 Tage).

• Fotostabilität: Setzen Sie Proben der Lösung einer kontrollierten Lichtquelle (z. B. UV-Lampe bei 254 nm oder simuliertes Tageslicht) aus. Wickeln Sie eine Kontrollprobe in Aluminiumfolie ein, um sie vor Licht zu schützen.

• Saurer/Basischer Stress: Passen Sie den pH-Wert von Proben der Lösung auf saure (z. B. pH 2 mit HCl) und basische (z. B. pH 10 mit NaOH) Bedingungen an und lagern Sie diese bei Raumtemperatur.

• Probenahme und Analyse: Entnehmen Sie zu jedem Testzeitpunkt Proben und analysieren Sie den Gehalt an Ammoniumfumarat und das Auftreten von Abbauprodukten mittels einer validierten HPLC-Methode.

Protokoll 2: HPLC-Methode zur Stabilitätsprüfung

Diese Methode eignet sich zur Quantifizierung von Fumarsäure (als Indikator für den Fumarat-Gehalt) in wässrigen Lösungen.[1][2][3][4][5]

• Säule: C18-Umkehrphasensäule (z.B. 4.6 x 150 mm, 5 µm)

• Mobile Phase: Isokratische Elution mit einem Gemisch aus Puffer (z.B. 20 mM Kaliumphosphat, pH 2.5) und Methanol (z.B. 95:5 v/v).

• Flussrate: 1.0 mL/min

• Detektion: UV bei 210 nm

• Injektionsvolumen: 20 µL

• Säulentemperatur: 30 °C

Validierung: Die Methode sollte gemäß den ICH-Richtlinien validiert werden, um ihre Eignung für die Stabilitätsprüfung sicherzustellen.

Diagramme

Bildunterschrift: Logische Beziehung zwischen Zersetzungsfaktoren, Anzeichen und Stabilisierungsmaßnahmen.

Bildunterschrift: Experimenteller Arbeitsablauf zur Untersuchung der Stabilität von Ammoniumfumarat-Lösungen.

References

• 1. Fumaric Acid: Uses, Properties and Analytical Methods - Creative Proteomics [creative-proteomics.com]
• 2. helixchrom.com [helixchrom.com]
• 3. Fumaric Acid | SIELC Technologies [sielc.com]
• 4. HPLC Separation of Methylmalonic, Fumaric, Maleic acids on Newcrom B Column | SIELC Technologies [sielc.com]
• 5. scribd.com [scribd.com]

Technisches Support-Center: Entfernung von Verunreinigungen aus synthetisiertem Ammoniumfumarat

Dieses technische Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung umfassende Anleitungen zur Fehlerbehebung und häufig gestellte Fragen (FAQs) zur Entfernung von Verunreinigungen aus synthetisiertem Ammoniumfumarat.

Häufig gestellte Fragen (FAQs)

F1: Was sind die häufigsten Verunreinigungen bei der Synthese von Ammoniumfumarat?

Die häufigsten Verunreinigungen in synthetisiertem Ammoniumfumarat stammen typischerweise aus den Ausgangsmaterialien und dem Syntheseprozess selbst. Dazu gehören:

• Nicht umgesetzte Ausgangsmaterialien: Restliche Fumarsäure oder Ammoniumcarbonat/-bicarbonat.

• Isomere: Maleinsäure, das cis-Isomer der Fumarsäure, ist eine häufige prozessbedingte Verunreinigung, die aus dem Ausgangsmaterial Fumarsäure stammt.[1][2][3]

• Nebenprodukte: Mögliche Nebenprodukte aus Nebenreaktionen, obwohl diese in der Regel in geringen Mengen vorhanden sind.

• Lösungsmittelrückstände: Wasser oder andere bei der Synthese oder Reinigung verwendete Lösungsmittel.

• Schwermetalle: Spuren von Schwermetallen können aus den Reaktanten oder der Ausrüstung stammen.

F2: Welche Analysemethoden werden zur Identifizierung und Quantifizierung von Verunreinigungen in Ammoniumfumarat empfohlen?

Zur Sicherstellung der Reinheit von Ammoniumfumarat werden verschiedene analytische Techniken eingesetzt:

• Hochleistungsflüssigkeitschromatographie (HPLC): Dies ist die am weitesten verbreitete Methode zur Quantifizierung von Fumarsäure, Maleinsäure und anderen organischen Verunreinigungen.[4][5][6][7]

• Ionenchromatographie (IC): Nützlich zur Bestimmung des Gehalts an Fumarat- und Ammoniumionen sowie anderer anorganischer Anionen und Kationen.[8][9]

• Gaschromatographie (GC): Wird hauptsächlich zur Analyse von flüchtigen organischen Verunreinigungen und Lösungsmittelrückständen eingesetzt.[4][5][7]

• Karl-Fischer-Titration: Die Standardmethode zur Bestimmung des Wassergehalts.[9]

• Induktiv gekoppelte Plasma-Massenspektrometrie (ICP-MS) oder Atomabsorptionsspektroskopie (AAS): Werden zur Quantifizierung von Spuren von Schwermetallen eingesetzt.[7]

F3: Wie kann die Reinheit von synthetisiertem Ammoniumfumarat verbessert werden?

Die gängigsten Methoden zur Reinigung von rohem Ammoniumfumarat sind:

• Umkristallisation: Dies ist die effektivste Methode zur Entfernung der meisten Verunreinigungen, einschließlich Maleinsäure und nicht umgesetzter Ausgangsmaterialien.[10][11][12][13][14]

• Behandlung mit Aktivkohle: Wird eingesetzt, um farbige Verunreinigungen und einige organische Spurenverunreinigungen zu entfernen.[15][16][17][18][19]

• Waschen: Das Waschen des kristallinen Produkts mit einem kalten Lösungsmittel kann helfen, anhaftende Verunreinigungen zu entfernen.

Anleitungen zur Fehlerbehebung

Hier finden Sie Lösungen für häufige Probleme, die bei der Reinigung von Ammoniumfumarat auftreten.

Problem	Mögliche Ursache(n)	Lösungsvorschläge
Geringe Ausbeute nach der Umkristallisation	- Zu viel Lösungsmittel verwendet.- Ungeeignetes Lösungsmittel.- Zu schnelles Abkühlen der Lösung.	- Verdampfen Sie einen Teil des Lösungsmittels, um die Sättigung zu erhöhen.- Führen Sie Löslichkeitstests durch, um ein optimales Lösungsmittel oder Lösungsmittelgemisch zu finden.- Lassen Sie die Lösung langsam auf Raumtemperatur abkühlen, bevor Sie sie weiter im Eisbad kühlen.[14]
Produkt ist nach der Reinigung immer noch verfärbt	- Vorhandensein von farbigen Verunreinigungen, die durch Umkristallisation allein nicht entfernt werden können.	- Behandeln Sie die heiße, gelöste Ammoniumfumaratlösung vor der Filtration und Kristallisation mit Aktivkohle.
Hoher Gehalt an Maleinsäure im Endprodukt	- Unzureichende Reinigung des Fumarsäure-Ausgangsmaterials.- Ineffiziente Umkristallisation.	- Stellen Sie sicher, dass die verwendete Fumarsäure einen geringen Maleinsäuregehalt aufweist.- Führen Sie mehrere Umkristallisationsschritte durch. Die Löslichkeit von Ammoniummaleat ist in der Regel höher als die von Ammoniumfumarat, was eine Trennung durch Kristallisation ermöglicht.
Unvollständige Entfernung von nicht umgesetzter Fumarsäure	- Falsches stöchiometrisches Verhältnis während der Synthese.- Unzureichende Reaktionzeit oder -temperatur.	- Optimieren Sie die Synthesebedingungen, um eine vollständige Umsetzung sicherzustellen.- Eine sorgfältige Umkristallisation sollte die restliche Fumarsäure entfernen.
Ammoniumfumarat kristallisiert nicht aus der Lösung aus	- Die Lösung ist nicht ausreichend gesättigt.- Vorhandensein von Verunreinigungen, die die Kristallisation hemmen.	- Konzentrieren Sie die Lösung durch Verdampfen des Lösungsmittels.- "Impfen" Sie die Lösung mit einem kleinen Kristall reinen Ammoniumfumarats.- Kratzen Sie mit einem Glasstab an der Innenwand des Gefäßes, um die Keimbildung zu fördern.

Quantitative Daten zur Reinigung

Die Effizienz von Reinigungsmethoden kann durch die Messung des Verunreinigungsgrads vor und nach der Reinigung bewertet werden. Die folgende Tabelle fasst typische Reinheitsgrade zusammen, die mit verschiedenen Techniken erreicht werden können.

Reinigungsmethode	Typische Verunreinigung	Reinheit vor der Behandlung	Reinheit nach der Behandlung	Anmerkungen
Synthese & Kristallisation	Gemischte Verunreinigungen	Rohprodukt	> 99 %[20][21]	Die Kristallisation aus dem Reaktionsgemisch ist ein wichtiger erster Reinigungsschritt.
Umkristallisation (einzeln)	Maleinsäure	0,5 - 1,0 %	< 0,1 %	Die Effizienz hängt stark von den gewählten Lösungsmitteln und den Abkühlbedingungen ab.
Behandlung mit Aktivkohle & Umkristallisation	Farbige Verunreinigungen	Sichtbar gefärbt	Farblos / Weiß	Aktivkohle ist wirksam bei der Entfernung von hochmolekularen farbigen Verunreinigungen.

Detaillierte experimentelle Protokolle

Protokoll 1: Umkristallisation von Ammoniumfumarat

Dieses Protokoll beschreibt ein allgemeines Verfahren zur Reinigung von Ammoniumfumarat durch Umkristallisation aus einem wässrigen Medium.

• Lösungsmittelwahl: Wasser ist ein geeignetes Lösungsmittel für die Umkristallisation von Ammoniumfumarat, da seine Löslichkeit bei höheren Temperaturen deutlich zunimmt.

• Auflösen des Rohprodukts:

  • Geben Sie das rohe Ammoniumfumarat in einen Erlenmeyerkolben.

  • Fügen Sie eine minimale Menge entionisiertes Wasser hinzu, um das Pulver gerade zu bedecken.

  • Erhitzen Sie die Suspension unter Rühren auf einem Heizrührer auf etwa 80-90 °C.

  • Fügen Sie tropfenweise heißes entionisiertes Wasser hinzu, bis sich das gesamte Ammoniumfumarat gelöst hat. Vermeiden Sie einen Überschuss an Lösungsmittel, um die Ausbeute zu maximieren.

• (Optional) Behandlung mit Aktivkohle:

  • Wenn die Lösung verfärbt ist, nehmen Sie sie vom Herd und lassen Sie sie kurz abkühlen.

  • Geben Sie eine kleine Menge (ca. 1-2 % des Gewichts des gelösten Stoffes) Aktivkohle hinzu.

  • Erhitzen Sie die Mischung erneut für einige Minuten unter Rühren zum Sieden.

• Heißfiltration:

  • Filtrieren Sie die heiße Lösung schnell durch einen vorgewärmten Trichter mit einem Faltenfilter, um unlösliche Verunreinigungen (und die Aktivkohle, falls verwendet) zu entfernen.

• Kristallisation:

  • Decken Sie das Filtrat mit einem Uhrglas ab und lassen Sie es langsam auf Raumtemperatur abkühlen. Eine langsame Abkühlung fördert die Bildung größerer, reinerer Kristalle.

  • Nachdem die Lösung Raumtemperatur erreicht hat, stellen Sie sie zur Vervollständigung der Kristallisation für mindestens eine Stunde in ein Eisbad.

• Isolierung und Trocknung der Kristalle:

  • Sammeln Sie die Kristalle durch Vakuumfiltration mit einem Büchnertrichter.

  • Waschen Sie die Kristalle mit einer kleinen Menge eiskaltem entionisiertem Wasser, um restliche Verunreinigungen zu entfernen.

  • Trocknen Sie die Kristalle im Vakuum oder in einem Trockenschrank bei einer Temperatur unter 70 °C, um eine Zersetzung zu vermeiden.[21]

Visualisierungen

Abbildung 1: Allgemeiner Arbeitsablauf für die Reinigung von Ammoniumfumarat.

Abbildung 2: Logikdiagramm zur Fehlerbehebung bei der Reinigung von Ammoniumfumarat.

References

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• 10. Home Page [chem.ualberta.ca]
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• 13. Reagents & Solvents [chem.rochester.edu]
• 14. m.youtube.com [m.youtube.com]
• 15. colincarbon.com [colincarbon.com]
• 16. researchgate.net [researchgate.net]
• 17. iwaponline.com [iwaponline.com]
• 18. carbotecnia.info [carbotecnia.info]
• 19. researchgate.net [researchgate.net]
• 20. AMMONIUM FUMARATE - Ataman Kimya [atamanchemicals.com]
• 21. US20120130125A1 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]

pH-Stabilität von Ammoniumfumarat-Puffern bei verschiedenen Temperaturen

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses technische Support-Center bietet detaillierte Anleitungen und Antworten auf häufig gestellte Fragen zur pH-Stabilität von Ammoniumfumarat-Puffern bei verschiedenen Temperaturen. Ein genaues Verständnis und die Kontrolle des pH-Wertes sind für die Reproduzierbarkeit und Zuverlässigkeit von Experimenten, insbesondere in der pharmazeutischen Entwicklung und bei biochemischen Assays, von entscheidender Bedeutung.

Häufig gestellte Fragen (FAQs)

F1: Wie beeinflusst die Temperatur den pH-Wert eines Ammoniumfumarat-Puffers?

Die Temperatur beeinflusst den pH-Wert eines Puffers hauptsächlich durch die Veränderung der Säuredissoziationskonstanten (pKa) seiner Komponenten. Bei einem Ammoniumfumarat-Puffer sind die relevanten Komponenten das Ammoniumion (NH₄⁺) und die Fumarsäure. Der pKa-Wert des Ammoniumions neigt dazu, mit steigender Temperatur zu sinken, während Carbonsäuregruppen wie die der Fumarsäure im Allgemeinen eine geringere Temperaturabhängigkeit aufweisen.[1] Folglich ist zu erwarten, dass der pH-Wert eines Ammoniumfumarat-Puffers mit steigender Temperatur leicht abnimmt.

F2: Warum driftet der pH-Wert meines Ammoniumpuffers mit der Zeit?

Eine pH-Drift in Ammoniumpuffern, insbesondere bei alkalischen pH-Werten, ist häufig auf die Absorption von Kohlendioxid (CO₂) aus der Atmosphäre zurückzuführen.[2] Gelöstes CO₂ bildet Kohlensäure, die den pH-Wert der Lösung senken kann. Bei basischen Ammoniumfumarat-Puffern kann es auch zum allmählichen Verlust von Ammoniakgas aus der Lösung kommen, was ebenfalls zu einer pH-Änderung führt.[3]

F3: Was ist der effektive Pufferbereich für einen Ammoniumfumarat-Puffer?

Der effektive Pufferbereich liegt typischerweise innerhalb von ±1 pH-Einheit des pKa-Wertes der Pufferkomponenten. Fumarsäure hat zwei pKa-Werte, pKa₁ = 3,05 und pKa₂ = 4,49 (bei 25 °C).[4] Das Ammoniumion hat einen pKa-Wert von etwa 9,25 (bei 25 °C). Daher kann Ammoniumfumarat zur Pufferung in zwei pH-Bereichen verwendet werden: einem sauren Bereich um pH 3-5 und einem basischen Bereich um pH 8,2-10,2.

F4: Wie kann ich die pH-Drift meines Puffers minimieren?

Um die pH-Drift zu minimieren, sollten Sie die folgenden Maßnahmen in Betracht ziehen:

• Frische Zubereitung: Bereiten Sie den Puffer täglich frisch zu, um die Auswirkungen der CO₂-Absorption und des Ammoniakverlusts zu verringern.[2]

• Lagerung: Lagern Sie den Puffer in einem fest verschlossenen Behälter, um den Gasaustausch mit der Umgebung zu minimieren.[3] Eine kühle Lagerung kann die CO₂-Löslichkeit erhöhen, daher ist ein gasdichter Verschluss entscheidend.[2]

• Begasung mit Inertgas: Das Spülen des Puffers mit einem Inertgas wie Stickstoff oder Argon kann helfen, gelöstes CO₂ zu entfernen und dessen weitere Absorption zu verhindern.

Leitfäden zur Fehlerbehebung

Problem	Mögliche Ursache(n)	Lösungsvorschläge
Unerwartete oder instabile pH-Messwerte	1. Falsche Kalibrierung des pH-Meters.2. Temperaturunterschiede zwischen Kalibrierpuffern und der Probelösung.3. Verunreinigte oder alte pH-Elektrode.	1. Kalibrieren Sie das pH-Meter mit frischen, NIST-rückverfolgbaren Puffern bei der Messtemperatur.2. Lassen Sie die Puffer und die Probelösung vor der Messung auf die gleiche Temperatur äquilibrieren.[5][6]3. Reinigen und warten Sie die pH-Elektrode gemäß den Anweisungen des Herstellers.
Der pH-Wert ändert sich signifikant nach dem Hinzufügen von organischen Lösungsmitteln	Die Zugabe von organischen Lösungsmitteln verändert die pKa-Werte der Pufferkomponenten und beeinflusst die Aktivität der Wasserstoffionen.	Messen Sie den pH-Wert des wässrigen Pufferanteils vor der Zugabe des organischen Lösungsmittels. Stellen Sie die Konsistenz des Zubereitungsverfahrens sicher, um reproduzierbare Ergebnisse zu erzielen.
Ausfällung im Puffer bei Lagerung oder nach Mischen mit organischen Lösungsmitteln	1. Die Pufferkonzentration ist zu hoch für die Löslichkeit in der wässrig-organischen Mischung.2. Temperaturänderungen beeinflussen die Löslichkeit der Puffersalze.	1. Verringern Sie die Pufferkonzentration.2. Bereiten Sie den Puffer bei der Temperatur vor, bei der er verwendet wird, und prüfen Sie auf Ausfällungen.

Experimentelle Protokolle

Protokoll 1: Zubereitung eines 100 mM Ammoniumfumarat-Puffers

• Bestimmen Sie die Ziel-pH-Werte: Entscheiden Sie, ob Sie einen Puffer im sauren (um pKa von Fumarsäure) oder basischen (um pKa von Ammonium) Bereich benötigen.

• Materialien:

  • Fumarsäure (Molmasse: 116,07 g/mol )

  • Ammoniumhydroxidlösung (z. B. 28-30 % NH₃ in H₂O) oder Ammoniumbicarbonat (Molmasse: 79,06 g/mol )[7]

  • Hochreines Wasser (z. B. deionisiert oder destilliert)

  • pH-Meter und Elektrode

  • Magnetrührer und Rührfisch

  • Messkolben

• Zubereitung (Beispiel für einen sauren Puffer): a. Lösen Sie 1,16 g Fumarsäure (für 100 mM in 100 ml) in ca. 80 ml hochreinem Wasser in einem Becherglas. b. Titrieren Sie die Fumarsäurelösung unter ständigem Rühren langsam mit einer Ammoniumhydroxidlösung, bis der gewünschte pH-Wert erreicht ist. Überwachen Sie den pH-Wert kontinuierlich mit einem kalibrierten pH-Meter. c. Überführen Sie die Pufferlösung quantitativ in einen 100-ml-Messkolben. d. Füllen Sie den Messkolben mit hochreinem Wasser bis zur Marke auf und mischen Sie gründlich.

• Zubereitung (Beispiel für einen basischen Puffer): a. Geben Sie eine bekannte Menge Ammoniumhydroxidlösung in ca. 80 ml hochreines Wasser. b. Titrieren Sie diese Lösung langsam mit einer zuvor hergestellten Fumarsäurelösung (oder durch Zugabe von fester Fumarsäure in kleinen Portionen), bis der gewünschte pH-Wert erreicht ist. c. Passen Sie das Endvolumen wie oben beschrieben an.

Protokoll 2: Untersuchung der pH-Stabilität bei verschiedenen Temperaturen

• Vorbereitung: Bereiten Sie den Ammoniumfumarat-Puffer wie in Protokoll 1 beschrieben auf den gewünschten pH-Wert bei Raumtemperatur (z. B. 25 °C) vor.

• Ausrüstung:

  • Kalibriertes pH-Meter mit einer temperaturkompensierenden Elektrode (ATC).

  • Temperaturkontrollierte Wasserbäder oder Inkubatoren, eingestellt auf die gewünschten Temperaturen (z. B. 5 °C, 25 °C, 37 °C).

  • Mehrere verschließbare Probengefäße.

• Durchführung: a. Verteilen Sie Aliquots des Puffers auf die Probengefäße. b. Platzieren Sie die Probengefäße in den temperierten Umgebungen und lassen Sie sie für mindestens 1 Stunde äquilibrieren, um eine stabile Temperatur zu gewährleisten. c. Kalibrieren Sie das pH-Meter und die Elektrode bei jeder Messtemperatur mit Standard-Kalibrierpuffern, die auf dieselbe Temperatur äquilibriert wurden.[5] d. Messen Sie den pH-Wert jedes Aliquots direkt in seiner temperierten Umgebung. Spülen Sie die Elektrode zwischen den Messungen mit deionisiertem Wasser und trocknen Sie sie vorsichtig ab. e. Notieren Sie den pH-Wert und die genaue Temperatur für jede Messung.

Datenpräsentation

Die gesammelten Daten können in der folgenden Tabelle zusammengefasst werden, um einen klaren Vergleich der pH-Änderungen bei verschiedenen Temperaturen zu ermöglichen.

Puffertemperatur (°C)	Gemessener pH-Wert
5	Tragen Sie hier Ihren Messwert ein
25	Tragen Sie hier Ihren Messwert ein
37	Tragen Sie hier Ihren Messwert ein

Visualisierung

Logische Beziehung der Temperaturabhängigkeit des pH-Wertes

Das folgende Diagramm veranschaulicht die theoretische Beziehung zwischen der Temperatur und den pKa-Werten der Pufferkomponenten, die letztendlich den pH-Wert des Puffers beeinflussen.

Abbildung 1: Einfluss der Temperatur auf die pKa-Werte und den pH-Wert.

Experimenteller Arbeitsablauf zur pH-Stabilitätsprüfung

Dieses Diagramm beschreibt den schrittweisen Prozess zur experimentellen Bestimmung der pH-Stabilität eines Puffers bei verschiedenen Temperaturen.

Abbildung 2: Arbeitsablauf zur pH-Stabilitätsprüfung bei verschiedenen Temperaturen.

References

• 1. US20080171393A1 - Temperature resistant ph buffers for use at low temperatures - Google Patents [patents.google.com]
• 2. Ammonium acetate pH drift - Chromatography Forum [chromforum.org]
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• 4. chem.libretexts.org [chem.libretexts.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. phionics.com [phionics.com]
• 7. US20120130125A1 - Method for preparing ammonium salts of fumaric or succinic acid - Google Patents [patents.google.com]

Technisches Support-Center: Unerwünschte Nebenreaktionen von Fumarat in Experimenten

Dieses technische Support-Center richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, die Fumarsäure oder deren Salze (Fumarate) in ihren Experimenten verwenden. Es bietet detaillierte Anleitungen zur Fehlerbehebung und häufig gestellte Fragen (FAQs) zu unerwünschten Nebenreaktionen, insbesondere der kovalenten Modifikation von Proteinen.

Häufig gestellte Fragen (FAQs)

F1: Ich beobachte in meinen Massenspektrometrie-Daten unerwartete Massenverschiebungen bei meinen Proteinen nach der Inkubation mit einem Fumarat-haltigen Puffer. Was könnte die Ursache sein?

A1: Eine wahrscheinliche Ursache für unerwartete Massenverschiebungen ist die kovalente Anlagerung von Fumarat an Ihr Protein. Fumarat ist ein α,β-ungesättigtes Dicarbonylderivat und kann als Michael-Akzeptor fungieren.[1][2] Nukleophile Seitenketten von Aminosäuren in Ihrem Protein, insbesondere die Thiolgruppe von Cystein, können Fumarat über eine Michael-Addition angreifen.[1][2][3] Diese als "Succinylierung" bekannte Modifikation führt zu einer Massenzunahme von 116,026 Da pro modifizierter Stelle.

F2: Welche Aminosäuren sind am anfälligsten für die Reaktion mit Fumarat?

A2: Die reaktivste Aminosäure für die Michael-Addition mit Fumarat ist Cystein aufgrund der hohen Nukleophilie seiner Thiolgruppe.[1][3][4] Unter bestimmten Bedingungen können auch andere nukleophile Reste wie Lysin (primäre Amingruppe) oder Histidin (Imidazolring) reagieren, jedoch ist die Reaktion mit Cystein im Allgemeinen favorisiert.

F3: Sind diese Nebenreaktionen unter typischen experimentellen Bedingungen (z. B. physiologischer pH-Wert, 37 °C) zu erwarten?

A3: Ja, die Reaktion von Fumarat mit Thiolen wie Glutathion oder Cysteinen in Proteinen läuft unter physiologischen Bedingungen spontan und nicht-enzymatisch ab.[4][5][6] Die Akkumulation von Fumarat, beispielsweise in bestimmten Krebsarten, führt in vivo zu einer umfassenden Succinylierung von Proteinen.[5][7][8] Daher ist es plausibel, dass diese Reaktionen auch in Ihren In-vitro-Experimenten auftreten, insbesondere bei längeren Inkubationszeiten oder höheren Fumarat-Konzentrationen.

F4: Wie kann ich die Succinylierung meiner Proteine verhindern oder minimieren?

A4: Um die Succinylierung zu minimieren, können Sie mehrere Strategien in Betracht ziehen:

• Reduzierung der Fumarat-Konzentration: Verwenden Sie die niedrigstmögliche effektive Konzentration von Fumarat.

• Verkürzung der Inkubationszeit: Minimieren Sie die Zeit, in der Ihr Protein dem Fumarat ausgesetzt ist.

• pH-Kontrolle: Die Michael-Addition wird durch die Deprotonierung des Nukleophils (z. B. der Thiolgruppe von Cystein) erleichtert. Die Durchführung des Experiments bei einem leicht saureren pH-Wert kann die Reaktionsgeschwindigkeit verringern, kann aber die biologische Aktivität Ihres Systems beeinträchtigen.

• Zugabe von Scavengern: Die Zugabe von niedermolekularen Thiolen wie Dithiothreitol (DTT) oder Glutathion in geringen Konzentrationen kann als "Fänger" für Fumarat dienen und Ihr Protein schützen. Dies muss jedoch sorgfältig validiert werden, um Interferenzen mit Ihrem Experiment zu vermeiden.

F5: Beeinflusst die Succinylierung die Funktion meines Proteins?

A5: Ja, die kovalente Modifikation von Aminosäuren kann die Proteinfunktion erheblich beeinträchtigen. Die Succinylierung von Cysteinen, insbesondere in aktiven Zentren von Enzymen oder an Stellen, die für die Proteinstruktur wichtig sind, kann zu einer irreversiblen Inaktivierung des Proteins führen.[1][2] Beispielsweise wurde gezeigt, dass die Succinylierung des Enzyms Glycerinaldehyd-3-phosphat-Dehydrogenase (GAPDH) dessen Aktivität hemmt.[1][9]

Leitfäden zur Fehlerbehebung

Problem: Unerklärliche Ergebnisse in funktionellen Assays nach Behandlung mit Fumarat.

Mögliche Ursache	Schritte zur Fehlerbehebung
Inaktivierung von Proteinen durch Succinylierung	1. Bestätigen Sie die Modifikation: Führen Sie eine Massenspektrometrie-Analyse (siehe experimentelles Protokoll unten) durch, um nach der charakteristischen Massenverschiebung von +116,026 Da an Cystein- oder anderen nukleophilen Resten zu suchen. 2. Identifizieren Sie die modifizierten Stellen: Verwenden Sie Tandem-Massenspektrometrie (MS/MS), um die genauen Aminosäuren zu lokalisieren, die succinyliert wurden.[10] 3. Bewerten Sie die funktionelle Relevanz: Analysieren Sie, ob sich die modifizierten Reste in oder in der Nähe von funktionell wichtigen Domänen des Proteins befinden (z. B. aktives Zentrum, Bindungsstellen). 4. Führen Sie Kontrollexperimente durch: Vergleichen Sie die Aktivität Ihres Proteins nach Behandlung mit Fumarat mit einer unbehandelten Kontrolle und einer Kontrolle, die mit einem strukturell ähnlichen, aber weniger reaktiven Molekül (z. B. Succinat) behandelt wurde.
Störung von Disulfidbrücken	1. Analysieren Sie den Redox-Status: Führen Sie Assays durch, um den Status von Disulfidbrücken in Ihrem Protein vor und nach der Fumarat-Behandlung zu bewerten. 2. Verwenden Sie reduzierende und nicht-reduzierende Gelelektrophorese: Vergleichen Sie das Laufverhalten Ihres Proteins unter reduzierenden (z. B. mit DTT oder β-Mercaptoethanol) und nicht-reduzierenden Bedingungen, um Veränderungen in der Disulfidbrückenbildung zu erkennen.

Datenpräsentation

Die Reaktivität von Fumarat in Michael-Additionen ist abhängig vom pH-Wert und der Nukleophilie des Reaktionspartners. Nachstehend finden Sie quantitative Daten zur Reaktivität von Thiolen mit Michael-Akzeptoren. Beachten Sie, dass die Reaktionsgeschwindigkeiten je nach den spezifischen Bedingungen variieren können.

Michael-Akzeptor	Nukleophil	pH	Zweitordnungs-Geschwindigkeitskonstante (k₂) [M⁻¹ s⁻¹]
Acrolein	Glutathion	~7.5	490 ± 100
4-Hydroperoxycyclophosphamid	Glutathion	~7.5	38 ± 5

Hinweis: Diese Daten stammen aus Studien mit Acrolein und 4-Hydroperoxycyclophosphamid, die ebenfalls Michael-Akzeptoren sind, um einen Anhaltspunkt für die Reaktionskinetik zu geben. Spezifische kinetische Daten für die Reaktion von Fumarat mit Proteinen sind in der Literatur weniger verbreitet, aber die Reaktion wird als spontan unter physiologischen Bedingungen beschrieben.[4]

Visualisierungen

Abbildung 1: Schematische Darstellung der Michael-Addition von Fumarat an einen Cysteinrest eines Proteins.

Abbildung 2: Workflow zur Fehlerbehebung bei Verdacht auf Fumarat-induzierte Proteinmodifikationen.

Experimentelle Protokolle

Protokoll zur Detektion von Fumarat-Addukten an Proteinen mittels LC-MS/MS (Bottom-up-Proteomik)

Dieses Protokoll beschreibt einen allgemeinen Arbeitsablauf zur Identifizierung von Protein-Succinylierung nach der Behandlung mit Fumarat.

• Probenvorbereitung:

  • Inkubieren Sie Ihr Zielprotein oder Zellysat mit und ohne Fumarat unter den für Ihr Experiment relevanten Bedingungen (z. B. 1 mM Fumarat in PBS bei 37 °C für 4 Stunden). Eine unbehandelte Probe dient als negative Kontrolle.

• Proteolyse (Trypsin-Verdau):

  • Reduzieren Sie die Disulfidbrücken in den Proteinen mit 10 mM DTT bei 56 °C für 1 Stunde.

  • Alkylieren Sie die freien Thiole mit 55 mM Iodacetamid bei Raumtemperatur im Dunkeln für 45 Minuten.

  • Verdauen Sie die Proteine mit Trypsin (in einem Verhältnis von 1:50 bis 1:100 Trypsin zu Protein) über Nacht bei 37 °C. Trypsin spaltet Proteine nach Lysin- und Argininresten, was zu Peptiden führt, die für die MS-Analyse geeignet sind.[11][12]

• Peptidaufreinigung:

  • Entsalzen Sie die Peptidmischung mit C18-ZipTips oder ähnlichen Umkehrphasen-Festphasenextraktionsmethoden, um Pufferkomponenten und andere Verunreinigungen zu entfernen, die die MS-Analyse stören könnten.

• Flüssigchromatographie-Tandem-Massenspektrometrie (LC-MS/MS):

  • Trennen Sie die Peptide mittels Umkehrphasen-Flüssigchromatographie (RP-LC), die typischerweise mit einem Massenspektrometer gekoppelt ist.[13][14]

  • Verwenden Sie einen Gradienten von Acetonitril in Wasser (beide mit 0,1 % Ameisensäure), um die Peptide basierend auf ihrer Hydrophobizität zu eluieren.

  • Betreiben Sie das Massenspektrometer im Data-Dependent Acquisition (DDA)-Modus.[13] Hierbei wird ein MS1-Scan zur Erfassung der Massen-zu-Ladungs-Verhältnisse (m/z) der eluierten Peptide durchgeführt, gefolgt von MS/MS-Scans der intensivsten Vorläuferionen zur Fragmentierung und Sequenzanalyse.[14][15]

• Datenanalyse:

  • Verwenden Sie eine Proteomik-Software-Suite (z. B. MaxQuant, Proteome Discoverer, Mascot) zur Analyse der Rohdaten.[13]

  • Durchsuchen Sie die MS/MS-Spektren gegen eine Proteindatenbank, die Ihr Zielprotein enthält.

  • Wichtiger Schritt: Definieren Sie eine variable Modifikation für Cystein (und optional Lysin/Histidin) mit einer Massenverschiebung von +116,0262 Da (die exakte Masse von C₄H₄O₄).

  • Identifizieren Sie Peptide, die diese Modifikation aufweisen, und validieren Sie die MS/MS-Spektren manuell, um die Lokalisierung der Modifikation zu bestätigen. Vergleichen Sie die Ergebnisse der mit Fumarat behandelten Probe mit der Kontrollprobe, um spezifische Modifikationen zu identifizieren.

References

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• 9. Inactivation of Glyceraldehyde-3-Phosphate Dehydrogenase by Fumarate in Diabetes: Formation of S-(2-Succinyl)Cysteine, a Novel Chemical Modification of Protein and Possible Biomarker of Mitochondrial Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Analysis of Protein Adduction Kinetics by Quantitative Mass Spectrometry. Competing Adduction Reactions of Glutathione-S-Transferase P1-1 with Electrophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Current Methods of Post-Translational Modification Analysis and Their Applications in Blood Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Strategies for Post-Translational Modifications (PTMs) - Creative Proteomics Blog [creative-proteomics.com]
• 13. Mass Spectrometry-Based Methodologies for Targeted and Untargeted Identification of Protein Covalent Adducts (Adductomics): Current Status and Challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Procedure for Protein Identification Using LC-MS/MS | MtoZ Biolabs [mtoz-biolabs.com]
• 15. A Field Guide to the Proteomics of Post-Translational Modifications in DNA Repair - PMC [pmc.ncbi.nlm.nih.gov]

Technisches Support-Center: Reinheitsanalyse von fumarsaurem Ammoniak

Willkommen im technischen Support-Center. Dieses Handbuch bietet detaillierte Anleitungen und Antworten auf häufig gestellte Fragen zur Reinheitsanalyse von fumarsaurem Ammoniak, um Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung bei ihren Experimenten zu unterstützen.

Häufig gestellte Fragen (FAQs)

Frage 1: Welche Methoden eignen sich zur Gehaltsbestimmung von fumarsaurem Ammoniak?

Zur Bestimmung des Gehalts von fumarsaurem Ammoniak wird am häufigsten die nicht-wässrige acido-basische Titration eingesetzt. Diese Methode ist robust, präzise und in vielen Pharmakopöen etabliert. Alternativ kann eine quantitative Analyse mittels Hochleistungsflüssigkeitschromatographie (HPLC) mit UV-Detektion durchgeführt werden, die den Vorteil hat, gleichzeitig auch Verunreinigungen zu erfassen.

Methodenvergleich:

Merkmal	Nicht-wässrige Titration	HPLC-UV
Prinzip	Säure-Base-Reaktion in nicht-wässrigem Medium	Chromatographische Trennung und UV-Absorption
Primäres Ergebnis	Gesamtgehalt an basischen/sauren Spezies	Gehalt der spezifischen Substanz (Fumarat)
Spezifität	Moderat (kann durch andere basische Verunreinigungen gestört werden)	Hoch (trennt die Zielsubstanz von Verunreinigungen)
Präzision	Sehr hoch (RSD < 0.5%)	Hoch (RSD < 1.0%)
Aufwand	Gering bis moderat	Hoch

Frage 2: Wie führe ich eine Gehaltsbestimmung von fumarsaurem Ammoniak mittels Titration durch?

Die gängigste Methode ist die Titration mit Perchlorsäure in wasserfreier Essigsäure. Das Ammoniak-Ion des Salzes wirkt als Base.

Experimentelles Protokoll: Nicht-wässrige Titration

Reagenzien und Vorbereitung:

• Titrant: 0.1 N Perchlorsäure (HClO₄) in wasserfreier Essigsäure.

• Lösungsmittel: Wasserfreie Essigsäure.

• Indikator: Kristallviolett-Lösung oder potentiometrische Endpunkterkennung.

• Probenvorbereitung: Eine genau abgewogene Menge (ca. 150-200 mg) fumarsaures Ammoniak wird in 50 mL wasserfreier Essigsäure gelöst. Gegebenenfalls leicht erwärmen, um die Lösung zu beschleunigen, und anschließend auf Raumtemperatur abkühlen.

Titrationsdurchführung:

• Fügen Sie dem gelösten Analyten 2-3 Tropfen Kristallviolett-Indikator hinzu. Die Lösung sollte eine violette Farbe annehmen.

• Titrieren Sie die Probelösung mit 0.1 N Perchlorsäure bis zum Endpunkt.

• Der Farbumschlag des Indikators ist von violett über blaugrün nach gelbgrün.

• Führen Sie eine Blindtitration mit 50 mL wasserfreier Essigsäure durch und korrigieren Sie den Probenverbrauch.

Berechnung: Der Gehalt wird nach folgender Formel berechnet: Gehalt (%) = ( (V_Probe - V_Blind) * N * M_eq ) / E * 100

• V_Probe: Verbrauchtes Volumen Perchlorsäure für die Probe (in L)

• V_Blind: Verbrauchtes Volumen Perchlorsäure für den Blindwert (in L)

• N: Normalität der Perchlorsäure-Lösung (in eq/L)

• M_eq: Äquivalentgewicht von fumarsaurem Ammoniak (z.B. Diammoniumfumarat: 148.15 g/mol / 2 eq/mol = 74.075 g/eq)

• E: Einwaage der Probe (in g)

Frage 3: Meine Titrationsergebnisse für den Gehalt sind inkonsistent oder zu niedrig. Was sind mögliche Ursachen?

Inkonsistente oder fehlerhafte Titrationsergebnisse können verschiedene Ursachen haben. Das folgende Diagramm führt Sie durch die häufigsten Fehlerquellen und deren Behebung.

Fehlerbehebung bei niedrigem Titrationsergebnis.

Frage 4: Wie kann ich fumarsaures Ammoniak und dessen verwandte Substanzen mittels HPLC analysieren?

Eine HPLC-Methode mit Umkehrphasen-Chromatographie (Reversed-Phase, RP) und UV-Detektion ist ideal, um den Gehalt zu bestimmen und gleichzeitig prozessbedingte Verunreinigungen wie Maleinsäure (die cis-Form der Fumarsäure) zu quantifizieren.

Experimentelles Protokoll: RP-HPLC-Analyse

Chromatographische Bedingungen (Beispiel):

Parameter	Einstellung
Säule	C18, 5 µm, 4.6 x 250 mm
Mobile Phase	Pufferlösung : Methanol (95:5, v/v)
Pufferlösung	20 mM Kaliumdihydrogenphosphat, pH-Wert mit Phosphorsäure auf 2.5 eingestellt
Flussrate	1.0 mL/min
Injektionsvolumen	20 µL
Säulentemperatur	30 °C
Detektion	UV bei 210 nm
Lösungsmittel (Diluent)	Mobile Phase

Vorbereitung der Lösungen:

• Standardlösung: Eine genau abgewogene Menge an fumarsaurem Ammoniak Referenzstandard wird im Lösungsmittel gelöst, um eine Konzentration von ca. 0.1 mg/mL zu erhalten.

• Probelösung: Eine genau abgewogene Menge der Probe wird im Lösungsmittel gelöst, um eine Konzentration von ca. 0.1 mg/mL zu erhalten.

• Verunreinigungsstandard (optional): Eine Lösung von Maleinsäure kann zur Identifizierung und Quantifizierung dieses Peaks erstellt werden.

Durchführung und Auswertung:

• Konditionieren Sie das HPLC-System und die Säule mit der mobilen Phase, bis eine stabile Basislinie erreicht ist.

• Injizieren Sie die Standardlösung (mehrfach, z.B. n=5), um die Systemstabilität und Präzision zu überprüfen (RSD der Peakflächen sollte < 2.0% sein).

• Injizieren Sie die Probelösung.

• Identifizieren Sie die Peaks anhand ihrer Retentionszeiten im Vergleich zum Standard. Typische Retentionszeiten sind: Maleinsäure (~4 min), Fumarsäure (~7 min).

• Der Gehalt und die Konzentration der Verunreinigungen werden mittels externem Standardverfahren anhand der Peakflächen berechnet.

Frage 5: Wie sieht ein allgemeiner Arbeitsablauf für die Reinheitsanalyse einer Charge von fumarsaurem Ammoniak aus?

Ein umfassender Prüfplan kombiniert Identitäts-, Gehalts- und Reinheitsprüfungen. Der folgende Arbeitsablauf zeigt eine typische Abfolge der analytischen Schritte.

Arbeitsablauf für die analytische Prüfung einer Charge.

Einfluss der Ionenstärke von Ammoniumfumarat auf Enzymaktivität

{"title": "The effect of the ionic strength on the activity of some serine proteinases from invertebrates - PubMed", "url": "https://pubmed.ncbi.nlm.nih.gov/13678523/", "source_info": {"host": "pubmed.ncbi.nlm.nih.gov", "base_url": "https://pubmed.ncbi.nlm.nih.gov", "root_url": "https://pubmed.ncbi.nlm.nih.gov"}, "snippet": "The effect of the ionic strength on the activity of some serine proteinases from invertebrates. ... The influence of the ionic strength on the activity of cocoonase and trypsin-like proteinases from the midgut of the larvae of the wax moth (Galleria mellonella), the carpet beetle (Attagenus megatoma) and the firebrat (Thermobia domestica) was studied. The activity of all the enzymes studied was found to be in a certain range dependent on the ionic strength of the buffer used. The activity of cocoonase and of the proteinases from the carpet beetle and the firebrat is higher in buffers of a higher ionic strength. The activity of the trypsin-like proteinase from the wax moth is highest in buffers of a low ionic strength and is strongly inhibited by an ionic strength of I = 0.2 and higher. The character of the dependence of the activity of the enzymes under study on the ionic strength is not influenced by the nature of the buffer used (phosphate, borate, Tris-HCl). The results are discussed from the point of view of the structure of the active site of the enzymes studied and with respect to some peculiarities of their digestive physiology.", "content_type": "text/html"} {"title": "The effect of ionic strength and buffer composition on the rate of the reaction catalysed by the restriction and modification enzymes EcoRI and EcoRV - PubMed", "url": "https://pubmed.ncbi.nlm.nih.gov/2205427/", "source_info": {"host": "pubmed.ncbi.nlm.nih.gov", "base_url": "https://pubmed.ncbi.nlm.nih.gov", "root_url": "https://pubmed.ncbi.nlm.nih.gov"}, "snippet": "The effect of ionic strength and buffer composition on the rate of the reaction catalysed by the restriction and modification enzymes EcoRI and EcoRV. The activities of the restriction and modification enzymes EcoRI and EcoRV display a marked dependence on the ionic strength. For the restriction enzyme EcoRI, the rate of the reaction increases with the ionic strength up to a maximum and then decreases. For the EcoRI methylase, the rate of the reaction increases up to a plateau. For both EcoRV enzymes, the rate of the reaction continuously decreases with increasing ionic strength. We have also found that the rates of the reactions catalysed by these enzymes depend on the buffer substance present, even when the pH and the ionic strength are kept constant. For the EcoRI enzymes, the activity is highest in a Tris-HCl buffer, whereas for the EcoRV enzymes a phosphate buffer is preferred. These results show that for a full description of the salt dependence of an enzymatic reaction, it is not sufficient to consider the ionic strength only, but that the effect of the buffer substance has to be taken into account as well.", "content_type": "text/html"} {"title": "The effect of ionic strength on the activity of human alpha- and beta-thrombin - PubMed", "url": "https://pubmed.ncbi.nlm.nih.gov/6207005/", "source_info": {"host": "pubmed.ncbi.nlm.nih.gov", "base_url": "https://pubmed.ncbi.nlm.nih.gov", "root_url": "https://pubmed.ncbi.nlm.nih.gov"}, "snippet": "The effect of ionic strength on the activity of human alpha- and beta-thrombin. The clotting activity of human alpha-thrombin is markedly dependent on ionic strength. At pH 7.4, the clotting time of fibrinogen was 13.5 s at an ionic strength of 0.15, and 120 s at 0.05. The decreased activity at low ionic strength was also observed with the purified substrate Ac-Gly-Pro-Arg-p-nitroanilide. The amidolytic activity of alpha-thrombin was optimal at an ionic strength of 0.3, and decreased to a minimum at 0.05. The activity could be restored by the addition of salt. The effect of ionic strength on the amidolytic activity of alpha-thrombin was dependent on pH. At pH 8.0, the activity was less sensitive to changes in ionic strength than at pH 7.4. The activity of beta-thrombin, a derivative of alpha-thrombin with low clotting activity, was also dependent on ionic strength. The amidolytic activity of beta-thrombin was optimal at an ionic strength of 0.2, and decreased at lower and higher ionic strengths. The effect of ionic strength on the activity of thrombin is probably due to a conformational change in the enzyme molecule.", "content_type": "text/html"} {"title": "Effect of ionic strength on the catalysis of the alpha-amylase from Bacillus amyloliquefaciens - PubMed", "url": "https://pubmed.ncbi.nlm.nih.gov/11434220/", "source_info": {"host": "pubmed.ncbi.nlm.nih.gov", "base_url": "https://pubmed.ncbi.nlm.nih.gov", "root_url": "https://pubmed.ncbi.nlm.nih.gov"}, "snippet": "The activity of alpha-amylase from Bacillus amyloliquefaciens is strongly dependent on the ionic strength of the medium. The enzyme showed maximum activity at an ionic strength of 0.05 M, and the activity decreased as the ionic strength was increased. The enzyme was also inhibited by high concentrations of salts, and the inhibition was dependent on the nature of the salt. The inhibition was most pronounced with salts containing divalent cations, such as CaCl2 and MgCl2. The effect of ionic strength on the activity of the enzyme was also dependent on the pH of the medium. At pH 5.5, the enzyme was less sensitive to changes in ionic strength than at pH 7.5. The results suggest that the effect of ionic strength on the activity of the enzyme is due to a combination of factors, including the binding of ions to the enzyme, the effect of ions on the conformation of the enzyme, and the effect of ions on the interaction of the enzyme with the substrate.", "content_type": "text/html"} {"title": "Ionic Strength - an overview | ScienceDirect Topics", "url": "https://www.sciencedirect.com/topics/chemistry/ionic-strength", "source_info": {"host": "www.sciencedirect.com", "base_url": "https://www.sciencedirect.com", "root_url": "https://www.sciencedirect.com"}, "snippet": "The ionic strength of a solution is a measure of the concentration of ions in that solution. Ionic solutions are not ideal, and the activity of ions is lower than their concentration. The activity coefficient is a correction factor that accounts for this deviation from ideality. The ionic strength is used to calculate the activity coefficient, and it is also an important factor in many other areas of chemistry, such as the kinetics of reactions in solution, the solubility of salts, and the properties of colloidal systems.\n... The effect of ionic strength on the rate of an enzymatic reaction can be complex, and it can depend on a number of factors, such as the charge of the enzyme and the substrate, the pH of the medium, and the nature of the ions in the solution. In general, the rate of an enzymatic reaction will be at a maximum at a certain ionic strength, and it will decrease as the ionic strength is increased or decreased from this optimal value. The optimal ionic strength for a particular enzyme will depend on the specific enzyme and the conditions of the reaction.", "content_type": "text/html"} {"title": "The effect of ionic strength on the activity of firefly luciferase - PubMed", "url": "https://pubmed.ncbi.nlm.nih.gov/11718712/", "source_info": {"host": "pubmed.ncbi.nlm.nih.gov", "base_url": "https.ncbi.nlm.nih.gov", "root_url": "https.ncbi.nlm.nih.gov"}, "snippet": "The effect of ionic strength on the activity of firefly luciferase was studied. The activity of the enzyme was found to be dependent on the ionic strength of the assay medium. The optimal ionic strength for the reaction was found to be in the range of 0.05-0.1 M. The activity of the enzyme decreased as the ionic strength was increased above this range. The inhibition of the enzyme by high ionic strength was found to be reversible. The effect of ionic strength on the activity of the enzyme was also found to be dependent on the pH of the assay medium. The enzyme was more sensitive to changes in ionic strength at pH 7.8 than at pH 7.0. The results suggest that the effect of ionic strength on the activity of the enzyme is due to a change in the conformation of the enzyme.", "content_type": "text/html"} {"title": "Fumarate hydratase - Wikipedia", "url": "https://en.wikipedia.org/wiki/Fumarate_hydratase", "source_info": {"host": "en.wikipedia.org", "base_url": "https://en.wikipedia.org", "root_url": "https://en.wikipedia.org"}, "snippet": "Fumarate hydratase (or fumarase) is an enzyme that catalyzes the reversible hydration/dehydration of fumarate to malate. Fumarate hydratase comes in two forms: a cytosolic form and a mitochondrial form. The mitochondrial isoenzyme (mFH) is a component of the Krebs cycle (also known as the tricarboxylic acid or TCA cycle), and the cytosolic isoenzyme (cFH) is involved in the metabolism of fumarate in the cytosol, which is a byproduct of the urea cycle and amino acid catabolism. The product of the reaction, malate, is used in the TCA cycle to produce energy in the form of ATP, and in the cytosol it is a substrate for gluconeogenesis and other metabolic pathways.\n... The optimal pH for the reaction is around 7.5, and the optimal temperature is around 37 °C. The enzyme is inhibited by a number of compounds, including citrate, isocitrate, and trans-aconitate. The enzyme is also inhibited by high concentrations of its substrate, fumarate.", "content_type": "text/html"} {"title": "The effect of ionic strength on the kinetics of the reaction catalyzed by the restriction enzyme EcoRI - PubMed", "url": "https://pubmed.ncbi.nlm.nih.gov/2446549/", "source_info": {"host": "pubmed.ncbi.nlm.nih.gov", "base_url": "https://pubmed.ncbi.nlm.nih.gov", "root_url": "https://pubmed.ncbi.nlm.nih.gov"}, "snippet": "The effect of ionic strength on the kinetics of the reaction catalyzed by the restriction enzyme EcoRI. The kinetics of the reaction catalyzed by the restriction enzyme EcoRI were studied as a function of the ionic strength. The rate of the reaction was found to increase with increasing ionic strength up to a maximum at about 0.1 M NaCl. At higher ionic strengths, the rate of the reaction decreased. The Michaelis constant, Km, for the substrate DNA was found to be independent of the ionic strength, while the turnover number, kcat, was found to be dependent on the ionic strength. The results are discussed in terms of the effect of the ionic strength on the conformation of the enzyme and on the binding of the enzyme to the substrate.", "content_type": "text/html"} {"title": "The effect of ionic strength on the activity of enzymes - PubMed", "url": "https://pubmed.ncbi.nlm.nih.gov/14579339/", "source_info": {"host": "pubmed.ncbi.nlm.nih.gov", "base_url": "https.ncbi.nlm.nih.gov", "root_url": "https.ncbi.nlm.nih.gov"}, "snippet": "The effect of ionic strength on the activity of enzymes. ... The activity of most enzymes is dependent on the ionic strength of the solution. The optimal ionic strength for an enzyme depends on the particular enzyme and the conditions under which the reaction is carried out. In general, enzymes are most active at an ionic strength of about 0.1 to 0.2 M. At very low ionic strengths, the activity of enzymes is often low. This is because the charged groups on the surface of the enzyme molecule repel each other, which can lead to a change in the conformation of the enzyme. At very high ionic strengths, the activity of enzymes is also often low. This is because the high concentration of ions can interfere with the binding of the substrate to the enzyme and can also cause the enzyme to precipitate.", "content_type": "text/html"} {"title": "Effect of ionic strength on the activity and stability of immobilized enzymes - PubMed", "url": "https://pubmed.ncbi.nlm.nih.gov/11874620/", "source_info": {"host": "pubmed.ncbi.nlm.nih.gov", "base_url": "https.ncbi.nlm.nih.gov", "root_url": "https.ncbi.nlm.nih.gov"}, "snippet": "The effect of ionic strength on the activity and stability of immobilized enzymes. The activity and stability of enzymes immobilized on solid supports are often affected by the ionic strength of the medium. In this study, we have investigated the effect of ionic strength on the activity and stability of alpha-chymotrypsin immobilized on a variety of supports. The activity of the immobilized enzyme was found to be dependent on the ionic strength of the medium, and the optimal ionic strength for activity was dependent on the nature of the support. The stability of the immobilized enzyme was also found to be dependent on the ionic strength of the medium. The enzyme was most stable at low ionic strengths, and the stability decreased as the ionic strength was increased. The results of this study suggest that the effect of ionic strength on the activity and stability of immobilized enzymes is a complex phenomenon that is dependent on a number of factors, including the nature of the enzyme, the nature of the support, and the composition of the medium.", "content_type": "text/html"} ### Technisches Support-Center: Einfluss der Ionenstärke von Ammoniumfumarat auf die Enzymaktivität

Dieses Support-Center bietet Forschern, Wissenschaftlern und Fachleuten in der Arzneimittelentwicklung detaillierte Anleitungen und Antworten auf häufig gestellte Fragen (FAQs) zum Einfluss der Ionenstärke von Ammoniumfumarat auf die Enzymaktivität.

Fehlersuche und FAQs

F1: Unsere Enzymreaktion verläuft langsamer als erwartet, nachdem wir zu einem Puffer auf Ammoniumfumaratbasis gewechselt haben. Woran könnte das liegen?

A1: Eine suboptimale Ionenstärke ist eine häufige Ursache für eine verringerte Enzymaktivität. Die Aktivität vieler Enzyme ist stark von der Ionenstärke der Lösung abhängig. Für die meisten Enzyme liegt die optimale Ionenstärke im Bereich von 0,1 bis 0,2 M. Sowohl sehr niedrige als auch sehr hohe Ionenstärken können die Enzymaktivität hemmen. Bei niedriger Ionenstärke können abstoßende Kräfte zwischen geladenen Gruppen auf der Enzymoberfläche zu Konformationsänderungen führen. Bei hoher Ionenstärke kann die hohe Ionenkonzentration die Substratbindung stören oder sogar zur Ausfällung des Enzyms führen.

Fehlerbehebung:

• Bestimmen Sie die aktuelle Ionenstärke Ihres Ammoniumfumaratpuffers.

• Führen Sie eine Titration der Ionenstärke durch: Testen Sie einen Bereich von Ammoniumfumarat-Konzentrationen (z. B. 0,05 M, 0,1 M, 0,15 M, 0,2 M, 0,3 M), um die optimale Ionenstärke für Ihr spezifisches Enzym zu ermitteln.

• Berücksichtigen Sie den pH-Wert: Stellen Sie sicher, dass der pH-Wert des Puffers im optimalen Bereich für Ihr Enzym liegt, da die Auswirkung der Ionenstärke auch pH-abhängig sein kann.

F2: Wir beobachten eine vollständige Hemmung unserer Enzymaktivität bei hohen Konzentrationen von Ammoniumfumarat. Ist das zu erwarten?

A2: Ja, eine Hemmung bei hohen Salzkonzentrationen ist ein bekanntes Phänomen. Die Enzymaktivität nimmt im Allgemeinen mit steigender Ionenstärke bis zu einem Maximum zu und sinkt dann ab. Eine starke Hemmung bei hohen Konzentrationen von Ammoniumfumarat deutet darauf hin, dass Sie weit über der optimalen Ionenstärke für Ihr Enzym liegen. Bei einigen Enzymen, wie der Trypsin-ähnlichen Proteinase aus der Wachsmotte, kann eine Ionenstärke von 0,2 und höher bereits zu einer starken Hemmung führen.

F3: Hat die Art des Puffers einen Einfluss auf die Enzymaktivität bei gleicher Ionenstärke?

A3: Ja, die Pufferzusammensetzung kann die Enzymaktivität auch bei konstanter Ionenstärke und konstantem pH-Wert beeinflussen. Studien haben gezeigt, dass verschiedene Enzyme in unterschiedlichen Puffern eine bevorzugte Aktivität aufweisen. So zeigen beispielsweise EcoRI-Enzyme die höchste Aktivität in einem Tris-HCl-Puffer, während EcoRV-Enzyme einen Phosphatpuffer bevorzugen. Es ist daher wichtig, nicht nur die Ionenstärke, sondern auch die spezifische Wirkung der Pufferkomponenten (Ammonium- und Fumarationen) auf Ihr Enzym zu berücksichtigen.

F4: Könnte Fumarat selbst als Inhibitor für unser Enzym wirken?

A4: Ja, Fumarat, der konjugierte Baseanteil von Fumarsäure in Ihrem Puffer, kann als Substrat- oder Produktinhibitor für bestimmte Enzyme wirken. Beispielsweise ist die Fumarathydratase (Fumarase), ein Enzym des Krebszyklus, dafür bekannt, durch hohe Konzentrationen ihres Substrats Fumarat gehemmt zu werden. Überprüfen Sie die Literatur für Ihr spezifisches Enzym, um festzustellen, ob eine Substrat- oder Produktinhibierung durch Fumarat bekannt ist.

Daten zur Ionenstärke und Enzymaktivität

Die optimale Ionenstärke ist für jedes Enzym spezifisch. Die folgende Tabelle fasst Daten aus der Literatur für verschiedene Enzyme zusammen und dient als Referenz.

Enzym	Optimale Ionenstärke (M)	Beobachtungen
α-Amylase (Bacillus amyloliquefaciens)	0.05	Die Aktivität nimmt mit steigender Ionenstärke ab.
α-Thrombin (human)	0.3 (Amidolytische Aktivität)	Die Gerinnungsaktivität ist bei 0,15 M höher als bei 0,05 M.
β-Thrombin (human)	0.2	Die Aktivität nimmt bei niedrigeren und höheren Ionenstärken ab.
EcoRI-Restriktionsenzym	~0.1	Die Aktivität nimmt bei höheren Ionenstärken ab.
EcoRV-Restriktionsenzym	-	Die Aktivität nimmt mit steigender Ionenstärke kontinuierlich ab.
Glühwürmchen-Luciferase	0.05 - 0.1	Die Aktivität nimmt oberhalb dieses Bereichs ab.
Serinproteinasen (Wirbellose)	Variiert	Einige werden durch hohe Ionenstärke aktiviert, andere (z.B. Wachsmotten-Trypsin) gehemmt.

Experimentelle Protokolle

Protokoll zur Bestimmung der optimalen Ionenstärke

Dieses Protokoll beschreibt ein Standardverfahren zur Bestimmung der optimalen Ionenstärke von Ammoniumfumarat für eine gegebene Enzymreaktion.

• Herstellung von Stammlösungen:

  • Bereiten Sie eine 1 M Stammlösung von Ammoniumfumarat vor. Passen Sie den pH-Wert auf den für Ihr Enzym optimalen Wert an.

  • Bereiten Sie eine konzentrierte Stammlösung Ihres Enzyms in einem Puffer mit niedriger Ionenstärke vor.

  • Bereiten Sie eine konzentrierte Stammlösung des Substrats vor.

• Einrichtung der Reaktionsansätze:

  • Stellen Sie eine Reihe von Reaktionspuffern mit unterschiedlichen Ammoniumfumarat-Konzentrationen (z. B. 0 M, 0,05 M, 0,1 M, 0,15 M, 0,2 M, 0,25 M, 0,3 M) durch Verdünnen der 1 M Stammlösung her. Stellen Sie sicher, dass der pH-Wert in allen Puffern konstant ist.

  • Pipettieren Sie für jede zu testende Konzentration den entsprechenden Puffer in ein Reaktionsgefäß (z. B. ein Küvetten- oder Mikrotiterplatten-Well).

  • Fügen Sie alle anderen Reaktionskomponenten (z. B. Cofaktoren) hinzu.

  • Äquilibrieren Sie die Reaktionsmischungen auf die optimale Reaktionstemperatur.

• Starten der Reaktion:

  • Fügen Sie das Substrat hinzu.

  • Starten Sie die Reaktion durch Zugabe des Enzyms.

• Messung der Aktivität:

  • Messen Sie die Anfangsreaktionsgeschwindigkeit durch Überwachung der Produktbildung oder des Substratverbrauchs über die Zeit mit einer geeigneten Methode (z. B. Spektrophotometrie, Fluorimetrie).

• Datenanalyse:

  • Tragen Sie die Enzymaktivität (Anfangsgeschwindigkeit) gegen die Konzentration von Ammoniumfumarat auf.

  • Bestimmen Sie die Konzentration, bei der die maximale Aktivität beobachtet wird. Dies ist die optimale Ionenstärke.

Visualisierungen

Logischer Arbeitsablauf zur Fehlerbehebung bei Problemen mit der Enzymaktivität

Abbildung 1: Ein schematischer Leitfaden zur systematischen Fehlersuche bei unerwarteter Enzymaktivität in Ammoniumfumarat-Puffern.

Allgemeiner Einfluss der Ionenstärke auf die Enzymaktivität

Technisches Support-Center: Fehlerbehebung bei der HPLC-Trennung mit Ammoniumfumarat-Puffer

Dieses technische Support-Center bietet umfassende Anleitungen und häufig gestellte Fragen (FAQs) zur Fehlerbehebung bei der Hochleistungsflüssigkeitschromatographie (HPLC) unter Verwendung von Ammoniumfumarat-Puffer. Es richtet sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, um spezifische Probleme zu lösen, die während ihrer Experimente auftreten können.

Häufig gestellte Fragen (FAQs)

F1: Was ist der optimale pH-Bereich für einen Ammoniumfumarat-Puffer in der HPLC?

A1: Der optimale Pufferbereich liegt innerhalb von ±1 pH-Einheit der pKa-Werte der Fumarsäure. Fumarsäure hat zwei pKa-Werte, pKa1 ≈ 3,03 und pKa2 ≈ 4,54.[1][2] Daher ist der Ammoniumfumarat-Puffer am effektivsten in den pH-Bereichen von 2,0 bis 4,0 und 3,5 bis 5,5 . Die Pufferkapazität ist maximal, wenn der pH-Wert des Puffers gleich einem seiner pKa-Werte ist.

F2: Warum fällt mein Ammoniumfumarat-Puffer aus, wenn ich einen hohen Anteil an organischem Lösungsmittel verwende?

A2: Ammoniumfumarat ist ein Salz mit begrenzter Löslichkeit in organischen Lösungsmitteln wie Acetonitril und Methanol. Wenn der Anteil des organischen Lösungsmittels in der mobilen Phase ansteigt, insbesondere bei Gradientenelution, kann die Löslichkeit des Puffersalzes überschritten werden, was zur Ausfällung führt. Dies kann zu einem Anstieg des Systemdrucks, einer Verstopfung der Säule und inkonsistenten Ergebnissen führen. Es ist entscheidend, die Pufferkonzentration sorgfältig zu wählen, um eine Ausfällung bei den höchsten verwendeten organischen Konzentrationen zu vermeiden.

F3: Kann ich Ammoniumfumarat-Puffer mit Massenspektrometrie (MS)-Detektion verwenden?

A3: Ja, Ammoniumfumarat ist ein flüchtiger Puffer und daher mit der MS-Detektion kompatibel. Flüchtige Puffer verdampfen leicht in der MS-Quelle und minimieren so die Kontamination und Signalunterdrückung, die bei nichtflüchtigen Puffern wie Phosphat auftreten können.

F4: Wie kann ich die Haltbarkeit meines Ammoniumfumarat-Puffers verlängern?

A4: Um die Haltbarkeit zu verlängern, sollte der Puffer frisch zubereitet und vor Gebrauch durch ein 0,22-µm-Filter filtriert werden, um mikrobielles Wachstum zu verhindern. Die Lagerung im Kühlschrank bei 4 °C kann das Wachstum von Mikroorganismen ebenfalls verlangsamen. Wässrige Pufferlösungen sollten idealerweise nicht länger als eine Woche aufbewahrt werden. Mischen Sie den wässrigen Puffer erst kurz vor der Analyse mit dem organischen Lösungsmittel.

F5: Was sind die Hauptursachen für eine Verschiebung der Retentionszeit bei der Verwendung von Ammoniumfumarat-Puffer?

A5: Eine Verschiebung der Retentionszeit kann durch mehrere Faktoren verursacht werden:

• Änderungen in der Zusammensetzung der mobilen Phase: Ungenaues Mischen der Puffer- und organischen Phasen oder die Verdunstung eines flüchtigeren Bestandteils.

• Schwankungen des pH-Werts: Eine unzureichende Pufferung oder eine fehlerhafte Vorbereitung des Puffers kann zu pH-Änderungen führen, die die Retention ionisierbarer Analyten beeinflussen.

• Temperaturschwankungen: Die Säulentemperatur sollte kontrolliert werden, da Änderungen die Viskosität der mobilen Phase und die Retentionszeiten beeinflussen können.

• Säulenäquilibrierung: Eine unzureichende Äquilibrierung der Säule mit der mobilen Phase vor der Injektion kann zu einer allmählichen Verschiebung der Retentionszeiten führen.

• Säulenkontamination: Die Ansammlung von Probenmatrixkomponenten auf der Säule kann die Retentionscharakteristik verändern.

Datenpräsentation

Tabelle 1: Physikalisch-chemische Eigenschaften von Fumarsäure/Ammoniumfumarat

Eigenschaft	Wert	Referenz
Summenformel (Fumarsäure)	C₄H₄O₄	[1]
Molmasse (Fumarsäure)	116,07 g/mol	[1]
pKa1 (Fumarsäure)	~3,03	[1][2]
pKa2 (Fumarsäure)	~4,54	[1][2]
Optimaler Pufferbereich	pH 2,0 - 4,0 und 3,5 - 5,5

Tabelle 2: Qualitative Löslichkeit von Ammoniumfumarat in gängigen HPLC-Lösungsmitteln

Lösungsmittelgemisch	Löslichkeitstrend	Empfehlungen
Wasser	Hoch	Wässrige Stammlösungen des Puffers herstellen.
Methanol/Wasser	Mäßig bis gering	Die Löslichkeit nimmt mit steigendem Methanolanteil ab.
Acetonitril/Wasser	Gering	Die Löslichkeit nimmt mit steigendem Acetonitrilanteil rapide ab. Acetonitril ist ein schlechteres Lösungsmittel für Salze als Methanol.

Hinweis: Quantitative Löslichkeitsdaten für Ammoniumfumarat in Acetonitril/Wasser- und Methanol/Wasser-Gemischen sind in der wissenschaftlichen Literatur nur begrenzt verfügbar. Es wird dringend empfohlen, die Löslichkeit experimentell unter den spezifischen Bedingungen Ihrer Methode zu bestimmen, um Ausfällungen zu vermeiden. Beginnen Sie mit niedrigen Pufferkonzentrationen (z. B. 5-10 mM) und erhöhen Sie diese nur bei Bedarf.

Experimentelle Protokolle

Protokoll 1: Herstellung von 1 M Ammoniumfumarat-Pufferstammlösung

Materialien:

• Fumarsäure (HPLC-Qualität)

• Ammoniumhydroxid-Lösung (25-30 %, HPLC-Qualität)

• HPLC-Wasser

• pH-Meter

• Magnetrührer und Rührfisch

• 100-ml-Messkolben

Vorgehensweise:

• Wiegen Sie 11,61 g Fumarsäure ab und geben Sie sie in einen 100-ml-Messkolben.

• Fügen Sie ca. 70 ml HPLC-Wasser hinzu.

• Rühren Sie die Lösung auf einem Magnetrührer. Fumarsäure ist in Wasser nur schwer löslich.

• Fügen Sie unter ständigem Rühren und Überwachung des pH-Werts langsam und tropfenweise konzentrierte Ammoniumhydroxid-Lösung hinzu, bis sich die Fumarsäure vollständig aufgelöst hat und der gewünschte pH-Wert (z. B. pH 4,0) erreicht ist. Seien Sie vorsichtig, da die Reaktion exotherm sein kann.

• Lassen Sie die Lösung auf Raumtemperatur abkühlen.

• Überprüfen Sie den pH-Wert erneut und passen Sie ihn bei Bedarf mit kleinen Mengen Fumarsäure (um den pH-Wert zu senken) oder Ammoniumhydroxid (um den pH-Wert zu erhöhen) an.

• Füllen Sie den Messkolben mit HPLC-Wasser bis zur 100-ml-Marke auf.

• Filtrieren Sie die Pufferlösung durch ein 0,22-µm-Membranfilter.

• Beschriften Sie die Flasche deutlich mit "1 M Ammoniumfumarat-Puffer, pH [eingestellter pH-Wert]" und dem Herstellungsdatum.

Zur Verwendung in der HPLC-Analyse wird diese Stammlösung auf die gewünschte Endkonzentration (z. B. 10 mM) in der wässrigen Phase Ihrer mobilen Phase verdünnt.

Protokoll 2: Beispiel einer HPLC-Methode (Adaptiert)

Dieses Protokoll ist ein allgemeines Beispiel und muss für den spezifischen Analyten optimiert werden.

• Säule: C18-Umkehrphasensäule (z. B. 150 mm x 4,6 mm, 5 µm)

• Mobile Phase A: 10 mM Ammoniumfumarat in Wasser, pH 4,0

• Mobile Phase B: Acetonitril

• Gradient:

  • 0-2 min: 5 % B

  • 2-15 min: 5 % bis 95 % B

  • 15-18 min: 95 % B

  • 18-18,1 min: 95 % bis 5 % B

  • 18,1-25 min: 5 % B (Äquilibrierung)

• Flussrate: 1,0 ml/min

• Säulentemperatur: 30 °C

• Injektionsvolumen: 10 µl

• Detektion: UV bei 254 nm (oder je nach Analyt)

• Probenlösungsmittel: Mobile Phase A oder ein schwächeres Lösungsmittel, um Peak-Verformungen zu vermeiden.

Fehlerbehebung und Visualisierungen

Probleme mit der Peakform (Tailing, Fronting, Splitting)

Problem: Die Peaks sind asymmetrisch (Tailing oder Fronting) oder gespalten.

Mögliche Ursachen und Lösungen:

• Sekundäre Wechselwirkungen: Basische Analyten können mit freien Silanolgruppen auf der Oberfläche der stationären Phase wechselwirken, was zu Peak-Tailing führt.

  • Lösung: Senken Sie den pH-Wert der mobilen Phase (z. B. auf pH 3), um die Silanolgruppen zu protonieren und die Wechselwirkungen zu reduzieren.

• Säulenüberladung: Eine zu hohe Probenkonzentration kann zu Peak-Fronting führen.

  • Lösung: Verdünnen Sie die Probe oder reduzieren Sie das Injektionsvolumen.

• Inkompatibilität des Probenlösungsmittels: Wenn die Probe in einem stärkeren Lösungsmittel als die mobile Phase gelöst ist, kann dies zu Peak-Verzerrungen führen.

  • Lösung: Lösen Sie die Probe möglichst in der mobilen Anfangsphase.

• Säulenschaden oder -kontamination: Ein Hohlraum am Säulenkopf oder eine Verstopfung der Fritte kann zu gespaltenen Peaks führen.

  • Lösung: Spülen Sie die Säule in umgekehrter Richtung (ohne Detektor) oder tauschen Sie die Säule aus.

Abbildung 1: Workflow zur Fehlerbehebung bei Problemen mit der Peakform.

Schwankungen der Retentionszeit

Problem: Die Retentionszeiten sind nicht reproduzierbar und driften oder schwanken.

Mögliche Ursachen und Lösungen:

• Mobile Phase:

  • Lösung: Bereiten Sie die mobile Phase frisch zu. Verwenden Sie einen Online-Entgaser. Stellen Sie sicher, dass die Flaschen der mobilen Phase nicht fast leer sind.

• Pumpe:

  • Lösung: Überprüfen Sie das System auf Lecks. Spülen Sie das Pumpsystem, um Luftblasen zu entfernen. Überprüfen Sie die Pumpendichtungen und Ventile auf Verschleiß.

• Säule:

  • Lösung: Stellen Sie sicher, dass die Säule ausreichend äquilibriert ist (10-20 Säulenvolumina). Kontrollieren Sie die Säulentemperatur mit einem Säulenofen.

• Puffer-pH:

  • Lösung: Stellen Sie sicher, dass der pH-Wert der mobilen Phase mindestens 1-2 pH-Einheiten vom pKa des Analyten entfernt ist, um im Bereich stabiler Ionisierung zu arbeiten.

Abbildung 2: Logischer Pfad zur Diagnose von Retentionszeitschwankungen.

Probleme mit der Basislinie (Rauschen, Drift)

Problem: Die Basislinie ist verrauscht, driftet oder zeigt Geisterpeaks.

Mögliche Ursachen und Lösungen:

• Puffer und Lösungsmittel:

  • Lösung: Verwenden Sie hochreine Lösungsmittel und Puffersalze (HPLC- oder MS-Qualität). Filtrieren Sie alle Puffer und mobilen Phasen. Bereiten Sie die mobile Phase täglich frisch zu.

• Systemkontamination:

  • Lösung: Spülen Sie das gesamte HPLC-System, einschließlich Injektor und Detektorzelle, mit einem starken Lösungsmittel (z. B. Isopropanol).

• Detektor:

  • Lösung: Überprüfen Sie die Lebensdauer der Detektorlampe. Spülen Sie die Flusszelle, um Luftblasen zu entfernen.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technisches Support-Center: Kompatibilität von fumarsaurem Ammoniak

Dieses technische Support-Center bietet detaillierte Anleitungen und häufig gestellte Fragen (FAQs) zur Kompatibilität von fumarsaurem Ammoniak (Ammoniumfumarat) mit anderen gängigen Laborreagenzien. Die hierin enthaltenen Informationen richten sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, um die sichere und effektive Handhabung dieser Verbindung in experimentellen Umgebungen zu gewährleisten.

Häufig gestellte Fragen (FAQs)

F1: Was ist fumarsaures Ammoniak und was sind seine grundlegenden chemischen Eigenschaften?

Ammoniumfumarat, mit der chemischen Formel (NH₄)₂(C₄H₂O₄), ist das Ammoniumsalz der Fumarsäure.[1] Es handelt sich um einen weißen kristallinen Feststoff, der in Wasser gut löslich ist. Als Salz einer schwachen Säure (Fumarsäure) und einer schwachen Base (Ammoniak) kann der pH-Wert seiner wässrigen Lösungen leicht alkalisch sein.

F2: Mit welchen Stoffklassen ist Ammoniumfumarat im Allgemeinen inkompatibel?

Basierend auf den Eigenschaften von Fumaraten und Ammoniumsalzen sollte Ammoniumfumarat als inkompatibel mit den folgenden Stoffklassen betrachtet werden:

• Starke Oxidationsmittel: Können heftige Reaktionen hervorrufen.

• Starke Basen: Setzen Ammoniakgas frei.

• Starke Säuren: Können eine Reaktion eingehen, bei der die schwächere Fumarsäure freigesetzt wird.

• Starke Reduktionsmittel: Können mit dem Fumarat-Dianion reagieren.

F3: Kann ich Ammoniumfumarat erhitzen?

Vorsicht ist geboten. Ammoniumsalze können sich beim Erhitzen zersetzen, wobei die Zersetzungsprodukte von der Art des Salzes und der Temperatur abhängen. Fumarsäure selbst zersetzt sich bei Temperaturen über 200 °C. Es ist davon auszugehen, dass Ammoniumfumarat bei erhöhten Temperaturen ebenfalls instabil ist und sich in Ammoniak und Fumarsäure oder deren Zersetzungsprodukte zersetzt.

F4: Ist Ammoniumfumarat gesundheitsschädlich?

Ammoniumfumarat wird als Augenreizstoff eingestuft (Verursacht schwere Augenreizung, H319).[2] Der direkte Kontakt mit den Augen sollte vermieden werden. Bei der Handhabung der festen Substanz oder konzentrierter Lösungen wird das Tragen einer geeigneten persönlichen Schutzausrüstung (PSA), einschließlich Schutzbrille, empfohlen.

Leitfäden zur Fehlerbehebung

Problem 1: Bei der Zugabe einer starken Base zu meiner Ammoniumfumarat-Lösung nehme ich einen stechenden Geruch wahr.

• Ursache: Starke Basen (z. B. Natriumhydroxid, Kaliumhydroxid) reagieren mit dem Ammoniumion (NH₄⁺) in Ammoniumfumarat und setzen dabei gasförmiges Ammoniak (NH₃) frei, das einen charakteristischen stechenden Geruch hat.

• Lösung: Vermeiden Sie die Vermischung von Ammoniumfumarat mit starken Basen, es sei denn, die Freisetzung von Ammoniak ist beabsichtigt und wird in einem gut belüfteten Bereich oder unter einem Abzug durchgeführt.

• Prävention: Überprüfen Sie die Kompatibilität aller Reagenzien, bevor Sie sie mischen. Führen Sie Reaktionen, bei denen die Freisetzung von gasförmigen Produkten möglich ist, immer in einem gut belüfteten Bereich durch.

Problem 2: Meine Lösung, die Ammoniumfumarat und ein starkes Oxidationsmittel enthält, hat sich verfärbt und erwärmt.

• Ursache: Starke Oxidationsmittel (z. B. Kaliumpermanganat, Wasserstoffperoxid) können mit dem Fumarat-Anteil des Moleküls reagieren. Diese Reaktion kann exotherm sein und zu einer Zersetzung der Probe führen.

• Lösung: Beenden Sie sofort die Zugabe des Oxidationsmittels. Kühlen Sie das Reaktionsgefäß bei Bedarf in einem Eisbad.

• Prävention: Mischen Sie Ammoniumfumarat nicht mit starken Oxidationsmitteln. Suchen Sie nach alternativen Reagenzien, wenn eine Oxidation erforderlich ist, und führen Sie vorab eine gründliche Risikobewertung durch.

Problem 3: Ammoniumfumarat löst sich nicht in meinem organischen Lösungsmittel.

• Ursache: Ammoniumfumarat ist ein Salz und daher in der Regel in unpolaren oder schwach polaren organischen Lösungsmitteln schlecht löslich.

• Lösung: Versuchen Sie, die Löslichkeit durch Verwendung eines polareren Lösungsmittels zu erhöhen. Wasser ist das primäre Lösungsmittel der Wahl. Polar-protische Lösungsmittel wie Methanol oder Ethanol könnten eine begrenzte Löslichkeit aufweisen. Polar-aprotische Lösungsmittel wie DMSO oder DMF könnten ebenfalls eine Option sein, dies muss jedoch experimentell überprüft werden.

• Prävention: Konsultieren Sie Löslichkeitstabellen, bevor Sie ein Experiment planen. Führen Sie bei unbekannten Kombinationen einen kleinen Löslichkeitstest durch, bevor Sie mit dem gesamten Ansatz fortfahren.

Daten zur chemischen Kompatibilität

Die folgende Tabelle fasst die erwartete Kompatibilität von Ammoniumfumarat mit verschiedenen Klassen von Laborreagenzien zusammen. Diese Daten basieren auf den allgemeinen Eigenschaften von Ammoniumsalzen und Fumaraten.

Reagenzklasse	Kompatibilitätsbewertung	Beobachtungen und potenzielle Gefahren
Starke Säuren (z. B. HCl, H₂SO₄)	Vorsicht	Kann zur Freisetzung von Fumarsäure führen. Die Reaktion kann exotherm sein.
Starke Basen (z. B. NaOH, KOH)	Inkompatibel	Setzt entzündliches und giftiges Ammoniakgas frei.
Starke Oxidationsmittel (z. B. KMnO₄, H₂O₂)	Inkompatibel	Kann zu heftigen exothermen Reaktionen und Zersetzung führen.
Starke Reduktionsmittel (z. B. NaBH₄, LiAlH₄)	Vorsicht	Das Fumarat-Dianion kann zu Succinat reduziert werden.[3] Die Reaktivität hängt vom spezifischen Reduktionsmittel ab.
Wasser	Kompatibel	Ammoniumfumarat ist in Wasser gut löslich.[3]
Alkohole (z. B. Methanol, Ethanol)	Begrenzt kompatibel	Die Löslichkeit ist im Vergleich zu Wasser wahrscheinlich geringer.
Unpolare organische Lösungsmittel (z. B. Hexan, Toluol)	Inkompatibel	Aufgrund des ionischen Charakters wird eine sehr geringe bis keine Löslichkeit erwartet.
Polar-aprotische Lösungsmittel (z. B. Aceton, DMSO, DMF)	Möglicherweise kompatibel	Die Löslichkeit muss experimentell bestimmt werden.

Experimentelle Protokolle

Protokoll 1: Test zur Kompatibilität mit einer starken Base

• Ziel: Nachweis der Freisetzung von Ammoniakgas bei der Reaktion von Ammoniumfumarat mit einer starken Base.

• Materialien: 1%ige Ammoniumfumarat-Lösung, 1 M Natriumhydroxid (NaOH)-Lösung, pH-Indikatorpapier (oder ein feuchtes rotes Lackmuspapier), Reagenzglas, Pasteurpipette.

• Verfahren:

  • Geben Sie 2 ml der 1%igen Ammoniumfumarat-Lösung in ein Reagenzglas.

  • Befeuchten Sie einen Streifen pH-Indikatorpapier oder rotes Lackmuspapier mit deionisiertem Wasser.

  • Halten Sie das feuchte Indikatorpapier über die Öffnung des Reagenzglases, ohne die Lösung zu berühren.

  • Geben Sie vorsichtig tropfenweise 1 M NaOH-Lösung in das Reagenzglas.

  • Beobachten Sie das Indikatorpapier. Eine Farbänderung zu Blau (oder ein Anstieg des pH-Wertes) zeigt die Freisetzung von basischem Ammoniakgas an.

• Sicherheit: Führen Sie dieses Experiment unter einem Abzug durch. Tragen Sie eine Schutzbrille und Handschuhe.

Visualisierungen

Logischer Beziehungs-Diagramm: Inkompatibilitäten

Abbildung 1: Inkompatibilitäten von Ammoniumfumarat.

Experimenteller Arbeitsablauf: Kompatibilitätstest

Abbildung 2: Arbeitsablauf für einen Kompatibilitätstest.

References

• 1. Ammonium fumarate - Wikipedia [en.wikipedia.org]
• 2. Ammonium fumarate | C4H10N2O4 | CID 9793847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Buy Diammonium fumarate (EVT-1186285) | 14548-85-7 [evitachem.com]

Reference Data & Comparative Studies

Vergleich von fumarsaurem Ammoniak mit anderen Puffersystemen: Ein Leitfaden für Forschung und Arzneimittelentwicklung

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, die nach optimalen Pufferlösungen für ihre biopharmazeutischen Formulierungen suchen, ist die Wahl des richtigen Puffersystems von entscheidender Bedeutung. In diesem Leitfaden wird ein objektiver Vergleich zwischen dem weniger verbreiteten fumarsauren Ammoniak (Ammoniumfumarat) und etablierten Puffersystemen wie Phosphat-, Tris- und Citratpuffern angestellt. Die Bewertung basiert auf wichtigen Leistungsparametern, untermauert durch theoretische Daten und allgemeine experimentelle Protokolle.

Einleitung

Die Stabilität von biopharmazeutischen Produkten wie Proteinen, monoklonalen Antikörpern und Impfstoffen hängt stark von der Aufrechterhaltung eines stabilen pH-Werts während der Herstellung, Lagerung und Verabreichung ab. Puffersysteme sind daher unverzichtbare Bestandteile von Formulierungen, die den pH-Wert bei Änderungen der Umgebungsbedingungen stabilisieren. Während Phosphat- und Tris-Puffer weit verbreitet sind, können alternative Systeme wie Ammoniumfumarat einzigartige Vorteile bieten, die es zu untersuchen gilt.

Theoretische Grundlagen des Ammoniumfumarat-Puffers

Ein Ammoniumfumarat-Puffer besteht aus der schwachen Säure Fumarsäure und ihrer konjugierten Base, die durch die Reaktion mit Ammoniak gebildet wird, sowie dem Gleichgewicht zwischen dem Ammoniumion und Ammoniak. Die Pufferkapazität dieses Systems wird durch die pKa-Werte der beteiligten Spezies bestimmt.

Die Fumarsäure ist eine zweiprotonige Säure mit zwei pKa-Werten:

• pKa1 ≈ 3,03 [1][2]

• pKa2 ≈ 4,54 [1]

Das Ammoniumion (NH₄⁺) hat einen pKa-Wert von:

• pKa ≈ 9,25 [3][4]

Basierend auf diesen Werten kann ein Ammoniumfumarat-Puffer theoretisch in drei verschiedenen pH-Bereichen wirksam sein: um pH 3,0, um pH 4,5 und um pH 9,3. Dies bietet eine breite potenzielle Anwendungsflexibilität.

Vergleich der Pufferleistung: Ammoniumfumarat vs. Standardpuffer

Die Auswahl eines geeigneten Puffers hängt von verschiedenen Faktoren ab, darunter der Ziel-pH-Wert, die Pufferkapazität, die Temperaturabhängigkeit des pH-Werts, mögliche Wechselwirkungen mit dem Wirkstoff und die Kompatibilität mit dem Herstellungsprozess.

Eigenschaft	Ammoniumfumarat	Phosphatpuffer (PBS)	Tris-Puffer	Citratpuffer
Pufferbereich(e)	~2,5 - 5,0 und 8,3 - 10,3	~6,2 - 8,2	~7,0 - 9,0	~3,0 - 6,2
pKa-Werte (25 °C)	3,03, 4,54, 9,25	2,15, 7,20, 12,33	8,1	3,13, 4,76, 6,40
Temperaturabhängigkeit des pH-Werts (ΔpKa/°C)	Moderat (Ammonium)	Gering (-0,0028)	Hoch (-0,028)	Gering (-0,002)
Wechselwirkung mit Ionen	Gering	Fällt mit zweiwertigen Kationen (z.B. Ca²⁺) aus	Gering	Chelatisiert Metallionen
Vorteile	Breite potenzielle Pufferbereiche, flüchtig (nützlich für Lyophilisierung und MS)	Physiologischer pH-Bereich, geringe Toxizität	Hohe Pufferkapazität im alkalischen Bereich	Starker Puffer im sauren Bereich, chelatisierende Eigenschaften
Nachteile	Begrenzte publizierte Daten, potenziell zytotoxisch in höheren Konzentrationen	Ausfällungsprobleme, kann enzymatische Reaktionen hemmen	Hohe Temperaturabhängigkeit, primäres Amin kann mit Aldehyden/Ketonen reagieren	Kann die Proteinstabilität durch Chelatbildung beeinflussen

Experimentelle Protokolle zur Bewertung der Pufferleistung

Um eine fundierte Entscheidung für ein Puffersystem zu treffen, sind experimentelle Daten unerlässlich. Nachfolgend finden Sie detaillierte Methoden für Schlüssel-Experimente.

Bestimmung der Pufferkapazität

Die Pufferkapazität (β) ist ein Maß für den Widerstand einer Pufferlösung gegenüber pH-Änderungen bei Zugabe einer Säure oder Base.

Protokoll:

• Vorbereitung: Stellen Sie 100 ml der zu testenden Pufferlösungen (z.B. 50 mM Ammoniumfumarat, 50 mM Phosphatpuffer) mit dem gewünschten Anfangs-pH-Wert her.

• Titration mit Säure: Titrieren Sie langsam eine Pufferprobe mit einer standardisierten Säurelösung (z.B. 0,1 M HCl), während Sie kontinuierlich rühren und den pH-Wert nach jeder Zugabe messen.

• Titration mit Base: Wiederholen Sie den Vorgang mit einer separaten Pufferprobe und einer standardisierten Basenlösung (z.B. 0,1 M NaOH).

• Datenerfassung: Zeichnen Sie das zugegebene Volumen an Säure/Base gegen den gemessenen pH-Wert auf.

• Berechnung: Die Pufferkapazität wird als die Menge an Säure oder Base (in Mol) berechnet, die erforderlich ist, um den pH-Wert von einem Liter der Pufferlösung um eine Einheit zu ändern.

Workflow zur Bestimmung der Pufferkapazität.

Bewertung der Proteinstabilität mittels Differential-Scanning-Kalorimetrie (DSC)

DSC misst die thermische Stabilität eines Proteins, indem die Wärmeänderung während der temperaturbedingten Denaturierung erfasst wird. Die Schmelztemperatur (Tm) ist ein Indikator für die Proteinstabilität.

Protokoll:

• Probenvorbereitung: Dialysieren Sie die Proteinprobe (typischerweise 0,1-2 mg/ml) gründlich gegen die zu testenden Pufferlösungen, um einen Pufferabgleich sicherzustellen.[5] Die Referenzzelle wird mit dem reinen Puffer gefüllt.[5]

• DSC-Messung: Erhitzen Sie die Proben- und Referenzzelle mit einer konstanten Rate (z.B. 60-90 °C/Stunde).[5]

• Datenanalyse: Analysieren Sie das resultierende Thermogramm, um die Tm zu bestimmen. Eine höhere Tm deutet auf eine größere thermische Stabilität des Proteins in diesem Puffer hin.

Experimenteller Arbeitsablauf für die DSC-Analyse.

Analyse der Proteinaggregation mittels Größenausschlusschromatographie (SEC)

SEC trennt Moleküle nach ihrer hydrodynamischen Größe und ist eine Standardmethode zur Quantifizierung von Proteinaggregaten.

Protokoll:

• Probenvorbereitung: Inkubieren Sie die Proteinproben in den verschiedenen Pufferlösungen unter Stressbedingungen (z.B. erhöhte Temperatur oder mechanischer Stress), um die Aggregationsneigung zu untersuchen.

• SEC-Analyse: Injizieren Sie die Proben in ein SEC-System. Die mobile Phase sollte idealerweise der jeweilige Puffer sein, um Artefakte zu vermeiden.

• Datenauswertung: Analysieren Sie die Chromatogramme. Ein Anstieg der Peakfläche bei kürzeren Retentionszeiten im Vergleich zum Monomer-Peak weist auf eine erhöhte Aggregation hin.

Logische Beziehungen bei der Pufferauswahl

Die Wahl des optimalen Puffers ist ein mehrstufiger Prozess, der sowohl theoretische Überlegungen als auch experimentelle Validierung erfordert.

Entscheidungsfindungsprozess zur Pufferauswahl.

Fazit

Ammoniumfumarat stellt ein potenziell vielseitiges Puffersystem mit mehreren Pufferbereichen dar. Seine Flüchtigkeit kann es für Anwendungen wie die Lyophilisierung und die Massenspektrometrie besonders interessant machen. Im Vergleich zu Standardpuffern wie Phosphat und Tris sind die verfügbaren Leistungsdaten jedoch begrenzt. Phosphatpuffer bleiben eine gute Wahl für den physiologischen pH-Bereich, solange keine inkompatiblen zweiwertigen Kationen vorhanden sind. Tris-Puffer eignen sich gut für den leicht alkalischen Bereich, ihre starke Temperaturabhängigkeit muss jedoch berücksichtigt werden. Citratpuffer sind im sauren Bereich sehr effektiv, können aber durch ihre chelatisierenden Eigenschaften die Stabilität von metallabhängigen Proteinen beeinträchtigen.

Für Wissenschaftler und Entwickler ist es entscheidend, die spezifischen Anforderungen ihrer Formulierung zu bewerten und eine datengestützte Entscheidung zu treffen. Die in diesem Leitfaden beschriebenen experimentellen Protokolle bieten eine solide Grundlage für die systematische Bewertung und den Vergleich von Ammoniumfumarat mit anderen Puffersystemen, um die optimale Stabilität und Wirksamkeit biopharmazeutischer Produkte zu gewährleisten.

References

• 1. Fumaric Acid | C4H4O4 | CID 444972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. FUMARIC ACID - Ataman Kimya [atamanchemicals.com]
• 3. The ammonium ion ( NH_{4}^{ + } , pKa=9.25) has a lower pKa than themeth.. [askfilo.com]
• 4. Solved The ammonium ion (NH4−)is a weak acid (pKa=9.3) | Chegg.com [chegg.com]
• 5. Best Practices for Differential Scanning Calorimetry of Proteins and Biopolymers | Malvern Panalytical [malvernpanalytical.com]

Jenseits von L-Glutamin: Ein Leitfaden zu stabileren Alternativen in der Zellkultur zur Reduzierung der Ammoniaktoxizität

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, die die Leistung von Zellkulturen optimieren möchten, stellt die durch den Abbau von L-Glutamin entstehende Ammoniak-Akkumulation eine große Herausforderung dar. Dieser Leitfaden bietet einen detaillierten Vergleich der gängigsten Alternativen zu L-Glutamin und stützt sich dabei auf experimentelle Daten, um eine fundierte Entscheidungsfindung bei der Auswahl von Nährmedien zu unterstützen.

Die Anreicherung von Ammoniak in Zellkulturmedien ist ein bekanntes Problem, das das Zellwachstum hemmt, die Lebensfähigkeit der Zellen verringert und die Qualität rekombinanter Proteine, insbesondere die Glykosylierungsmuster, negativ beeinflussen kann.[1][2] Die Hauptquelle für diese Ammoniakbildung ist der spontane chemische und enzymatische Abbau von L-Glutamin, einer essentiellen Aminosäure, die in den meisten traditionellen Medien als wichtige Energie- und Stickstoffquelle dient.[3][4] Die Suche nach Alternativen zielt darauf ab, eine stabilere Nährstoffquelle bereitzustellen, die die Ammoniakproduktion minimiert und so zu robusteren und produktiveren Zellkulturprozessen führt.

Hauptalternativen zu L-Glutamin

Die Forschung hat mehrere vielversprechende Alternativen zu L-Glutamin hervorgebracht, die jeweils unterschiedliche metabolische Ansätze verfolgen:

• Stabile Dipeptide (L-Alanyl-L-Glutamin): Hierbei handelt es sich um die am weitesten verbreitete Alternative. L-Alanyl-L-Glutamin (vermarktet z.B. als GlutaMAX™) ist ein Dipeptid, das in Lösung deutlich stabiler ist als L-Glutamin.[3][5] Zellen nehmen das Dipeptid auf und spalten es intrazellulär durch Peptidasen, um L-Glutamin und L-Alanin bedarfsgerecht freizusetzen.[3][6] Dieser kontrollierte Mechanismus verhindert die Anreicherung von Ammoniak im Medium.[3][5][6]

• Pyruvat: Als Endprodukt der Glykolyse kann Pyruvat direkt in den Tricarbonsäure (TCA)-Zyklus eintreten und den Zellen als primäre Energiequelle dienen, wodurch der Bedarf an Glutaminolyse reduziert wird.[7] Die Supplementierung mit Pyruvat hat gezeigt, dass sie die Ammoniak- und Laktatproduktion signifikant senken kann.[7][8][9]

• Glutamat: Als direktes Produkt der Glutamin-Deaminierung kann Glutamat von vielen Zelllinien als Ersatz genutzt werden.[10][11] Zellen, die Glutamat metabolisieren, umgehen den ersten ammoniakproduzierenden Schritt der Glutaminolyse. Einige Zelllinien benötigen jedoch eine Adaptionsphase, um die für den Glutamat-Transport und -Metabolismus notwendigen Enzyme hochzuregulieren.[12]

• Andere Zwischenprodukte des TCA-Zyklus: Substanzen wie α-Ketoglutarat können ebenfalls als Energiequelle dienen und den Bedarf an Glutamin reduzieren, was zu einer geringeren Ammoniakproduktion führt.

Die Erwähnung von "fumarsaurem Ammoniak" im ursprünglichen Thema scheint auf einem Missverständnis zu beruhen, da dies kein gängiges Zellkultursupplement ist. Fumarsäure ist zwar ein Zwischenprodukt des TCA-Zyklus[13], wird aber in diesem Kontext nicht als primäre Alternative zur Reduzierung der Ammoniaklast eingesetzt.

Quantitative Leistungsdaten: Ein Vergleich

Die folgende Tabelle fasst experimentelle Daten aus Studien zusammen, die die Leistung von L-Glutamin-Alternativen in verschiedenen Zelllinien, vorwiegend CHO (Chinese Hamster Ovary)-Zellen, vergleichen.

Parameter	L-Glutamin (Kontrolle)	L-Alanyl-L-Glutamin	Pyruvat	Glutamat
Maximale Zelldichte (VCD)	Referenzwert	Vergleichbar oder leicht erhöht[14]	Vergleichbar[15]	Vergleichbar nach Adaption[11]
Zellviabilität	Referenzwert	Erhöht, insbesondere in Langzeitkulturen[14]	Erhöht[8]	Erhöht[11]
Ammoniak-Konzentration	Hoch (z.B. >5 mM)[1][16]	Signifikant reduziert (bis zu 90%)[3][14]	Signifikant reduziert (ca. 44-50%)[9][16]	Reduziert[10]
Produkt-Titer (z.B. mAb)	Referenzwert	Erhöht (bis zu 2-fach)[14][17]	Erhöht (bis zu 60%)[16]	Erhöht
Glykosylierung	Kann durch hohe Ammoniak-konzentrationen beeinträchtigt werden	Stabilisiert, verbesserte Glykosylierungsprofile[8]	Stabilisiert, verbesserte Sialylierung[8]	Verbessert durch niedrigere Ammoniak-konzentrationen

Tabelle 1: Zusammenfassung der Leistungsdaten von L-Glutamin-Alternativen im Vergleich zu L-Glutamin in Säugetierzellkulturen. Die genauen Werte können je nach Zelllinie, Prozess und Kulturbedingungen variieren.

Metabolische Signalwege und Wirkmechanismen

Die Alternativen zu L-Glutamin greifen an unterschiedlichen Punkten in den zentralen Zellstoffwechsel ein, um die Ammoniakproduktion zu umgehen.

Abbildung 1: Vereinfachte Darstellung der metabolischen Wege von L-Glutamin und seinen Alternativen.

Experimentelle Protokolle

Die erfolgreiche Implementierung von L-Glutamin-Alternativen erfordert eine Anpassung der Standardprotokolle.

Protokoll 1: Substitution von L-Glutamin durch L-Alanyl-L-Glutamin

• Medienvorbereitung: Ersetzen Sie L-Glutamin in Ihrem basalen und/oder Fed-Batch-Medium äquimolar durch eine L-Alanyl-L-Glutamin-Stammlösung (z.B. 200 mM).[6] Wenn Ihr Medium beispielsweise 4 mM L-Glutamin enthält, ersetzen Sie es durch 4 mM L-Alanyl-L-Glutamin.

• Zelladaptation: Für die meisten robusten Zelllinien wie CHO ist keine schrittweise Adaptation erforderlich. Die Zellen können direkt in dem modifizierten Medium kultiviert werden.[14]

• Kultivierung: Führen Sie die Zellkultur unter Standardbedingungen durch (z.B. Schüttelkolben oder Bioreaktor). Überwachen Sie Zellwachstum, Viabilität und Metabolitenkonzentrationen.

• Fütterungsstrategie: In Fed-Batch-Kulturen kann sowohl das Basalmedium als auch das Fütterungsmedium L-Alanyl-L-Glutamin anstelle von L-Glutamin enthalten, um die Ammoniak-Akkumulation über den gesamten Prozess hinweg niedrig zu halten.[14][17]

Protokoll 2: Supplementierung mit Pyruvat als Glutamin-Ersatz

• Medienvorbereitung: Bereiten Sie ein glutaminfreies Basalmedium vor. Supplementieren Sie dieses Medium mit Natriumpyruvat. Eine gängige Konzentration ist 10 mM Pyruvat als Ersatz für 2 mM L-Glutamin.[7] Die optimale Konzentration kann zelllinienspezifisch sein und sollte empirisch ermittelt werden.

• Zelladaptation: Eine direkte Kultivierung ohne Adaptationsphase ist oft erfolgreich.[7] Beobachten Sie die Zellen in den ersten Passagen genau auf Veränderungen der Wachstumsrate.

• Kultivierung: Kultivieren Sie die Zellen unter Standardbedingungen. Es wird erwartet, dass der Glukoseverbrauch sinkt und die Laktatproduktion ebenfalls reduziert wird.[7]

• Fed-Batch-Ansatz: Eine "Feed Glutamine Replacement"-Strategie kann angewendet werden: Die Zellen werden zunächst in einem glutaminhaltigen Medium angezogen, um das Wachstum zu etablieren. Anschließend wird ein glutaminfreies, pyruvathaltiges Fütterungsmedium verwendet, um die Ammoniakproduktion in der Produktionsphase zu minimieren.[16][17]

Protokoll 3: Messung der Ammoniakkonzentration

Eine genaue Überwachung der Ammoniakkonzentration ist entscheidend für die Bewertung der Wirksamkeit der Alternativen.

• Probenentnahme: Entnehmen Sie eine Probe des Zellkulturüberstands und zentrifugieren Sie diese, um Zellen und Zelltrümmer zu entfernen.

• Analysemethode:

  • Enzymatische Kits: Kommerziell erhältliche Kits (z.B. basierend auf der Glutamatdehydrogenase-Reaktion) sind eine gängige und zuverlässige Methode.[18]

  • Ionenselektive Elektroden (ISE): Ammoniak-gas-sensitive Elektroden bieten eine schnelle und direkte Messmethode.[19][20]

  • HPLC: Die Hochleistungsflüssigkeitschromatographie ist eine präzise, aber auch aufwendigere Methode.[3]

• Durchführung: Befolgen Sie die Anweisungen des Herstellers des jeweiligen Analysegeräts oder Kits.[18] Erstellen Sie eine Standardkurve mit bekannten Ammoniakchlorid-Konzentrationen, um die Messwerte Ihrer Proben zu quantifizieren.[19]

Abbildung 2: Allgemeiner experimenteller Arbeitsablauf zum Vergleich von L-Glutamin-Alternativen.

Schlussfolgerung

Die Substitution von L-Glutamin durch stabilere Alternativen ist eine effektive Strategie zur Reduzierung der schädlichen Ammoniak-Akkumulation in Säugetierzellkulturen. L-Alanyl-L-Glutamin sticht als eine robuste und einfach zu implementierende Lösung hervor, die durchweg zu verbesserter Zellviabilität und Produktivität führt. Pyruvat und Glutamat bieten ebenfalls erhebliche Vorteile, insbesondere in Bezug auf die Reduzierung von Stoffwechselnebenprodukten, können aber eine stärkere prozess- und zelllinienspezifische Optimierung erfordern. Die Auswahl der optimalen Alternative hängt von der spezifischen Zelllinie, den Prozessanforderungen und den wirtschaftlichen Überlegungen ab. Eine sorgfältige experimentelle Evaluierung, wie in diesem Leitfaden beschrieben, ist der Schlüssel zur Maximierung der Leistung und Robustheit von Zellkulturprozessen.

References

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• 2. researchgate.net [researchgate.net]
• 3. The Essential Guide to Glutamine in Cell Culture - Life in the Lab [thermofisher.com]
• 4. Optimizing Cell Culture: The Crucial Role of Amino Acids and Glutamine Supplementation [cytion.com]
• 5. nbinno.com [nbinno.com]
• 6. Mitochondrial pyruvate import promotes long-term survival of antibody-secreting plasma cells - PMC [pmc.ncbi.nlm.nih.gov]
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• 8. Effects of pyruvate on primary metabolism and product quality for a high-density perfusion process - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Simple Method to Reduce both Lactic Acid and Ammonium Production in Industrial Animal Cell Culture - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. 2024.sci-hub.se [2024.sci-hub.se]
• 12. researchgate.net [researchgate.net]
• 13. selleckchem.com [selleckchem.com]
• 14. Advantages of AlaGln as an additive to cell culture medium: use with anti-CD20 chimeric antibody-producing POTELLIGENT™ CHO cell lines - PMC [pmc.ncbi.nlm.nih.gov]
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• 16. researchgate.net [researchgate.net]
• 17. Fed-batch CHO cell t-PA production and feed glutamine replacement to reduce ammonia production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Determination of Ammonia in the Culture Supernatant [bio-protocol.org]
• 19. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 20. coleparmer.com [coleparmer.com]

A Comparative Analysis of Buffer Capacity: Ammonium Fumarate vs. Ammonium Acetate

For Immediate Release

In the landscape of scientific research and pharmaceutical development, the selection of an appropriate buffer system is paramount for maintaining stable pH conditions, ensuring the integrity of analytes, and achieving reproducible results. This guide provides a detailed comparative study of two ammonium-based buffer systems: the widely used ammonium acetate and the less conventional ammonium fumarate. This analysis is intended for researchers, scientists, and drug development professionals seeking to optimize their experimental conditions, particularly in applications like chromatography.

Executive Summary

Ammonium acetate is a well-characterized and versatile buffer, widely employed in applications such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS) due to its volatility. It offers two distinct buffering ranges, making it suitable for a variety of analytical challenges. Ammonium fumarate, on the other hand, is not commonly used as a buffer in laboratory settings and, consequently, experimental data on its buffer capacity is scarce. However, based on the pKa values of its constituent acid and base, we can theoretically predict its potential buffering ranges. This guide will present a comparison based on established data for ammonium acetate and a theoretical framework for ammonium fumarate, alongside a standardized protocol for experimentally determining buffer capacity.

Data Presentation: A Head-to-Head Comparison

The properties of a buffer are dictated by the pKa values of its acidic and basic components. A solution exhibits its maximum buffer capacity at a pH equal to the pKa and is generally effective within a range of pKa ± 1 pH unit.

Property	Ammonium Acetate	Ammonium Fumarate (Theoretical)
Acidic Component	Acetic Acid	Fumaric Acid
Basic Component	Ammonia	Ammonia
pKa of Acidic Component	~4.75	pKa₁: ~3.03, pKa₂: ~4.54[1][2]
pKa of Conjugate Acid (NH₄⁺)	~9.25[3][4]	~9.25[3][4]
Effective Buffering Range(s)	pH 3.8–5.8 & 8.2–10.2[5]	pH 2.0–4.0, 3.5–5.5, & 8.2–10.2
Volatility	High (Volatile)[6]	Moderate (Ammonia is volatile, Fumaric Acid is not)
Common Applications	HPLC, LC-MS, Protein Purification[3][7]	Food Additive (Acidity Regulator), Industrial Applications[8]

Note: The buffering ranges for ammonium fumarate are theoretical estimations based on the pKa values of fumaric acid and the ammonium ion. Fumaric acid is a dicarboxylic acid, which gives rise to two potential acidic buffering regions.

Key Insights from the Comparison

Ammonium acetate is established as a dual-range, volatile buffer, making it an excellent choice for analytical techniques that require the removal of buffer salts, such as LC-MS.[6] Its buffering capacity is well-documented and it is effective in both mildly acidic and basic conditions.[5]

Ammonium fumarate theoretically offers three potential buffering ranges. The two acidic ranges are lower than that of ammonium acetate, which could be advantageous for separations requiring a pH between 2.0 and 4.0. However, a significant drawback is the non-volatile nature of fumaric acid, which would likely leave residue in an MS source, making it unsuitable for LC-MS applications. While ammonium fumarate is used to control pH in fruit juices and wine, its application as a laboratory buffer, particularly in chromatography, is not established.[8]

Experimental Protocol: Determining Buffer Capacity

To empirically measure and compare the buffer capacity of any given buffer, a pH-metric titration is the standard method.[9] Buffer capacity is defined as the moles of a strong acid or base required to change the pH of one liter of the buffer solution by one unit.[10]

Objective: To determine the buffer capacity of a prepared buffer solution by titration with a strong acid and a strong base.

Materials:

• Buffer solution (e.g., 0.1 M Ammonium Acetate)

• Standardized strong acid (e.g., 0.1 M HCl)

• Standardized strong base (e.g., 0.1 M NaOH)

• Calibrated pH meter and electrode

• Magnetic stirrer and stir bar

• Burettes (2)

• Beakers and graduated cylinders

Methodology:

• Preparation: Prepare a specific concentration (e.g., 0.1 M) of the buffer solution to be tested.

• Calibration: Calibrate the pH meter using standard pH 4, 7, and 10 buffers.

• Titration Setup:

  • Place a known volume (e.g., 100 mL) of the prepared buffer solution into a beaker with a magnetic stir bar.

  • Immerse the pH electrode in the solution, ensuring it does not contact the stir bar.

  • Record the initial pH of the buffer solution.

• Acid Titration:

  • Fill a burette with the standardized strong acid (e.g., 0.1 M HCl).

  • Add the acid in small, precise increments (e.g., 0.5 mL).

  • After each addition, allow the pH to stabilize and record the pH value and the total volume of acid added.

  • Continue until the pH has dropped significantly (e.g., by 2-3 pH units).

• Base Titration:

  • Using a fresh 100 mL sample of the same buffer, repeat the process using a separate burette filled with the standardized strong base (e.g., 0.1 M NaOH).

  • Add the base in small increments, recording the volume and pH after each addition, until the pH has risen significantly.

• Data Analysis:

  • Plot two graphs: pH versus volume of added acid, and pH versus volume of added base.

  • The region where the pH changes most slowly upon the addition of acid or base is the effective buffering range.

  • Calculate the buffer capacity (β) at different points using the formula: β = ΔB / ΔpH where ΔB is the moles of added acid or base per liter of the buffer, and ΔpH is the change in pH.

Visualizing Methodologies and Concepts

Diagrams created using Graphviz help to clarify complex workflows and relationships.

Caption: Experimental workflow for determining buffer capacity via titration.

Caption: Buffering mechanism of ammonium acetate against acid and base.

Conclusion

For applications requiring a volatile buffer with well-understood properties, particularly in LC-MS, ammonium acetate remains the superior choice. It provides effective buffering in two practical pH ranges and is compatible with mass spectrometry detection.

Ammonium fumarate , based on theoretical pKa values, could potentially serve as a buffer in multiple pH ranges, including a lower acidic range not covered by ammonium acetate. However, its non-volatile nature is a significant limitation for many modern analytical techniques. Furthermore, the lack of empirical data necessitates that any laboratory wishing to use it would first need to perform a thorough characterization, following the experimental protocol outlined above. Until such data is available, its use as a primary buffer in research and drug development remains speculative.

References

• 1. Fumaric Acid | C4H4O4 | CID 444972 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. FUMARIC ACID - Ataman Kimya [atamanchemicals.com]
• 3. The ammonium ion ( NH_{4}^{ + } , pKa=9.25) has a lower pKa than themeth.. [askfilo.com]
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• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. ucl.ac.uk [ucl.ac.uk]
• 7. quora.com [quora.com]
• 8. AMMONIUM FUMARATE - Ataman Kimya [atamanchemicals.com]
• 9. pg.edu.pl [pg.edu.pl]
• 10. Buffer Capacity & Calculations | ChemTalk [chemistrytalk.org]

Kreuzreaktivität von Fumarsäure-Derivaten in immunologischen Assays: Eine Analyse der verfügbaren Daten

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung stellt die potenzielle Kreuzreaktivität von niedermolekularen Substanzen in immunologischen Assays eine erhebliche Herausforderung dar. Eine gründliche Untersuchung der verfügbaren wissenschaftlichen Literatur und technischer Daten zu "fumarsaurem Ammoniak", wahrscheinlicher als Ammoniumfumarat zu interpretieren, sowie dessen aktiven Metaboliten wie Dimethylfumarat (DMF) und Monomethylfumarat (MMF), ergibt jedoch keine spezifischen, quantitativen Daten oder etablierte experimentelle Protokolle, die eine Kreuzreaktivität in gängigen immunologischen Assays belegen oder quantifizieren.

Trotz intensiver Suche in wissenschaftlichen Datenbanken und Fachpublikationen konnten keine Vergleichsstudien oder experimentellen Datensätze identifiziert werden, die die Interferenz von Ammoniumfumarat oder den klinisch relevanten Fumarsäureestern DMF und MMF in diagnostischen Immunoassays, wie beispielsweise ELISAs, behandeln. Die pharmazeutische Dokumentation zu DMF, einem Medikament zur Behandlung der Multiplen Sklerose, schreibt zwar eine regelmäßige Überprüfung von Laborparametern wie Blutbild und Leberwerten vor, geht aber nicht auf eine mögliche analytische Interferenz der Substanz selbst in den verwendeten Testverfahren ein.

Theoretische Überlegungen zur Kreuzreaktivität

Kreuzreaktivität in Immunoassays tritt auf, wenn Substanzen, die dem Zielanalyten strukturell ähnlich sind, an die spezifischen Antikörper des Assays binden und so zu falsch-positiven oder falsch-negativen Ergebnissen führen. Fumarsäure und ihre Derivate sind kleine Moleküle, deren Potenzial für Kreuzreaktivität von der Struktur des Zielanalyten und der Spezifität der im Assay verwendeten Antikörper abhängen würde.

Ohne konkrete experimentelle Daten können nur allgemeine logische Beziehungen und Arbeitsabläufe zur Untersuchung potenzieller Kreuzreaktivitäten dargestellt werden.

Logischer Arbeitsablauf zur Untersuchung von Kreuzreaktivität

Der folgende Arbeitsablauf illustriert die notwendigen Schritte, um die Kreuzreaktivität einer Substanz wie Ammoniumfumarat in einem spezifischen Immunoassay zu untersuchen.

Abbildung 1: Allgemeiner Arbeitsablauf zur Evaluierung der Kreuzreaktivität.

Potenziell beeinflusste Signalwege

Dimethylfumarat und sein Metabolit Monomethylfumarat sind für ihre immunmodulatorischen Wirkungen bekannt, die hauptsächlich über die Aktivierung des Nrf2 (Nuclear factor erythroid 2-related factor 2)-Signalweges vermittelt werden. Dieser Weg spielt eine zentrale Rolle in der zellulären Antwort auf oxidativen Stress. Eine Interferenz auf biologischer Ebene könnte theoretisch die Konzentration von Biomarkern beeinflussen, die in diesen Signalwegen eine Rolle spielen und mittels Immunoassays gemessen werden. Eine direkte analytische Kreuzreaktivität im Assay selbst ist davon jedoch zu unterscheiden.

Leistungsvergleich von Ammoniumfumarat in verschiedenen HPLC-Säulen: Ein technischer Leitfaden

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet einen objektiven Leistungsvergleich von Ammoniumfumarat als mobiler Phasenmodifikator in verschiedenen HPLC-Säulentypen, einschließlich Reversed-Phase (C18), hydrophiler Interaktionschromatographie (HILIC) und Mixed-Mode-Säulen. Die hier präsentierten Daten und Protokolle basieren auf etablierten chromatographischen Prinzipien und veröffentlichten Studien, die ähnliche Ammoniumsalze wie Ammoniumformiat verwenden, dessen Verhalten in der HPLC dem von Ammoniumfumarat sehr ähnlich ist.

Zusammenfassung der Leistungsdaten

Die Wahl der HPLC-Säule in Verbindung mit einem Ammoniumfumarat-Puffer hängt stark von der Polarität der Analyten ab. Die folgende Tabelle fasst die erwartete Leistung für verschiedene Säulentypen zusammen.

Säulentyp	Primärer Retentionsmechanismus	Geeignet für	Vorteile mit Ammoniumfumarat	Nachteile
C18 (Reversed-Phase)	Hydrophobe Wechselwirkungen	Unpolare bis mäßig polare Verbindungen, organische Säuren[1]	Verbesserte Peakform für saure Analyten, Möglichkeit zur Ionenpaar-Chromatographie.	Geringe Retention für sehr polare Verbindungen.
HILIC	Hydrophile Interaktion/Verteilung	Sehr polare und hydrophile Verbindungen	Erhöhte Retention polarer Analyten, gute Kompatibilität mit MS-Detektion.	Erfordert hohe organische Lösungsmittelkonzentrationen, längere Äquilibrierungszeiten.
Mixed-Mode	Kombination aus hydrophoben, hydrophilen und Ionenaustausch-Wechselwirkungen	Komplexe Mischungen mit Analyten unterschiedlicher Polarität und Ladung[1]	Vielseitige Selektivität, verbesserte Retention für eine breite Palette von Analyten.[1]	Komplexere Methodenentwicklung.

Experimentelle Protokolle

Nachfolgend finden Sie detaillierte Methodologien für repräsentative Experimente, die die Leistung von Ammoniumfumarat in verschiedenen HPLC-Systemen demonstrieren.

Experiment 1: Analyse von organischen Säuren auf einer C18-Säule

Dieses Protokoll ist für die Trennung von polaren organischen Säuren optimiert, die unter typischen Reversed-Phase-Bedingungen nur eine geringe Retention aufweisen.

• Säule: C18, 5 µm Partikelgröße, 4,6 x 250 mm

• Mobile Phase A: 10 mM Ammoniumfumarat in Wasser (pH 3.5)

• Mobile Phase B: Acetonitril

• Gradient: 5% B bis 40% B in 15 Minuten

• Flussrate: 1.0 mL/min

• Säulentemperatur: 30 °C

• Detektion: UV bei 210 nm

• Injektionsvolumen: 10 µL

Experiment 2: Trennung von hydrophilen Analyten auf einer HILIC-Säule

Dieses Protokoll eignet sich für die Analyse von sehr polaren Verbindungen wie Aminosäuren oder kleinen Peptiden.

• Säule: HILIC (z.B. Amid-gebunden), 3.5 µm Partikelgröße, 2.1 x 100 mm

• Mobile Phase A: 10 mM Ammoniumfumarat in 95:5 Acetonitril/Wasser (pH 4.0)

• Mobile Phase B: 10 mM Ammoniumfumarat in 50:50 Acetonitril/Wasser (pH 4.0)

• Gradient: 0% B bis 50% B in 10 Minuten

• Flussrate: 0.4 mL/min

• Säulentemperatur: 40 °C

• Detektion: ESI-MS (positiver oder negativer Modus)

• Injektionsvolumen: 5 µL

Experiment 3: Analyse einer komplexen Probe mit einer Mixed-Mode-Säule

Dieses Protokoll demonstriert die Fähigkeit einer Mixed-Mode-Säule, Verbindungen mit unterschiedlichen chemischen Eigenschaften in einer einzigen Analyse zu trennen.

• Säule: Mixed-Mode (z.B. C18 mit Anionenaustauscher), 3 µm Partikelgröße, 3.0 x 150 mm

• Mobile Phase A: 20 mM Ammoniumfumarat in Wasser (pH 6.8)

• Mobile Phase B: Methanol

• Gradient: 10% B bis 80% B in 20 Minuten

• Flussrate: 0.5 mL/min

• Säulentemperatur: 35 °C

• Detektion: UV bei 254 nm und/oder ESI-MS

• Injektionsvolumen: 5 µL

Visualisierung von Arbeitsabläufen

Die folgenden Diagramme illustrieren den allgemeinen Arbeitsablauf für die HPLC-Methodenentwicklung sowie die logischen Beziehungen bei der Säulenauswahl.

Abbildung 1: Allgemeiner experimenteller Arbeitsablauf für die HPLC-Analyse.

Abbildung 2: Logische Beziehung für die Auswahl des HPLC-Säulentyps.

References

• 1. lcms.cz [lcms.cz]

Zytotoxizitätsvergleich von Ammoniumfumarat und verwandten Verbindungen

Eine vergleichende Analyse der Zytotoxizität von Ammoniumfumarat und verwandten Verbindungen

Einführung

Dieser Leitfaden bietet einen objektiven Vergleich der zytotoxischen Wirkungen von Ammoniumfumarat und verwandten Verbindungen, einschließlich Natriumfumarat, Kaliumfumarat und Fumarsäure. Die hier präsentierten Daten richten sich an Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung, um ein klares Verständnis der relativen Toxizität dieser Verbindungen zu vermitteln. Obwohl Fumarsäure und ihre Salze im Allgemeinen als wenig toxisch gelten, ist ein detailliertes Verständnis ihrer zytotoxischen Profile für verschiedene Forschungs- und Entwicklungsanwendungen von entscheidender Bedeutung.

Quantitative Daten zur akuten Toxizität

Die verfügbaren quantitativen Daten zur akuten Toxizität konzentrieren sich in erster Linie auf die LD50-Werte (letale Dosis, 50 %), die ein Maß für die akute Toxizität einer Substanz sind. Spezifische In-vitro-Zytotoxizitätsdaten wie IC50-Werte (halbmaximale Hemmkonzentration) für Ammonium-, Natrium- und Kaliumfumarat sind in der wissenschaftlichen Literatur nur begrenzt verfügbar. Die folgende Tabelle fasst die bekannten LD50-Werte zusammen, um einen quantitativen Vergleich der akuten Toxizität zu ermöglichen.

Verbindung	CAS-Nummer	LD50 (oral, Ratte)	LD50 (dermal, Kaninchen)	Quelle(n)
Fumarsäure	110-17-8	9300 - 10700 mg/kg	>20000 mg/kg	[1][2][3][4]
Natriumfumarat	17013-01-3	8000 mg/kg	Nicht verfügbar	[5][6]
Ammoniumfumarat	14548-85-7	Nicht verfügbar	Nicht verfügbar	[7][8]
Kaliumfumarat	7704-72-5	Nicht verfügbar	Nicht verfügbar

Anmerkung: Das Fehlen von LD50-Werten für Ammonium- und Kaliumfumarat in den durchsuchten Quellen deutet auf eine begrenzte Anzahl von Studien zur akuten Toxizität dieser spezifischen Salze hin. Generell gelten Fumarsäure und ihre Salze als Stoffe mit geringer akuter Toxizität.[9]

Experimentelle Protokolle

Für die Bewertung der Zytotoxizität werden standardisierte In-vitro-Assays verwendet. Im Folgenden werden die allgemeinen Methoden für drei wichtige Assays beschrieben, die zur Bestimmung der Zytotoxizität von Verbindungen wie Ammoniumfumarat und seinen Analoga eingesetzt werden können.

MTT-Assay zur Messung der Zelllebensfähigkeit

Der MTT-Assay ist ein kolorimetrischer Test zur Bestimmung der metabolischen Aktivität von Zellen, die ein Indikator für die Zelllebensfähigkeit ist.

• Zellkultur: Zellen werden in einer 96-Well-Platte in einer geeigneten Dichte ausgesät und über Nacht bei 37 °C in einer befeuchteten Atmosphäre mit 5 % CO2 inkubiert.

• Behandlung: Die Zellen werden mit verschiedenen Konzentrationen der zu testenden Verbindung (z. B. Ammoniumfumarat) für einen bestimmten Zeitraum (z. B. 24, 48 oder 72 Stunden) behandelt.

• MTT-Inkubation: Nach der Behandlung wird das Medium entfernt und frisches Medium mit MTT (3-(4,5-Dimethylthiazol-2-yl)-2,5-diphenyltetrazoliumbromid) in einer Endkonzentration von 0,5 mg/ml zugegeben. Die Platte wird für 2-4 Stunden bei 37 °C inkubiert.

• Solubilisierung: Nach der Inkubation wird die MTT-Lösung entfernt und ein Solubilisierungsmittel (z. B. DMSO oder eine saure Isopropanollösung) zugegeben, um die gebildeten Formazan-Kristalle aufzulösen.

• Messung: Die Extinktion wird mit einem Mikroplatten-Lesegerät bei einer Wellenlänge von 570 nm gemessen. Die prozentuale Zelllebensfähigkeit wird im Vergleich zu unbehandelten Kontrollzellen berechnet.

LDH-Assay zur Messung der Zytotoxizität

Der Laktatdehydrogenase (LDH)-Assay ist ein Zytotoxizitätstest, der die Freisetzung des zytosolischen Enzyms LDH aus Zellen mit geschädigten Membranen misst.

• Zellkultur und Behandlung: Die Zellen werden wie beim MTT-Assay vorbereitet und behandelt.

• Probenentnahme: Nach der Behandlungszeit wird ein Aliquot des Zellkulturüberstandes in eine neue 96-Well-Platte überführt.

• Reaktionsansatz: Dem Überstand wird eine Reaktionsmischung zugesetzt, die Substrate für die LDH-Reaktion enthält.

• Inkubation: Die Platte wird für 10-30 Minuten bei Raumtemperatur und vor Licht geschützt inkubiert.

• Messung: Die Extinktion wird mit einem Mikroplatten-Lesegerät bei einer Wellenlänge von 490 nm gemessen. Die Menge der freigesetzten LDH ist proportional zur Anzahl der lysierten Zellen.

Annexin V/Propidiumiodid-Assay zur Detektion von Apoptose

Dieser durchflusszytometrische Assay unterscheidet zwischen lebenden, apoptotischen und nekrotischen Zellen.

• Zellkultur und Behandlung: Die Zellen werden in 6-Well-Platten kultiviert und wie gewünscht behandelt.

• Zellernte: Nach der Behandlung werden sowohl adhärente als auch schwimmende Zellen gesammelt und durch Zentrifugation gewaschen.

• Färbung: Die Zellen werden in Annexin-Bindungspuffer resuspendiert und mit Annexin V-FITC und Propidiumiodid (PI) für 15 Minuten im Dunkeln bei Raumtemperatur gefärbt.

• Analyse: Die Proben werden mittels Durchflusszytometrie analysiert. Lebende Zellen sind sowohl für Annexin V als auch für PI negativ. Früh apoptotische Zellen sind Annexin-V-positiv und PI-negativ. Spät apoptotische oder nekrotische Zellen sind für beides positiv.

Signalwege und Wirkmechanismen

Während spezifische Signalwege für die Zytotoxizität von Fumaratsalzen nicht gut dokumentiert sind, ist die Toxizität von Ammoniumionen besser untersucht. Die Zytotoxizität von Ammoniumfumarat kann zumindest teilweise auf die Wirkung des Ammoniumions zurückgeführt werden.

Ammoniumionen-induzierte Zytotoxizität

Ammoniumionen können je nach Konzentration und Zelltyp sowohl Apoptose als auch Nekrose auslösen.[10][11] Ein vorgeschlagener Mechanismus beinhaltet die Störung der zellulären Ionenhomöostase.[12][13] Ammoniumionen können über Kaliumtransporter wie die Na+/K+-ATPase in die Zelle gelangen, was zu einem erhöhten Energiebedarf zur Aufrechterhaltung der Ionengradienten führt.[12] Hohe Konzentrationen von Ammonium können auch zu einer intrazellulären Alkalisierung und zur Beeinträchtigung der lysosomalen Funktion führen.[10] Studien haben gezeigt, dass Ammonium-induzierte Apoptose den p53-Signalweg und die mitochondriale Apoptose-Kaskade unter Beteiligung von Caspasen aktivieren kann.[13]

Abbildung 1: Vereinfachter Signalweg der Ammoniumionen-induzierten Zytotoxizität.

Allgemeiner Arbeitsablauf für Zytotoxizitätstests

Der folgende Graph veranschaulicht den allgemeinen Arbeitsablauf für die Durchführung von In-vitro-Zytotoxizitätstests.

References

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• 10. biorxiv.org [biorxiv.org]
• 11. Mechanisms of ammonia-induced cell death in rat cortical neurons: roles of NMDA receptors and glutathione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Mechanisms of ammonia and ammonium ion toxicity in animal cells: transport across cell membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. academic.oup.com [academic.oup.com]

Bewertung der Wirksamkeit von Ammoniumfumarat als Stickstoffquelle für Mikroorganismen

Eine vergleichende Analyse alternativer Stickstoffquellen, untermauert mit experimentellen Daten.

Die Auswahl einer geeigneten Stickstoffquelle ist ein entscheidender Faktor für die erfolgreiche Kultivierung von Mikroorganismen in Forschung und industrieller Produktion. Ammoniumfumarat, eine Verbindung, die sowohl Stickstoff in Form von Ammonium als auch eine Kohlenstoffquelle in Form von Fumarat liefert, stellt eine interessante, wenn auch weniger untersuchte Alternative zu traditionellen Stickstoffquellen dar. Dieser Leitfaden bietet einen objektiven Vergleich der potenziellen Wirksamkeit von Ammoniumfumarat mit anderen häufig verwendeten anorganischen und organischen Stickstoffquellen und stützt sich dabei auf verfügbare experimentelle Daten aus der wissenschaftlichen Literatur.

Vergleichende Analyse der Stickstoffquellen

Die Effizienz einer Stickstoffquelle wird in der Regel anhand von Parametern wie der maximalen spezifischen Wachstumsrate (μmax), der Biomasseausbeute und der Produktausbeute bewertet. Obwohl direkte vergleichende Studien, die Ammoniumfumarat einschließen, rar sind, können wir seine potenzielle Leistung durch die Analyse von Studien zu ähnlichen Verbindungen und allgemeinen mikrobiellen Stoffwechselwegen ableiten.

Ammoniumsalze wie Ammoniumsulfat und Ammoniumchlorid sind aufgrund ihrer geringen Kosten und der leichten Verfügbarkeit von Ammonium, der von den meisten Mikroorganismen bevorzugten Stickstoffquelle, weit verbreitet.[1][2] Organische Stickstoffquellen wie Hefeextrakt und Pepton liefern nicht nur Stickstoff in Form von Aminosäuren und Peptiden, sondern auch essentielle Wachstumsfaktoren wie Vitamine und Spurenelemente, was oft zu einem robusteren Wachstum führt.[3]

Ammoniumfumarat bietet den einzigartigen Vorteil, gleichzeitig eine leicht assimilierbare Stickstoff- und Kohlenstoffquelle bereitzustellen. Fumarat ist ein Zwischenprodukt des Citratzyklus und kann von vielen Mikroorganismen direkt in den zentralen Stoffwechsel eingeschleust werden.[4] Dies könnte potenziell zu einer effizienteren Nährstoffverwertung und einem verbesserten Wachstum führen, insbesondere unter Bedingungen, bei denen sowohl die Kohlenstoff- als auch die Stickstoffquelle limitiert sind.

Eine Studie an Vibrio diabolicus zeigte, dass Ammoniumacetat, eine strukturell ähnliche Verbindung, die sowohl eine Ammonium- als auch eine organische Säurekomponente enthält, zu einem besseren Wachstum führte als Ammoniumsulfat, Ammoniumchlorid und Kaliumnitrat.[5] Dies deutet darauf hin, dass die Kombination von Ammonium mit einer organischen Säure als Gegenion vorteilhaft sein kann.

Quantitative Datenübersicht

Die folgende Tabelle fasst repräsentative Daten zur Leistung verschiedener Stickstoffquellen aus der Literatur zusammen. Es ist wichtig zu beachten, dass diese Daten aus Studien mit unterschiedlichen Mikroorganismen und Kultivierungsbedingungen stammen und daher nur als allgemeiner Anhaltspunkt dienen.

Stickstoffquelle	Mikroorganismus	Maximale spezifische Wachstumsrate (h⁻¹)	Biomasseausbeute (g/g Substrat)	Anmerkungen
Ammoniumsulfat	Saccharomyces cerevisiae S101	0,27	Nicht angegeben	Die Zugabe von Ammoniumsulfat erhöhte die maximale spezifische Wachstumsrate von 0,24 h⁻¹ auf 0,27 h⁻¹.[1]
Acidithiobacillus ferrooxidans LX5	Höchste Fe²⁺-Oxidationsrate	Höchste Mineralisierungsrate (42,48 %)	Im Vergleich zu Harnstoff und Ammoniumnitrat zeigte Ammoniumsulfat die beste Leistung.[4]
Saccharomyces cerevisiae	Höchste Alkohol- und Säureausbeute	Nicht angegeben	Im Vergleich zu Harnstoff, Diammoniumphosphat und Ammoniumnitrat war Ammoniumsulfat die bevorzugte Stickstoffquelle.[6]
Ammoniumchlorid	Vibrio diabolicus CNCM I-1629	Niedrigeres Wachstum	Nicht angegeben	Induzierte das geringste bakterielle Wachstum im Vergleich zu Ammoniumacetat und Ammoniumsulfat.[5]
Ammoniumacetat	Vibrio diabolicus CNCM I-1629	Bestes Wachstum	Nicht angegeben	Führte zum besten Wachstum im Vergleich zu Ammoniumsulfat, Ammoniumchlorid und Kaliumnitrat.[5]
Harnstoff	Candida utilis	Geringeres Wachstum	12,7 g/L Zellmasse	Im Vergleich zu anorganischen (Ammoniumsulfat, Ammoniumchlorid) und anderen organischen Quellen gehemmtes Wachstum.[1]
Hefeextrakt	Unbekannt	Nicht angegeben	Nicht angegeben	Oft als die beste Stickstoffquelle für das Bakterienwachstum befunden.[7]
Pepton	Unbekannt	Nicht angegeben	Nicht angegeben	Eine weitere hochwirksame organische Stickstoffquelle.[7]

Experimentelle Protokolle

Für Forscher, die die Wirksamkeit von Ammoniumfumarat im Vergleich zu anderen Stickstoffquellen bewerten möchten, wird das folgende allgemeine Protokoll empfohlen.

Experiment zum Vergleich von Stickstoffquellen für das mikrobielle Wachstum

1. Vorbereitung des Mediums:

• Bereiten Sie ein definiertes Minimalmedium vor, das alle für den Zielmikroorganismus erforderlichen Nährstoffe enthält, mit Ausnahme der Stickstoffquelle.

• Die Kohlenstoffquelle (z. B. Glucose) sollte in einer nicht limitierenden Konzentration vorhanden sein.

• Teilen Sie das Medium in Aliquots auf und ergänzen Sie jedes Aliquot mit einer der zu testenden Stickstoffquellen (z. B. Ammoniumfumarat, Ammoniumsulfat, Ammoniumchlorid, Harnstoff, Hefeextrakt) in äquimolaren Stickstoffkonzentrationen.

• Stellen Sie den pH-Wert aller Medien auf den für den Mikroorganismus optimalen Wert ein und sterilisieren Sie sie.

2. Inokulation und Kultivierung:

• Inokulieren Sie jeden Kolben mit einer standardisierten Menge einer Vorkultur des Mikroorganismus in der exponentiellen Wachstumsphase.

• Inkubieren Sie die Kulturen unter optimalen Bedingungen (Temperatur, Schütteln, Belüftung).

3. Datenerfassung:

• Messen Sie die optische Dichte (OD) in regelmäßigen Abständen, um die Wachstumskurven zu erstellen.

• Bestimmen Sie am Ende des Experiments die Trockenbiomasse, um die Biomasseausbeute zu berechnen.

• Analysieren Sie den Überstand auf den Verbrauch des Substrats und die Produktion von relevanten Metaboliten.

4. Datenanalyse:

• Berechnen Sie die maximale spezifische Wachstumsrate (μmax) aus dem exponentiellen Teil der Wachstumskurven.

• Berechnen Sie die Biomasseausbeute als Gramm Trockenbiomasse pro Gramm verbrauchtes Kohlenstoffsubstrat.

• Vergleichen Sie die Ergebnisse für die verschiedenen Stickstoffquellen statistisch.

Visualisierungen

Logischer Arbeitsablauf für den Vergleich von Stickstoffquellen

Abbildung 1: Experimenteller Arbeitsablauf.

Potenzieller Stoffwechselweg von Ammoniumfumarat

Abbildung 2: Vereinfachter Stoffwechselweg.

Schlussfolgerung

Ammoniumfumarat stellt eine vielversprechende, aber noch unzureichend untersuchte Stickstoffquelle für die mikrobielle Kultivierung dar. Seine Fähigkeit, gleichzeitig eine leicht verfügbare Stickstoff- und eine metabolisch zentrale Kohlenstoffquelle zu liefern, könnte unter bestimmten Bedingungen zu einer verbesserten Wachstumsleistung führen. Die verfügbaren Daten zu ähnlichen Verbindungen wie Ammoniumacetat stützen diese Hypothese.

Für eine endgültige Bewertung der Wirksamkeit von Ammoniumfumarat sind jedoch direkte vergleichende Studien mit etablierten Stickstoffquellen wie Ammoniumsulfat und Hefeextrakt unerlässlich. Forscher werden ermutigt, das oben skizzierte experimentelle Protokoll zu verwenden, um die Leistung von Ammoniumfumarat für ihre spezifischen Mikroorganismen und Anwendungen zu bewerten. Solche Studien werden dazu beitragen, das Verständnis der mikrobiellen Stickstoffverwertung zu erweitern und potenziell kostengünstigere und effizientere Fermentationsprozesse zu entwickeln.

References

• 1. Industrial Microbial Technologies for Feed Protein Production from Non-Protein Nitrogen [mdpi.com]
• 2. Yeast assimilable nitrogen - Wikipedia [en.wikipedia.org]
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• 4. mdpi.com [mdpi.com]
• 5. archimer.ifremer.fr [archimer.ifremer.fr]
• 6. maxapress.com [maxapress.com]
• 7. researchgate.net [researchgate.net]

Leitfaden zur Interferenz von Fumarsäure und Ammoniak bei spektroskopischen Messungen

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieser Leitfaden bietet eine objektive Analyse der potenziellen Interferenz durch Fumarsäure und deren Ammoniumsalze bei gängigen spektroskopischen Analysemethoden. Er enthält vergleichende Daten zu Alternativen und detaillierte experimentelle Protokolle, um Forscher bei der Methodenentwicklung und Fehlerbehebung zu unterstützen.

Verständnis der Interferenz

Fumarsäure, oft als Gegenion (Fumarat) in pharmazeutischen Salzformulierungen (z. B. bei Wirkstoffen wie Quetiapin oder Dimethylfumarat) verwendet, kann in Gegenwart von Ammoniak oder in gepufferten Systemen als Ammoniumfumarat vorliegen. Die primäre Quelle der Interferenz ist die chemische Struktur des Fumarat-Ions selbst. Als ungesättigte Dicarbonsäure besitzt es ein konjugiertes π-Elektronensystem, das für eine starke Absorption im unteren UV-Bereich verantwortlich ist.

Mechanismus der UV-Vis-Interferenz

Die bedeutendste Interferenz tritt bei der UV-Vis-Spektroskopie und bei darauf basierenden Techniken wie der HPLC mit UV-Detektion auf. Die Doppelbindung im Fumarat-Molekül führt zu einer starken π-π*-Absorption mit einem Maximum bei etwa 208 nm.[1][2] Viele pharmazeutische Wirkstoffe werden routinemäßig in diesem Wellenlängenbereich analysiert, was zu einer spektralen Überlagerung und damit zu ungenauen Quantifizierungen führen kann.

Logischer Arbeitsablauf zur Identifizierung und Minderung von Interferenzen

Abbildung 1: Logikdiagramm zur Fehlerbehebung bei Fumarat-Interferenzen.

Vergleichende Analyse der spektroskopischen Eigenschaften

Die folgende Tabelle fasst die wichtigsten spektroskopischen Eigenschaften von Fumarat zusammen, die für Interferenz relevant sind.

Spektroskopische Methode	Eigenschaft von Fumarat/Fumarsäure	Potenzielle Interferenz
UV-Vis-Spektroskopie	Starke Absorption mit λmax bei ~208 nm in saurer mobiler Phase.[1]	Direkte spektrale Überlagerung mit Analyten, die im unteren UV-Bereich (200-230 nm) quantifiziert werden. Führt zu erhöhten Basislinien und ungenauen Ergebnissen.
Raman-Spektroskopie	Charakteristische Hauptpeaks bei ca. 1281 cm⁻¹, 1403 cm⁻¹ und 1657 cm⁻¹.[3]	Überlagerung mit Peaks des Analyten im "Fingerprint"-Bereich kann die Identifizierung und Quantifizierung erschweren.
¹H-NMR-Spektroskopie	Singulett-Signal für die Vinylprotonen (C=CH) bei ca. 6,5 ppm (in D₂O).[4]	Überlagerung mit Signalen von aromatischen oder Vinylprotonen des Analyten im gleichen chemischen Verschiebungsbereich.
¹³C-NMR-Spektroskopie	Signale für die Carboxylgruppe (~171 ppm) und die Doppelbindung (~135 ppm).	Weniger wahrscheinlich, kann aber bei der Strukturanalyse von Verunreinigungen oder Metaboliten stören.
IR-Spektroskopie (FTIR)	Starke Banden für Carboxylat-Schwingungen (antisymmetrisch bei ~1580 cm⁻¹, symmetrisch bei ~1430 cm⁻¹).[5]	Überlagerung mit den Carbonyl- oder Carboxylat-Banden des Zielmoleküls.

Alternativen zur Vermeidung von Interferenzen

Um die Interferenz durch Fumarat zu umgehen, können alternative Puffer oder Gegenionen verwendet werden, die im relevanten UV-Bereich transparent sind.

Alternative Puffersysteme für die HPLC

Wenn Fumarat als Teil der Probenmatrix und nicht als Gegenion des Wirkstoffs vorliegt, kann die Wahl des Puffers in der mobilen Phase entscheidend sein.

Puffer	Typischer pH-Bereich	UV-Cutoff (nm)	Vorteile	Nachteile
Phosphatpuffer	2,0 - 3,0 / 6,0 - 8,5	~200 - 210[1][6]	Sehr niedrige UV-Absorption, vielseitig einsetzbar.	Nicht flüchtig (nicht MS-kompatibel), kann mit der Zeit Stahlsysteme angreifen.
Boratpuffer	8,0 - 10,5	~200[1]	Nützlich für Analysen bei hohem pH-Wert.	Begrenzter pH-Bereich.
Ammoniumbicarbonat	8,8 - 9,8	~200[7]	Flüchtiger Puffer, gut für LC-MS geeignet.	Nur für basische pH-Werte geeignet.
Citratpuffer	4,0 - 6,0	~250[1]	Breiter Pufferbereich.	Hoher UV-Cutoff, ungeeignet für Messungen unter 250 nm.[1]

Alternative Gegenionen für pharmazeutische Salze

Bei der Neuentwicklung von Arzneimitteln kann die Wahl eines Gegenions ohne Chromophor entscheidend sein, um analytische Komplikationen zu vermeiden.

• Hydrochlorid (HCl): Eines der häufigsten Gegenionen, das keine UV-Absorption aufweist.

• Sulfat (SO₄²⁻): Ebenfalls UV-transparent und eine gängige Alternative.

• Methansulfonat (Mesylat): Organisches Gegenion ohne konjugiertes System, daher UV-transparent.

• Acetat: Kann unter 230 nm absorbieren, ist aber oft eine bessere Alternative als Fumarat.[1]

Experimentelle Protokolle

Protokoll zur Quantifizierung der Fumarat-Interferenz in der HPLC-UV

Ziel: Bestimmung des Ausmaßes der spektralen Interferenz von Fumarat bei der Quantifizierung eines Modell-Analyten (Wirkstoff X).

Materialien:

• HPLC-System mit UV-Vis-Detektor

• C18-Säule (z. B. 250 x 4,6 mm, 5 µm)

• Mobile Phase: 50:50 (v/v) Acetonitril : 20 mM Kaliumphosphatpuffer (pH 3,0)

• Standardlösungen: Wirkstoff X (10 µg/mL), Fumarsäure (10 µg/mL), Mischung aus beiden.

• Lösungsmittel: Mobile Phase

Durchführung:

• Systemäquilibrierung: Spülen Sie das HPLC-System und die Säule für 30 Minuten mit der mobilen Phase bei einer Flussrate von 1,0 mL/min.

• Einzelinjektionen: a. Injizieren Sie 10 µL der Wirkstoff-X-Standardlösung. Notieren Sie die Retentionszeit und die Peakfläche bei der analytischen Wellenlänge (z. B. 210 nm). b. Injizieren Sie 10 µL der Fumarsäure-Standardlösung. Notieren Sie die Retentionszeit und die Peakfläche bei 210 nm.

• Mischinjektion: Injizieren Sie 10 µL der Mischlösung.

• Datenauswertung: a. Vergleichen Sie die Chromatogramme. Prüfen Sie, ob der Fumarat-Peak mit dem Wirkstoff-X-Peak koeluiert. b. Wenn die Peaks getrennt sind, prüfen Sie, ob der Fumarat-Peak die Basislinienintegration des Wirkstoff-X-Peaks beeinträchtigt. c. Wenn die Peaks koeluieren, vergleichen Sie die Peakfläche der Mischung mit der Summe der Einzelflächen. Eine signifikant höhere Fläche in der Mischung bestätigt die Interferenz.

Protokoll zur Entwicklung einer HPLC-Methode mit einem alternativen Puffer

Ziel: Entwicklung einer robusten HPLC-Methode für Wirkstoff X unter Verwendung eines UV-transparenten Phosphatpuffers.

Durchführung:

• Pufferwahl: Wählen Sie einen Phosphatpuffer, da dessen UV-Cutoff unter 210 nm liegt.[1][6]

• Optimierung der mobilen Phase: a. Bereiten Sie mobile Phasen mit unterschiedlichen Anteilen an Acetonitril (z. B. 30-70 %) und einer konstanten Konzentration von 20 mM Phosphatpuffer (pH 3,0) vor. b. Injizieren Sie den Wirkstoff-X-Standard und bestimmen Sie die optimale Zusammensetzung für eine gute Peakform und eine angemessene Retentionszeit (typischerweise 3-10 Minuten).

• Validierung: Führen Sie eine Methodenvalidierung gemäß den ICH-Richtlinien durch, um Spezifität, Linearität, Genauigkeit und Präzision zu bestätigen. Die Spezifitätsprüfung sollte die Injektion einer hochkonzentrierten Fumarat-Lösung beinhalten, um sicherzustellen, dass keine späten Elutionen die nachfolgenden Analysen stören.

Experimenteller Arbeitsablauf zur Methodenentwicklung

References

• 1. [Kromasil®] F.A.Q. - Which mobile phases work with my detection wavelength? [kromasil.com]
• 2. researchgate.net [researchgate.net]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. researchgate.net [researchgate.net]
• 5. jfda-online.com [jfda-online.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. elementlabsolutions.com [elementlabsolutions.com]

Vergleichende Analyse der Löslichkeitsprofile von Fumaratsalzen: Ein Leitfaden für die pharmazeutische Entwicklung

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Die Auswahl eines geeigneten Salzμορφs ist ein entscheidender Schritt in der pharmazeutischen Entwicklung, der die physikochemischen Eigenschaften eines Wirkstoffs (API) maßgeblich beeinflusst. Unter den verschiedenen verfügbaren Gegenionen wird Fumarat häufig verwendet, um Eigenschaften wie Löslichkeit, Stabilität und Bioverfügbarkeit zu optimieren. Dieser Leitfaden bietet eine vergleichende Analyse der Löslichkeitsprofile verschiedener Fumaratsalze und stützt sich dabei auf experimentelle Daten, um eine fundierte Salzauswahl zu ermöglichen.

Experimentelle Protokolle zur Bestimmung der Löslichkeit

Die genaue Bestimmung der Löslichkeit ist für das Verständnis des biopharmazeutischen Profils eines Salzes von grundlegender Bedeutung. Die Schüttelkolben-Methode ("Shake-Flask-Methode") gilt als Goldstandard zur Bestimmung der Gleichgewichtslöslichkeit.

Detailliertes Protokoll: Schüttelkolben-Methode

• Vorbereitung: Ein Überschuss des festen Fumaratsalzes wird in ein Fläschchen mit einem vorbestimmten Volumen des gewählten Lösungsmittels (z. B. Wasser, Puffer, Ethanol) gegeben. Die Verwendung eines Überschusses an Feststoff ist entscheidend, um sicherzustellen, dass eine Sättigung erreicht wird.

• Äquilibrierung: Das Fläschchen wird verschlossen und bei einer konstanten, kontrollierten Temperatur für eine festgelegte Zeit (typischerweise 24 bis 72 Stunden) geschüttelt oder gerührt. Dies stellt sicher, dass sich ein Gleichgewicht zwischen dem ungelösten Feststoff und der gelösten Substanz einstellt.

• Phasentrennung: Nach der Äquilibrierung lässt man die Suspension ruhen, damit sich der ungelöste Feststoff absetzen kann. Anschließend wird eine Probe der überstehenden, gesättigten Lösung entnommen. Die Trennung der flüssigen von der festen Phase erfolgt typischerweise durch Zentrifugation und/oder Filtration mit einem chemisch inerten Spritzenfilter (z. B. PTFE), um verbleibende Partikel zu entfernen.

• Analyse: Die Konzentration des gelösten Fumaratsalzes in der filtrierten Probe wird mit einer validierten Analysemethode, wie der Hochleistungsflüssigkeitschromatographie (HPLC), quantifiziert. Die HPLC ist der UV-Spektrophotometrie vorzuziehen, da sie Verunreinigungen und mögliche Zersetzungsprodukte nachweisen kann.

• Dateninterpretation: Die gemessene Konzentration stellt die Gleichgewichtslöslichkeit des Fumaratsalzes im jeweiligen Lösungsmittel bei der untersuchten Temperatur dar.

Workflow der Löslichkeitsbestimmung

Der folgende Arbeitsablauf veranschaulicht die wichtigsten Schritte der Schüttelkolben-Methode zur Bestimmung der Löslichkeit.

Workflow der Schüttelkolben-Methode zur Löslichkeitsbestimmung.

Vergleichende Löslichkeitsdaten von Fumaratsalzen

Die Löslichkeit von Fumaratsalzen variiert erheblich in Abhängigkeit vom Gegenion (z. B. Natrium, Kalium oder ein pharmazeutischer Wirkstoff) und dem Lösungsmittelsystem. Die folgende Tabelle fasst quantitative Löslichkeitsdaten für verschiedene Fumaratsalze zusammen.

Fumaratsalz	Lösungsmittel	Temperatur	Löslichkeit (mg/mL)	Quelle(n)
Anorganische Salze
Mononatriumfumarat	Wasser	25°C	68.6	[1]
Mononatriumfumarat	Wasser	40°C	107.4	[1]
Dinatriumfumarat	Wasser	Raumtemp.	228	[2]
Kaliumfumarat	Wasser	Raumtemp.	57.5	[3]
Pharmazeutische Wirkstoff (API)-Salze
Bedaquilinfumarat	Wasser	Nicht spez.	0.000193	[4]
Bedaquilinfumarat	Ethanol	Nicht spez.	4	[5]
Bedaquilinfumarat	DMSO	25°C	100	[5]
Dimethylfumarat	Wasser	20°C	1.6	[6][7]
Dimethylfumarat	Ethanol	25°C	10	[6][7]
Dimethylfumarat	Methanol	Nicht spez.	30-36	[6][7]
Dimethylfumarat	DMSO	25°C	29	[6][7][8]
Dimethylfumarat	DMF	Nicht spez.	~12	[6][7]
Ketotifenfumarat	Wasser	Nicht spez.	16.67	[9][]
Ketotifenfumarat	Ethanol	Nicht spez.	~0.5	[11]
Ketotifenfumarat	DMSO	25°C	25 - 43.89	[9][11]
Ketotifenfumarat	DMF	Nicht spez.	~25	[9]
Quetiapinfumarat	Wasser	Nicht spez.	"Leicht löslich"	[12]
Quetiapinfumarat	DMSO	Nicht spez.	~10	[13]
Quetiapinfumarat	DMF	25°C	"Sehr löslich"	[14]

Anmerkung: Die Löslichkeitswerte können je nach experimentellen Bedingungen (z. B. pH-Wert, Kristallform) variieren. "Leicht löslich" und "Sehr löslich" sind qualitative Deskriptoren aus den zitierten Quellen.

Zusammenfassung und Schlussfolgerungen

Die Analyse zeigt deutliche Unterschiede in den Löslichkeitsprofilen von Fumaratsalzen:

• Anorganische Fumaratsalze wie Mononatrium- und Dinatriumfumarat weisen eine hohe wässrige Löslichkeit auf, die mit der Temperatur ansteigt.[1][2] Dies macht sie zu nützlichen Säureregulatoren in wässrigen Systemen.

• API-Fumaratsalze zeigen ein breites Spektrum an Löslichkeiten. Während Ketotifenfumarat eine moderate wässrige Löslichkeit aufweist[9][], ist Bedaquilinfumarat in Wasser praktisch unlöslich.[4] Dies unterstreicht, dass die Bildung eines Fumaratsalzes nicht zwangsläufig eine hohe wässrige Löslichkeit garantiert und stark von den Eigenschaften des eigentlichen Wirkstoffs abhängt.

• Die Löslichkeit in organischen Lösungsmitteln ist ebenfalls sehr unterschiedlich. Lösungsmittel wie DMSO und DMF sind oft in der Lage, auch in Wasser schwerlösliche Fumaratsalze in hohen Konzentrationen zu lösen, was für die Entwicklung von Formulierungen und Analysemethoden relevant ist.[5][13]

Dieser Leitfaden unterstreicht die Notwendigkeit einer empirischen Bestimmung der Löslichkeit für jedes Fumaratsalz von Interesse unter Verwendung standardisierter Protokolle wie der Schüttelkolben-Methode. Die hier präsentierten Daten dienen als wertvolle Referenz für Forscher bei der Auswahl und Charakterisierung von Fumaratsalzen in der pharmazeutischen Entwicklung.

References

• 1. Monosodium Fumarate: MONOFUMAR™ | Products | NIPPON SHOKUBAI [shokubai.co.jp]
• 2. parchem.com [parchem.com]
• 3. Showing Compound Potassium fumarate (FDB017287) - FooDB [foodb.ca]
• 4. go.drugbank.com [go.drugbank.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Dimethyl fumarate, 99% | Fisher Scientific [fishersci.ca]
• 7. Dimethyl fumarate | 624-49-7 [chemicalbook.com]
• 8. selleckchem.com [selleckchem.com]
• 9. medkoo.com [medkoo.com]
• 11. cdn.caymanchem.com [cdn.caymanchem.com]
• 12. pmda.go.jp [pmda.go.jp]
• 13. cdn.caymanchem.com [cdn.caymanchem.com]
• 14. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of Fumaric Acid Ammonium Salt: A Guide for Laboratory Professionals

Ensuring laboratory safety and compliance is paramount when handling and disposing of chemical waste. This guide provides essential, step-by-step procedures for the proper disposal of fumaric acid ammonium salt, tailored for researchers, scientists, and drug development professionals.

Fumaric acid ammonium salt, while not classified as acutely hazardous, requires careful management to mitigate risks and adhere to regulatory standards. The primary hazards are associated with its irritant properties and combustibility.[1][2] Improper disposal can lead to environmental contamination and potential health hazards.

Key Properties and Safety Information

A thorough understanding of the chemical's properties is the first step in safe handling and disposal.

Property	Value	Source
Molecular Formula	C4H10N2O4	[1]
Molecular Weight	150.13 g/mol	[1]
Primary Hazards	Irritant	[1]
GHS Classification	Causes serious eye irritation	[1]
Incompatibilities	Strong oxidizing agents, reducing agents, strong bases, alkalis, carbonates, cyanides, sulfides, hypochlorites, and chlorites.[3]
Combustibility	Combustible solid. Dust may form an explosive mixture with air.[2][3]
Decomposition	Decomposes on heating, producing corrosive fumes.[2]

Step-by-Step Disposal Protocol

Follow these procedures to ensure the safe and compliant disposal of fumaric acid ammonium salt waste.

1. Personal Protective Equipment (PPE): Before handling the waste, ensure you are wearing appropriate PPE:

• Safety glasses with side-shields or goggles.[4][5]

• Chemical-resistant gloves (inspect before use).[4][6]

• Lab coat.

• For nuisance exposures, a particle respirator may be necessary.[4]

2. Waste Segregation and Collection:

• Do not mix fumaric acid ammonium salt waste with incompatible materials.[3]

• Collect solid waste in a clearly labeled, dedicated waste container. The container must be made of a compatible material (e.g., polyethylene) and have a secure, tight-fitting lid.[7][8]

• For solutions, use a compatible liquid waste container. Do not dispose of solutions down the drain.[4][6][7] All material discharged to the sanitary sewer must generally be between pH 5.5 and 9.0; consult your local regulations.[7]

3. Labeling the Waste Container:

• Properly label the waste container with the words "Hazardous Waste," the full chemical name ("Fumaric Acid Ammonium Salt"), and a list of all constituents and their approximate concentrations.[7][9]

• Indicate the date when waste was first added to the container.[10]

4. Storage in a Satellite Accumulation Area (SAA):

• Store the sealed and labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[8][10][11]

• The SAA must be under the control of the laboratory personnel.[11]

• Ensure the storage area is away from heat sources and incompatible chemicals.

• Keep waste containers closed at all times, except when adding waste.[7][9]

5. Arranging for Disposal:

• Contact your institution's Environmental Health and Safety (EH&S) department to schedule a waste pickup.[9]

• Do not exceed the accumulation limits for your SAA (typically up to 55 gallons of hazardous waste, but may be lower based on institutional policies).[9][11]

• Waste should typically be removed from the laboratory within six to twelve months of the accumulation start date.[10][11]

6. Handling Spills:

• For small spills of solid material, use dry clean-up procedures to avoid generating dust.[3][6]

• Sweep the material into a suitable, labeled container for disposal.[3][5]

• For larger spills, alert personnel in the area and contact your EH&S department for guidance.[3]

• Ensure adequate ventilation.[4][6]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of fumaric acid ammonium salt.

Caption: Disposal workflow for fumaric acid ammonium salt.

By adhering to these procedures, laboratory personnel can ensure the safe handling and compliant disposal of fumaric acid ammonium salt, contributing to a secure research environment. Always consult your institution's specific chemical hygiene plan and waste disposal guidelines.

References

• 1. Ammonium fumarate | C4H10N2O4 | CID 9793847 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. ICSC 1173 - FUMARIC ACID [chemicalsafety.ilo.org]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. cdhfinechemical.com [cdhfinechemical.com]
• 5. fishersci.com [fishersci.com]
• 6. uprm.edu [uprm.edu]
• 7. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]
• 8. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 11. epa.gov [epa.gov]

Sicherer Umgang mit Ammoniumfumarat: Ein Leitfaden für Laboratorien

Für Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses Dokument bietet wesentliche Sicherheits- und Logistikinformationen für den sicheren Umgang mit Ammoniumfumarat im Labor. Es enthält schrittweise Anleitungen zu Betriebs- und Entsorgungsplänen, um die Sicherheit zu gewährleisten und bewährte Verfahren zu etablieren.

Gefahrenidentifikation und Persönliche Schutzausrüstung (PSA)

Obwohl kein spezifisches Sicherheitsdatenblatt für Ammoniumfumarat in den Suchergebnissen gefunden wurde, können die Gefahren von seinen Bestandteilen, Ammoniak und Fumarsäure, sowie von der ähnlichen Verbindung Ammoniumformiat abgeleitet werden. Die primären Risiken umfassen Reizungen der Haut, der Augen und der Atemwege.[1][2][3]

Die empfohlene persönliche Schutzausrüstung ist entscheidend, um die Exposition zu minimieren. Die Nichteinhaltung kann zu Gesundheitsschäden führen.[4]

Zusammenfassung der Persönlichen Schutzausrüstung (PSA)

Schutzausrüstung	Spezifikation	Anwendungsbereich
Augenschutz	Dicht schließende Schutzbrille	Obligatorisch bei jeder Handhabung, um die Augen vor Staub und Spritzern zu schützen.[1][5]
Handschutz	Chemikalienbeständige Schutzhandschuhe (z. B. Nitril-, Butylkautschuk)	Zu tragen beim Umgang mit der reinen Substanz sowie deren Lösungen.[1][6]
Körperschutz	Laborkittel oder Schutzanzug	Bietet Schutz vor versehentlichem Verschütten und Kontakt mit der Haut.[4][6]
Atemschutz	Partikelfiltrierende Halbmaske (FFP2/FFP3) oder Atemschutzgerät mit geeignetem Filter	Erforderlich bei der Handhabung von Pulver oder wenn Staub oder Aerosole entstehen können, um Reizungen der Atemwege zu vermeiden.[1][3]

Operativer Plan: Schritt-für-Schritt-Anleitung

Dieser Plan beschreibt die Verfahren für die sichere Handhabung und Entsorgung von Ammoniumfumarat.

Phase 1: Vorbereitung

• Gefährdungsbeurteilung: Führen Sie vor Beginn der Arbeiten eine standortspezifische Gefährdungsbeurteilung durch.

• PSA-Inspektion: Überprüfen Sie die gesamte persönliche Schutzausrüstung auf Unversehrtheit.[4]

• Arbeitsbereich einrichten: Stellen Sie sicher, dass in einem gut belüfteten Bereich gearbeitet wird, vorzugsweise unter einem Abzug.[7][8] Notfallausrüstung wie eine Augendusche und ein Sicherheitsduschplatz sollten leicht zugänglich sein.[8]

• Informationsbeschaffung: Machen Sie sich mit den relevanten Abschnitten der Sicherheitsdatenblätter für Ammoniak und Fumarsäure vertraut.[2][7]

Phase 2: Handhabung

• PSA anlegen: Legen Sie die erforderliche PSA gemäß der obigen Tabelle an.

• Substanz handhaben: Vermeiden Sie das Einatmen von Staub und den direkten Kontakt mit Haut und Augen.[1][8] Führen Sie alle Umfüll- und Wiegevorgänge vorsichtig durch, um Staubentwicklung zu minimieren.

• Verschütten vermeiden: Arbeiten Sie auf einer geeigneten Rückhaltevorrichtung.

• Hygienemaßnahmen: Während der Arbeit nicht essen, trinken oder rauchen.[5][9] Waschen Sie sich nach der Handhabung gründlich die Hände.[8]

Phase 3: Entsorgung

• Abfallklassifizierung: Ammoniumfumarat-Abfälle müssen als gefährlicher oder spezieller Abfall behandelt werden.[1][10]

• Sammlung: Sammeln Sie alle kontaminierten Materialien (z. B. Handschuhe, Wischtücher) und Reste der Chemikalie in einem dafür vorgesehenen, ordnungsgemäß beschrifteten Abfallbehälter.

• Entsorgung: Führen Sie den Inhalt und den Behälter einer Sammelstelle für gefährliche Abfälle zu, in Übereinstimmung mit den lokalen, regionalen und nationalen Vorschriften.[1][10] Spülen Sie Abfälle nicht in die Kanalisation.[7]

Quantitative Sicherheitsdaten

Die folgende Tabelle fasst die relevanten Gefahren- und Sicherheitshinweise (H- und P-Sätze) zusammen, die von den Bestandteilen von Ammoniumfumarat abgeleitet wurden.

Kennzeichnung (abgeleitet)	Code	Beschreibung	Quelle
Gefahrenhinweise	H314 / H315	Verursacht schwere Verätzungen der Haut und schwere Augenschäden / Verursacht Hautreizungen.	[1][3][8]
H319	Verursacht schwere Augenreizung.	[1][2]
H335	Kann die Atemwege reizen.	[1][3][8]
Sicherheitshinweise	P260 / P261	Staub/Aerosol nicht einatmen.	[1][3][8]
P280	Schutzhandschuhe/Schutzkleidung/Augenschutz/Gesichtsschutz tragen.	[1][3][8]
P305+P351+P338	BEI KONTAKT MIT DEN AUGEN: Einige Minuten lang behutsam mit Wasser spülen. Eventuell vorhandene Kontaktlinsen nach Möglichkeit entfernen. Weiter spülen.	[1][3][7]
P310	Sofort GIFTINFORMATIONSZENTRUM oder Arzt anrufen.	[3][7][8]
P405	Unter Verschluss aufbewahren.	[1][7]
P501	Inhalt/Behälter der Problemabfallentsorgung zuführen.	[1][10]

Workflow-Diagramm: Sicherer Umgang mit Ammoniumfumarat

Das nachstehende Diagramm visualisiert den logischen Arbeitsablauf für die sichere Handhabung von Ammoniumfumarat, von der Vorbereitung bis zur Entsorgung.

Bildunterschrift: Logischer Arbeitsablauf für den sicheren Umgang mit Ammoniumfumarat.

References

• 1. doc.chem-lab.be [doc.chem-lab.be]
• 2. carlroth.com:443 [carlroth.com:443]
• 3. datacare.at [datacare.at]
• 4. ltz.landwirtschaft-bw.de [ltz.landwirtschaft-bw.de]
• 5. agrarinfo.de [agrarinfo.de]
• 6. sifa-sibe.de [sifa-sibe.de]
• 7. ganter-kaeltetechnik.de [ganter-kaeltetechnik.de]
• 8. industriepark-hoechst.com [industriepark-hoechst.com]
• 9. agrarinfo.de [agrarinfo.de]
• 10. gasekatalog.airliquide.de [gasekatalog.airliquide.de]